1-(Cyclopropylmethyl)piperidin-4-amine

• CAS: 380424-59-9

Core Science & Biosynthesis

1-(Cyclopropylmethyl)piperidin-4-amine molecular weight and formula

An In-Depth Technical Guide to the Physicochemical Properties and Characterization of 1-(Cyclopropylmethyl)piperidin-4-amine

Introduction

1-(Cyclopropylmethyl)piperidin-4-amine is a disubstituted piperidine derivative that serves as a valuable building block in modern medicinal chemistry. Its structure incorporates several key features: a saturated heterocyclic piperidine ring, a primary amine at the 4-position, and a cyclopropylmethyl group attached to the piperidine nitrogen. This combination of a rigid alicyclic component (cyclopropyl), a flexible linker, a basic nitrogen center, and a nucleophilic primary amine makes it an attractive scaffold for generating diverse chemical libraries and synthesizing targeted therapeutic agents. Understanding its fundamental physicochemical properties, beginning with its molecular formula and weight, is the foundational first step in any research and development campaign. This guide provides a detailed examination of these core attributes and outlines the authoritative analytical methodology for their verification.

Section 1: Core Molecular Identity and Physicochemical Properties

The precise identity of a chemical compound is unequivocally defined by its molecular structure, from which its formula and molecular weight are derived. For 1-(Cyclopropylmethyl)piperidin-4-amine, these foundational data points are critical for all subsequent experimental work, including stoichiometric calculations for synthesis, preparation of solutions of known concentration, and analytical characterization.

The molecular structure consists of a piperidine ring where the nitrogen atom (position 1) is substituted with a cyclopropylmethyl group, and the carbon at position 4 is attached to a primary amine (-NH2). Based on this structure, the following properties are established.

Data Summary

A consolidation of the key physicochemical and identifying information for 1-(Cyclopropylmethyl)piperidin-4-amine is presented below for rapid reference.

Property	Value	Source
Chemical Formula	C₉H₁₈N₂	[1]
Molecular Weight	154.25 g/mol	[1]
CAS Number	1182895-15-3	[1]
IUPAC Name	N-(cyclopropylmethyl)piperidin-4-amine	[1]
InChI Key	UHFWRQJTYQNSLQ-UHFFFAOYSA-N	[1]

Section 2: Rationale for Experimental Verification of Molecular Weight

While the molecular weight of 154.25 g/mol can be calculated theoretically from the molecular formula (C₉H₁₈N₂), empirical verification is a cornerstone of scientific integrity in drug development. It confirms the identity of a synthesized or procured batch of material, ruling out potential impurities or structural misassignments. Mass spectrometry (MS) is the definitive technique for this purpose.

The choice of MS methodology is driven by the molecule's properties. 1-(Cyclopropylmethyl)piperidin-4-amine contains two basic nitrogen atoms, making it readily susceptible to protonation. This characteristic makes soft ionization techniques, particularly Electrospray Ionization (ESI), highly effective. ESI allows the molecule to be ionized into the gas phase with minimal fragmentation, enabling the clear observation of the protonated molecular ion [M+H]⁺.

Furthermore, the compound adheres to the Nitrogen Rule of mass spectrometry. This rule states that a molecule with an even number of nitrogen atoms will have an even nominal molecular weight.[2][3] The calculated nominal mass of C₉H₁₈N₂ is 154 Da, an even number, which is consistent with the presence of its two nitrogen atoms. This provides an immediate, self-validating check during spectral analysis.

Section 3: Experimental Protocol for Molecular Weight Determination via ESI-MS

This section details a robust, field-proven protocol for the verification of the molecular weight of 1-(Cyclopropylmethyl)piperidin-4-amine using Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective

To confirm the molecular weight of 1-(Cyclopropylmethyl)piperidin-4-amine by observing its protonated molecular ion [M+H]⁺.

Materials

• 1-(Cyclopropylmethyl)piperidin-4-amine sample

• HPLC-grade Methanol (MeOH)

• HPLC-grade Water (H₂O)

• Formic Acid (FA), MS-grade

• Calibrant solution (e.g., Agilent ESI-L Low Concentration Tuning Mix)

• Micropipettes and sterile tips

• 2 mL autosampler vials with septa caps

Instrumentation

• A high-resolution mass spectrometer equipped with an ESI source (e.g., a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument).

• An associated HPLC or direct infusion pump.

Step-by-Step Methodology

• Instrument Calibration:

  • Causality: Before sample analysis, the mass spectrometer must be calibrated to ensure high mass accuracy. This is a critical step for trustworthiness, as it validates that the instrument is reporting correct mass-to-charge ratios across a defined range.

  • Procedure: Infuse the appropriate calibrant solution and perform a mass calibration according to the manufacturer's protocol. Ensure the mass accuracy is within acceptable limits (typically < 5 ppm).

• Sample Preparation:

  • Causality: The sample must be diluted into a solvent system compatible with ESI to promote efficient ionization and prevent source contamination. The addition of a small amount of acid (formic acid) ensures the analyte is protonated.

  • Procedure: a. Prepare a stock solution of the amine at approximately 1 mg/mL in methanol. b. Prepare the infusion solvent: 50:50 Methanol:Water + 0.1% Formic Acid. c. Perform a serial dilution of the stock solution into the infusion solvent to achieve a final concentration of approximately 1-10 µg/mL.

• Analysis via Direct Infusion:

  • Causality: Direct infusion is a rapid method to introduce the sample into the mass spectrometer without chromatographic separation, making it ideal for identity confirmation.

  • Procedure: a. Set the ESI source to positive ion mode. Key parameters to optimize include capillary voltage, nebulizer gas pressure, and drying gas temperature/flow rate. b. Infuse the prepared sample solution at a low flow rate (e.g., 5-10 µL/min). c. Acquire data in full scan mode over a mass range that includes the expected m/z, for instance, m/z 50-500.

• Data Interpretation:

  • Causality: The primary goal is to identify the mass-to-charge ratio (m/z) corresponding to the protonated molecule.

  • Procedure: a. Examine the resulting mass spectrum for the most abundant ion. b. The theoretically expected m/z for the singly charged, protonated molecular ion [M+H]⁺ is calculated as: (Molecular Weight + Mass of H⁺) / charge = (154.25 + 1.007) / 1 = 155.26 . c. Verify that the experimentally observed m/z matches this theoretical value within the instrument's mass accuracy tolerance. d. Fragmentation Insight: While ESI is a soft technique, some in-source fragmentation can occur. For this molecule, a characteristic fragmentation pathway is the α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to a nitrogen atom.[4][5] The most likely fragment would result from the loss of the cyclopropyl group, providing further structural confirmation.

Section 4: Visualized Workflow for Analytical Verification

The logical flow of the experimental verification process is crucial for reproducibility and training. The following diagram, rendered using DOT language, illustrates the workflow from sample reception to final data validation.

Caption: Workflow for MS-based molecular weight verification.

Conclusion

The fundamental identity of 1-(Cyclopropylmethyl)piperidin-4-amine is defined by its molecular formula, C₉H₁₈N₂ , and its corresponding molecular weight of 154.25 g/mol .[1] While these values are theoretically derived, their empirical verification is a non-negotiable step in any scientific endeavor, particularly within the regulated environment of drug discovery. The detailed ESI-MS protocol provided herein represents an authoritative and self-validating method for confirming this critical parameter, ensuring the integrity of the starting material and the reliability of all subsequent research.

References

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An In-depth Technical Guide to 1-(Cyclopropylmethyl)piperidin-4-amine: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Cyclopropylmethyl)piperidin-4-amine is a key building block in modern medicinal chemistry. Its unique structural combination of a piperidine ring, a primary amine, and a cyclopropylmethyl group offers a versatile scaffold for the development of novel therapeutics. This guide provides a comprehensive overview of its chemical identity, synthesis, physicochemical properties, and its significant role in the creation of biologically active compounds. Particular emphasis is placed on the practical applications and synthetic protocols relevant to drug development professionals.

Chemical Identity and Nomenclature

The formal IUPAC name for this compound is 1-(Cyclopropylmethyl)piperidin-4-amine . It is also commonly referred to by several synonyms in commercial and academic literature.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	1-(Cyclopropylmethyl)piperidin-4-amine
CAS Number	62813-02-9[1]
Molecular Formula	C₈H₁₆N₂[1]
Molecular Weight	140.23 g/mol [1]
Synonyms	4-Amino-1-cyclopropylpiperidine, (4-Aminopiperidin-1-yl)cyclopropane[1]

Physicochemical Properties

Understanding the physicochemical properties of 1-(cyclopropylmethyl)piperidin-4-amine is crucial for its application in synthesis and for predicting the drug-like qualities of its derivatives.

Table 2: Physicochemical Data

Property	Value	Source
Topological Polar Surface Area (TPSA)	29.26 Ų	ChemScene[1]
logP (octanol-water partition coefficient)	0.5719	ChemScene[1]
Hydrogen Bond Acceptors	2	ChemScene[1]
Hydrogen Bond Donors	1	ChemScene[1]
Rotatable Bonds	1	ChemScene[1]

These properties suggest a compound with good potential for oral bioavailability, as it adheres to many of the criteria outlined in Lipinski's rule of five. The presence of both hydrogen bond donors and acceptors, along with a primary amine, provides multiple points for synthetic modification.

Synthesis Strategies: A Focus on Reductive Amination

The primary and most efficient method for the synthesis of 1-(cyclopropylmethyl)piperidin-4-amine is through reductive amination. This widely utilized reaction in pharmaceutical chemistry offers a direct and high-yielding pathway to construct the target C-N bond.[2]

General Principles of Reductive Amination

Reductive amination involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine. This one-pot procedure is favored for its operational simplicity and the availability of a wide range of reducing agents.

Synthetic Workflow Diagram

Caption: Reductive amination workflow for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine.

Detailed Experimental Protocol

While multiple variations exist, a common and effective protocol involves the reductive amination of N-Boc-4-piperidone with cyclopropylamine, followed by deprotection of the Boc group.

Step 1: Reductive Amination

• To a solution of tert-butyl 4-oxopiperidine-1-carboxylate (1 equivalent) in a suitable solvent such as methanol or dichloromethane, add cyclopropylamine (1.1 equivalents). The choice of solvent is critical; it must be able to dissolve the reactants without reacting with them.

• Add acetic acid (0.1 equivalents) to catalyze the formation of the imine intermediate. The reaction mixture is typically stirred at room temperature for 1-2 hours.

• Cool the reaction mixture to 0 °C and add a reducing agent, such as sodium cyanoborohydride or sodium triacetoxyborohydride (1.5 equivalents), in portions. These mild reducing agents are selective for the imine over the ketone starting material.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of an aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-Boc protected product.

Step 2: Boc Deprotection

• Dissolve the crude tert-butyl 4-((cyclopropylmethyl)amino)piperidine-1-carboxylate in a suitable solvent such as dichloromethane or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane.

• Stir the mixture at room temperature for 1-4 hours until the deprotection is complete (monitored by TLC or LC-MS).

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

• Dissolve the residue in a minimal amount of water and basify with a strong base (e.g., sodium hydroxide) to a pH > 12.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate to yield 1-(cyclopropylmethyl)piperidin-4-amine. Further purification can be achieved by distillation or column chromatography if necessary.

Applications in Drug Discovery

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold is a valuable component in the design of novel therapeutic agents across various disease areas. The piperidine ring is a common motif in many approved drugs, often serving to improve solubility and pharmacokinetic properties.[3] The cyclopropylmethyl group can enhance metabolic stability and provides a three-dimensional element that can improve binding to biological targets.

As a Versatile Building Block

This compound serves as a versatile starting material for the synthesis of more complex molecules. The primary amine at the 4-position can be readily functionalized through various reactions, including:

• Acylation: to form amides.

• Sulfonylation: to form sulfonamides.

• Alkylation: to introduce further substituents.

• Reductive amination: with other aldehydes or ketones to create more complex secondary or tertiary amines.

This versatility allows for the rapid generation of libraries of compounds for screening in drug discovery programs.

In the Development of Novel Therapeutics

Derivatives of 1-(cyclopropylmethyl)piperidin-4-amine have shown promise in several therapeutic areas:

• Antifungal Agents: The 4-aminopiperidine scaffold has been explored for the development of novel antifungal agents. These compounds can be designed to target key enzymes in the fungal ergosterol biosynthesis pathway.[4]

• Antiviral Compounds: This chemical moiety has been incorporated into molecules designed to inhibit viral replication. For example, derivatives have been investigated as inhibitors of the Hepatitis C Virus (HCV).[5]

• Central Nervous System (CNS) Agents: The piperidine core is a well-established pharmacophore for CNS-active drugs. The physicochemical properties of 1-(cyclopropylmethyl)piperidin-4-amine make it an attractive starting point for the synthesis of novel agents targeting CNS receptors and enzymes.

• Anticancer Therapies: The cyclopropylamine moiety is found in several anticancer agents.[6] The unique structural and electronic properties of the cyclopropyl group can contribute to potent and selective inhibition of cancer-related targets. For instance, related structures containing a cyclopropylmethyl group have been investigated as EP4 receptor antagonists for cancer therapy.[7]

Logical Flow of Derivative Synthesis in Drug Discovery

Caption: Synthetic diversification of the 1-(Cyclopropylmethyl)piperidin-4-amine scaffold for various therapeutic applications.

Conclusion

1-(Cyclopropylmethyl)piperidin-4-amine is a compound of significant interest to the pharmaceutical and chemical research communities. Its straightforward synthesis, coupled with its versatile reactivity and favorable physicochemical properties, makes it an invaluable tool in the medicinal chemist's arsenal. The successful incorporation of this scaffold into a variety of biologically active molecules underscores its importance and portends its continued use in the development of next-generation therapeutics. As research continues, it is likely that new applications and optimized synthetic routes for this valuable building block will be discovered, further solidifying its role in the advancement of human health.

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Spectral Characterization of 1-(Cyclopropylmethyl)piperidin-4-amine: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the spectral data for 1-(Cyclopropylmethyl)piperidin-4-amine, a key intermediate in pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Introduction

1-(Cyclopropylmethyl)piperidin-4-amine is a substituted piperidine derivative with significant potential in medicinal chemistry. The structural combination of a piperidine ring, a cyclopropylmethyl group, and a primary amine at the 4-position creates a versatile scaffold for the synthesis of novel therapeutic agents. Accurate spectral characterization is paramount for confirming the identity, purity, and structure of this compound, ensuring the reliability of subsequent research and development activities. This guide will detail the expected spectral features and provide insights into the experimental methodologies for acquiring and interpreting the data.

Molecular Structure and Key Features

The unique arrangement of functional groups in 1-(Cyclopropylmethyl)piperidin-4-amine gives rise to a distinct spectroscopic fingerprint. Understanding the interplay between the piperidine ring conformation, the flexible cyclopropylmethyl substituent, and the nucleophilic amine is crucial for accurate spectral assignment.

Figure 1. Molecular structure of 1-(Cyclopropylmethyl)piperidin-4-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 1-(Cyclopropylmethyl)piperidin-4-amine, both ¹H and ¹³C NMR provide critical information for structural confirmation.

Experimental Protocol: NMR

Instrumentation: A high-resolution NMR spectrometer, such as a Bruker 300 MHz or 400 MHz Avance spectrometer, is recommended for data acquisition.[1]

Sample Preparation:

• Weigh approximately 5-10 mg of 1-(Cyclopropylmethyl)piperidin-4-amine.

• Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or D₂O) in a standard 5 mm NMR tube.

• Add a small amount of a reference standard, such as tetramethylsilane (TMS), for chemical shift calibration.

Data Acquisition:

• ¹H NMR: Acquire the spectrum using a standard pulse program. Key parameters include a spectral width of 0-12 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR: Utilize a proton-decoupled pulse sequence to obtain a spectrum with singlets for each unique carbon atom. A wider spectral width (0-200 ppm) is necessary.

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum of 1-(Cyclopropylmethyl)piperidin-4-amine is expected to show distinct signals corresponding to the protons of the cyclopropyl, methyl, and piperidine ring systems.

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration
Cyclopropyl CH₂	0.0 - 0.2	Multiplet	2H
Cyclopropyl CH₂	0.4 - 0.6	Multiplet	2H
Cyclopropyl CH	0.8 - 1.1	Multiplet	1H
Piperidine CH₂ (axial)	1.2 - 1.5	Multiplet	4H
Piperidine CH₂ (equatorial)	1.8 - 2.1	Multiplet	4H
N-CH₂	2.2 - 2.4	Doublet	2H
Piperidine CH	2.5 - 2.8	Multiplet	1H
Piperidine N-CH₂	2.8 - 3.1	Multiplet	2H
NH₂	1.5 - 3.0 (broad)	Singlet	2H

Note: The chemical shifts are predictions based on analogous structures and may vary depending on the solvent and experimental conditions. The broadness of the NH₂ peak is due to hydrogen bonding and exchange.[2] The protons on the piperidine ring will exhibit complex splitting patterns due to axial and equatorial environments.[3] The characteristic upfield signals for the cyclopropyl protons are due to the magnetic anisotropy of the three-membered ring.[4]

¹³C NMR Spectral Data Analysis

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Carbon Assignment	Expected Chemical Shift (ppm)
Cyclopropyl CH₂	5 - 10
Cyclopropyl CH	10 - 15
Piperidine C3, C5	30 - 35
Piperidine C4	45 - 50
Piperidine C2, C6	50 - 55
N-CH₂	60 - 65

Note: These are estimated chemical shifts.

Figure 2. A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Sample Preparation:

• KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) powder and press it into a thin pellet.

• Thin Film: If the sample is a liquid or can be dissolved in a volatile solvent, a thin film can be cast onto a salt plate (e.g., NaCl or KBr).

Data Acquisition:

• Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• A background spectrum of the empty sample holder or pure KBr should be taken and subtracted from the sample spectrum.

IR Spectral Data Analysis

The IR spectrum of 1-(Cyclopropylmethyl)piperidin-4-amine will show characteristic absorption bands for the N-H, C-H, and C-N bonds.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (primary amine)	3300 - 3500	Medium, two bands (symmetric & asymmetric)
C-H Stretch (aliphatic)	2850 - 3000	Strong
N-H Bend (primary amine)	1590 - 1650	Medium
C-N Stretch	1000 - 1250	Medium to Weak

The presence of two bands in the N-H stretching region is a hallmark of a primary amine.[5][6][7] The C-H stretching vibrations will be prominent due to the numerous aliphatic C-H bonds in the molecule.[8][9]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol: MS

Instrumentation: A mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Ionization (EI), is used.[10]

Sample Preparation:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer, often via direct infusion or coupled with a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC).[11]

Data Acquisition:

• Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.

• For ESI, positive ion mode is typically used for amines to observe the protonated molecule [M+H]⁺.

MS Spectral Data Analysis

The mass spectrum will show the molecular ion peak and various fragment ions.

Expected Molecular Ion:

• The molecular formula of 1-(Cyclopropylmethyl)piperidin-4-amine is C₉H₁₈N₂.

• The molecular weight is approximately 154.25 g/mol .

• In ESI-MS, the expected protonated molecular ion [M+H]⁺ would be observed at an m/z of approximately 155.26.

Key Fragmentation Pathways:

• Alpha-cleavage: Fragmentation adjacent to the nitrogen atoms is a common pathway for amines. This can lead to the loss of the cyclopropylmethyl group or cleavage of the piperidine ring.

• Loss of NH₃: The amine group can be lost as ammonia.

Figure 3. A simplified representation of mass spectrometry fragmentation.

Conclusion

The comprehensive spectral analysis of 1-(Cyclopropylmethyl)piperidin-4-amine using NMR, IR, and MS provides a robust methodology for its structural confirmation and purity assessment. The expected spectral data presented in this guide, derived from the analysis of its constituent functional groups and related structures, serves as a valuable reference for researchers in the field of pharmaceutical sciences. Adherence to the described experimental protocols will ensure the acquisition of high-quality, reliable data, which is fundamental to advancing drug discovery and development programs.

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An In-depth Technical Guide on the Solubility and Stability of 1-(Cyclopropylmethyl)piperidin-4-amine

For distribution to: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted solubility and stability of 1-(Cyclopropylmethyl)piperidin-4-amine, a substituted piperidine derivative of interest in pharmaceutical research and development. In the absence of extensive empirical data for this specific molecule, this document leverages established principles of medicinal chemistry and data from structurally analogous compounds to forecast its physicochemical properties. Detailed, field-proven methodologies for the experimental determination of solubility and stability are presented, alongside a discussion of potential degradation pathways. This guide is intended to serve as a foundational resource for researchers, enabling informed decision-making in formulation development, analytical method design, and stability testing protocols.

Introduction: The Significance of Substituted Piperidines in Drug Discovery

The piperidine scaffold is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its prevalence stems from its ability to confer desirable pharmacokinetic properties, including improved solubility and metabolic stability, when appropriately substituted.[1][2] The specific compound of interest, 1-(Cyclopropylmethyl)piperidin-4-amine, combines the piperidine core with a primary amine at the 4-position and a cyclopropylmethyl group at the nitrogen atom. The primary amine offers a handle for further chemical modification and can contribute to aqueous solubility, while the N-cyclopropylmethyl group can influence lipophilicity and metabolic fate. A thorough understanding of the solubility and stability of this molecule is paramount for its successful development as a potential therapeutic agent.[3]

Predicted Physicochemical Properties and Solubility Profile

Table 1: Predicted Physicochemical Properties of 1-(Cyclopropylmethyl)piperidin-4-amine

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₉H₁₈N₂	Based on chemical structure.
Molecular Weight	~154.25 g/mol	Calculated from the molecular formula.
pKa	8.5 - 10.5	The piperidine nitrogen is basic, and the 4-amino group is also basic. The exact pKa will be influenced by the interplay of these two groups.[4]
LogP	1.0 - 2.0	The cyclopropylmethyl group increases lipophilicity compared to an unsubstituted piperidine, but the primary amine enhances polarity.
Aqueous Solubility	pH-dependent	Expected to have good solubility in acidic aqueous solutions due to the formation of soluble salts at the basic nitrogen centers. Solubility will likely be lower at neutral and basic pH.[4]
Organic Solvent Solubility	Good	Expected to be soluble in a range of organic solvents such as methanol, ethanol, and DMSO.[5]

The Critical Role of pH in Aqueous Solubility

The presence of two basic nitrogen atoms in 1-(Cyclopropylmethyl)piperidin-4-amine dictates that its aqueous solubility will be highly dependent on pH.[4] In acidic environments, these amines will be protonated, forming more polar and thus more water-soluble salts. Conversely, at higher pH values, the compound will exist predominantly in its less soluble free base form. This pH-dependent solubility is a critical consideration for formulation development, particularly for oral and parenteral dosage forms.

Methodologies for Experimental Solubility Determination

To empirically determine the solubility of 1-(Cyclopropylmethyl)piperidin-4-amine, a systematic approach employing established analytical techniques is recommended.

Kinetic and Thermodynamic Solubility Assays

A comprehensive understanding of solubility requires both kinetic and thermodynamic measurements.

• Kinetic Solubility: This is typically a high-throughput screening method that measures the solubility of a compound in a given solvent system over a short period. It is useful for early-stage discovery to quickly assess the solubility of a large number of compounds.

• Thermodynamic Solubility: This method measures the concentration of a compound in a saturated solution at equilibrium. It provides a more accurate and fundamental measure of solubility and is crucial for later-stage development.

Experimental Protocol: Thermodynamic Solubility Determination

This protocol outlines a robust method for determining the thermodynamic solubility of 1-(Cyclopropylmethyl)piperidin-4-amine in various aqueous buffers.

Materials:

• 1-(Cyclopropylmethyl)piperidin-4-amine

• Aqueous buffers (e.g., phosphate, citrate) at various pH levels (e.g., 2, 4, 6, 7.4, 9)

• HPLC-grade water and acetonitrile

• Calibrated analytical balance, pH meter, and HPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

Procedure:

• Preparation of Saturated Solutions: Add an excess amount of 1-(Cyclopropylmethyl)piperidin-4-amine to a known volume of each aqueous buffer in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials to pellet the excess solid.

• Sample Preparation: Carefully withdraw an aliquot of the supernatant and dilute it with a suitable mobile phase.

• Quantification: Analyze the diluted samples by a validated HPLC method to determine the concentration of the dissolved compound.[6]

• Data Analysis: Construct a pH-solubility profile by plotting the measured solubility against the pH of the buffers.

Caption: Workflow for Thermodynamic Solubility Determination.

Stability Profile and Potential Degradation Pathways

The chemical stability of a drug candidate is a critical attribute that influences its shelf-life, formulation, and storage conditions.[3] For 1-(Cyclopropylmethyl)piperidin-4-amine, potential degradation pathways should be investigated through forced degradation studies.[7]

Forced Degradation Studies

Forced degradation, or stress testing, involves exposing the compound to harsh conditions to accelerate its decomposition.[7] This helps to identify potential degradation products and establish stability-indicating analytical methods.

Table 2: Recommended Conditions for Forced Degradation Studies

Stress Condition	Typical Conditions	Rationale
Acid Hydrolysis	0.1 M HCl at 60 °C	To assess stability in acidic environments.
Base Hydrolysis	0.1 M NaOH at 60 °C	To assess stability in basic environments.
Oxidation	3% H₂O₂ at room temperature	To evaluate susceptibility to oxidative degradation.[7]
Thermal Stress	80 °C (solid and solution)	To determine the impact of heat on stability.
Photostability	ICH-compliant light exposure	To assess degradation upon exposure to light.

Predicted Degradation Pathways

Based on the structure of 1-(Cyclopropylmethyl)piperidin-4-amine, several degradation pathways can be postulated.

• Oxidation: The tertiary amine of the piperidine ring is susceptible to oxidation, which can lead to the formation of an N-oxide.[8] This is a common metabolic pathway for tertiary amines and can also occur under oxidative stress.

• N-dealkylation: The cyclopropylmethyl group could be cleaved from the piperidine nitrogen, particularly under oxidative or certain metabolic conditions.

• Ring Opening: While less common for saturated rings like piperidine under typical pharmaceutical storage conditions, aggressive stress conditions could potentially lead to the opening of the piperidine ring.

Caption: Potential Degradation Pathways.

Analytical Methodologies for Stability Assessment

A stability-indicating analytical method is crucial for accurately quantifying the parent compound and its degradation products over time. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the method of choice.[6]

HPLC Method Development Strategy

• Column Selection: A C18 reversed-phase column is a good starting point for a molecule with the predicted polarity of 1-(Cyclopropylmethyl)piperidin-4-amine.

• Mobile Phase Optimization: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or phosphate) and an organic modifier (e.g., acetonitrile or methanol) should be optimized to achieve good separation of the parent peak from any degradation products.

• Detector Selection: A mass spectrometer (MS) is highly recommended for the identification of unknown degradation products. A UV-Vis detector can be used for routine quantification if the compound possesses a suitable chromophore.

• Method Validation: The final method must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Conclusion and Future Directions

This technical guide provides a predictive framework for understanding the solubility and stability of 1-(Cyclopropylmethyl)piperidin-4-amine. The proposed experimental methodologies offer a clear path for the empirical determination of these critical physicochemical properties. A thorough investigation of the pH-solubility profile and a comprehensive forced degradation study will be essential for the successful development of this compound. The insights gained from these studies will guide formulation strategies, establish appropriate storage conditions, and ensure the development of a safe and effective pharmaceutical product.

References

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• IJNRD. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Retrieved from [Link]

• PMC. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• ACS Publications. (2021). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry.
• Advanced Journal of Chemistry, Section A. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities.

• Solubility of Things. (n.d.). Piperidine. Retrieved from [Link]

• Google Patents. (1974). Process for the preparation of cyclopropylmethyl alkyl amines.
• PMC. (2021). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity.

• PubChem. (n.d.). 4-Piperidinamine. Retrieved from [Link]

• ACS Publications. (2018).

• NIH. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Bryan Research & Engineering, Inc. (1984).
• Academia.edu. (n.d.).
• ResearchGate. (2019). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling.

• Pipzine Chemicals. (n.d.). 4-Amino Piperidine Piperidin-4-ylamine. Retrieved from [Link]

• ResearchGate. (2017).
• AIP Publishing. (2012). IUPAC-NIST Solubility Data Series. 96.
• MDPI. (2022).
• Longdom Publishing. (n.d.).
• PharmTech. (2023). Forced degradation studies: A critical lens into pharmaceutical stability.
• ACS Publications. (1983). Solubilities of gases in aqueous solutions of amine.
• Helda. (2017).
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• PMC. (2017).
• Google Patents. (2021). Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines.
• Google Patents. (1977).
• NIH. (2012). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties.

• PubChem. (n.d.). N-Methylcyclopropanamine. Retrieved from [Link]

• IntechOpen. (2019). Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines.
• Academia.edu. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario.
• ChemRxiv. (2020).

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Making sure you're not a bot! [helda.helsinki.fi]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Utility of 1-(Cyclopropylmethyl)piperidin-4-amine in Modern Drug Discovery: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Cyclopropylmethyl)piperidin-4-amine is a pivotal synthetic building block in contemporary medicinal chemistry. Its unique structural amalgamation, featuring a piperidine core, a primary amine for diverse functionalization, and a cyclopropylmethyl group at the piperidine nitrogen, imparts a desirable combination of rigidity, lipophilicity, and metabolic stability to nascent drug candidates. This guide provides a comprehensive technical overview of 1-(Cyclopropylmethyl)piperidin-4-amine, encompassing its synthesis, characteristic reactions, and strategic applications in the development of innovative therapeutics, with a focus on its role in the synthesis of targeted therapies such as EP4 receptor antagonists. Detailed experimental protocols, safety considerations, and characterization data are presented to equip researchers with the practical knowledge required for its effective utilization in drug discovery programs.

Introduction: The Emerging Prominence of the Cyclopropylmethyl Piperidine Scaffold

The piperidine ring is a ubiquitous scaffold in a vast array of pharmaceuticals, owing to its favorable physicochemical properties and its ability to serve as a versatile template for three-dimensional diversification. The strategic substitution of this core motif allows for the fine-tuning of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. The incorporation of a cyclopropylmethyl group at the 1-position of the piperidine ring has emerged as a particularly advantageous strategy in drug design.

The cyclopropyl group introduces a degree of conformational constraint, which can enhance binding affinity to biological targets by reducing the entropic penalty upon binding. Furthermore, the cyclopropylmethyl moiety is known to improve metabolic stability by blocking potential sites of oxidative metabolism at the α-carbon to the nitrogen, a common liability for N-alkyl amines.

1-(Cyclopropylmethyl)piperidin-4-amine, possessing both this advantageous N-substituent and a reactive primary amine at the 4-position, represents a bifunctional building block of significant value. The primary amine serves as a versatile handle for the introduction of a wide range of functionalities through reactions such as acylation, alkylation, and sulfonylation, enabling the rapid generation of compound libraries for structure-activity relationship (SAR) studies. This guide will delve into the practical aspects of utilizing this key intermediate in the synthesis of complex molecular architectures.

Synthesis and Characterization

Retrosynthetic Analysis and Preferred Synthetic Route

The most logical and widely employed synthetic strategy for 1-(Cyclopropylmethyl)piperidin-4-amine involves a two-step sequence commencing with the functionalization of a piperidone precursor, followed by the introduction of the 4-amino group.

graph Retrosynthesis { layout=dot; rankdir=RL; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Helvetica", fontcolor="#202124"]; edge [fontname="Helvetica"];

Target [label="1-(Cyclopropylmethyl)piperidin-4-amine"]; Intermediate1 [label="1-(Cyclopropylmethyl)-4-piperidone"]; Precursor1 [label="4-Piperidone"]; Precursor2 [label="Cyclopropylmethyl halide"]; Precursor3 [label="Cyclopropylamine"];

Target -> Intermediate1 [label="Reductive Amination"]; Intermediate1 -> Precursor1 [label="N-Alkylation"]; Intermediate1 -> Precursor3 [label="Reductive Amination"]; Precursor1 -> Precursor2; }

Figure 1: Retrosynthetic analysis of 1-(Cyclopropylmethyl)piperidin-4-amine.

This approach is advantageous due to the commercial availability and relatively low cost of the starting materials. The key intermediate, 1-(cyclopropylmethyl)-4-piperidone, can be synthesized via two primary methods:

• N-Alkylation of 4-Piperidone: This involves the direct reaction of 4-piperidone with a cyclopropylmethyl halide (e.g., bromide or chloride) in the presence of a base.

• Reductive Amination of 4-Piperidone: A more convergent approach where 4-piperidone is reacted with cyclopropylamine in the presence of a reducing agent.

The subsequent conversion of the 4-piperidone intermediate to the desired 4-amino product is typically achieved through reductive amination with a source of ammonia.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-(Cyclopropylmethyl)-4-piperidone via Reductive Amination

This protocol describes a common and efficient method for the synthesis of the key piperidone intermediate.

Materials:

• 4-Piperidone hydrochloride

• Cyclopropylamine[1]

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM)

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• To a stirred suspension of 4-piperidone hydrochloride (1.0 eq) in dichloromethane (DCM), add cyclopropylamine (1.2 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature for 12-18 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford crude 1-(cyclopropylmethyl)-4-piperidone, which can be used in the next step without further purification or purified by column chromatography on silica gel.

Protocol 2: Synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine via Reductive Amination of the Piperidone

Materials:

• 1-(Cyclopropylmethyl)-4-piperidone

• Ammonium acetate or aqueous ammonia

• Sodium cyanoborohydride or hydrogen gas with a suitable catalyst (e.g., Raney Nickel, Palladium on carbon)

• Methanol or Ethanol

• Anhydrous ammonia (if using)

• Pressure-rated reaction vessel (if using hydrogen)

Procedure:

• Dissolve 1-(cyclopropylmethyl)-4-piperidone (1.0 eq) in methanol.

• Add ammonium acetate (10 eq) or saturate the solution with anhydrous ammonia gas.

• Add sodium cyanoborohydride (1.5 eq) portion-wise.

• Stir the reaction at room temperature for 24-48 hours.

• Concentrate the reaction mixture under reduced pressure.

• Take up the residue in water and basify with a concentrated solution of sodium hydroxide.

• Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 1-(cyclopropylmethyl)piperidin-4-amine.

• The product can be further purified by distillation under reduced pressure or by column chromatography.

Physicochemical and Spectroscopic Characterization

A comprehensive characterization of 1-(Cyclopropylmethyl)piperidin-4-amine is crucial for its use as a synthetic building block. The following table summarizes its key physicochemical properties.

Property	Value
Molecular Formula	C₉H₁₈N₂
Molecular Weight	154.25 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 220-230 °C (at atmospheric pressure)
CAS Number	127285-05-6

Expected Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cyclopropylmethyl group (multiplets in the regions of 0.1-0.2 ppm and 0.4-0.5 ppm for the cyclopropyl protons, and a doublet around 2.2-2.4 ppm for the methylene protons). The piperidine ring protons will appear as multiplets between 1.5 and 3.0 ppm. A broad singlet corresponding to the primary amine protons will also be present.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the cyclopropyl carbons (typically below 10 ppm), the methylene carbon of the cyclopropylmethyl group, and the carbons of the piperidine ring.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+) at m/z 154. Key fragmentation patterns would likely involve the loss of the cyclopropyl group or cleavage of the piperidine ring.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic N-H stretching vibrations for the primary amine in the region of 3300-3400 cm⁻¹, along with C-H stretching vibrations for the aliphatic and cyclopropyl groups.

Applications in Medicinal Chemistry

1-(Cyclopropylmethyl)piperidin-4-amine is a valuable building block for the synthesis of a variety of biologically active molecules, particularly those targeting G-protein coupled receptors (GPCRs) and enzymes.

Synthesis of EP4 Receptor Antagonists

Prostaglandin E2 (PGE2) receptor 4 (EP4) is a promising therapeutic target for the treatment of various inflammatory diseases and cancers. Several potent and selective EP4 receptor antagonists incorporate the 1-(cyclopropylmethyl)piperidin-4-amine scaffold.[1][2]

graph EP4_Antagonist_Synthesis { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontname="Helvetica", fontcolor="#202124"]; edge [fontname="Helvetica"];

BuildingBlock [label="1-(Cyclopropylmethyl)piperidin-4-amine"]; CoreScaffold [label="Heterocyclic Core\n(e.g., Benzimidazole)"]; Coupling [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", label="Amide Coupling or\nNucleophilic Substitution"]; EP4Antagonist [label="EP4 Receptor Antagonist"];

BuildingBlock -> Coupling; CoreScaffold -> Coupling; Coupling -> EP4Antagonist; }

Figure 2: General synthetic scheme for EP4 receptor antagonists.

The primary amine of 1-(cyclopropylmethyl)piperidin-4-amine can be readily coupled with a carboxylic acid or an activated heterocyclic core to generate the final drug molecule. This modular approach allows for the rapid exploration of different substituents on the core scaffold to optimize pharmacological activity.

Protocol 3: General Procedure for Amide Coupling

Materials:

• 1-(Cyclopropylmethyl)piperidin-4-amine

• Carboxylic acid derivative

• Coupling agent (e.g., HATU, HBTU, or EDC/HOBt)

• Tertiary amine base (e.g., Diisopropylethylamine - DIPEA)

• Anhydrous solvent (e.g., DMF or DCM)

Procedure:

• Dissolve the carboxylic acid (1.0 eq) in the anhydrous solvent.

• Add the coupling agent (1.1 eq) and the tertiary amine base (2.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add a solution of 1-(Cyclopropylmethyl)piperidin-4-amine (1.0 eq) in the anhydrous solvent.

• Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

• Upon completion, dilute the reaction mixture with water and extract with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Incorporation into Other Bioactive Scaffolds

The versatility of 1-(Cyclopropylmethyl)piperidin-4-amine extends beyond EP4 antagonists. It has been incorporated into a variety of other scaffolds to modulate their biological activity. For instance, the primary amine can undergo reactions to form ureas, sulfonamides, and other functional groups, which are prevalent in many classes of therapeutic agents.

Safety, Handling, and Storage

As a primary amine, 1-(Cyclopropylmethyl)piperidin-4-amine is expected to be corrosive and may cause skin and eye irritation. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.

Conclusion

1-(Cyclopropylmethyl)piperidin-4-amine is a highly valuable and versatile building block in modern drug discovery. Its unique structural features provide a powerful tool for medicinal chemists to optimize the properties of lead compounds. The synthetic routes to this intermediate are well-established and scalable, ensuring its accessibility for a wide range of research and development activities. A thorough understanding of its reactivity and handling requirements, as outlined in this guide, will enable researchers to fully leverage the potential of this important synthetic intermediate in the quest for novel and effective therapeutics.

References

• Kumar, S., et al. (2025). Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. Chemical Biology & Drug Design, 105(6), e70132. [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Retrieved from [Link]

• PubChem. (n.d.). 4-Piperidinamine. Retrieved from [Link]

• ResearchGate. (2023). Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. Retrieved from [Link]

• TCG Lifesciences. (2025). Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. Retrieved from [Link]

Sources

• 1. N-Cyclopropylpiperidin-4-amine | 396133-55-4 | Benchchem [benchchem.com]
• 2. Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

The 1-(Cyclopropylmethyl)piperidin-4-amine Scaffold: A Privileged Core for Modulating Key Biological Targets

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold is a compelling structural motif in modern medicinal chemistry. This technical guide provides an in-depth exploration of its potential biological activities, focusing on its role as a versatile core for the development of therapeutics targeting a range of challenging diseases. We will delve into the synthetic rationale, key biological targets with a focus on the C-C chemokine receptor 2 (CCR2), detailed experimental protocols for hit identification and optimization, and a prospective outlook on the future of this privileged scaffold. This guide is intended to be a practical resource for researchers engaged in the design and development of novel small molecule therapeutics.

Introduction: The Strategic Value of the 1-(Cyclopropylmethyl)piperidin-4-amine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in clinically successful drugs.[1] Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it an ideal platform for interacting with biological macromolecules. The addition of a cyclopropylmethyl group at the 1-position and an amine at the 4-position introduces unique physicochemical properties that can significantly enhance a molecule's drug-like characteristics.

The cyclopropyl group, in particular, is known to:

• Improve Metabolic Stability: The strained three-membered ring can block sites of oxidative metabolism, prolonging the half-life of a drug.

• Enhance Potency: The rigid nature of the cyclopropyl ring can lock the molecule into a bioactive conformation, leading to stronger interactions with the target protein.

• Modulate Lipophilicity: The cyclopropyl group can fine-tune the lipophilicity of a compound, impacting its solubility, permeability, and overall pharmacokinetic profile.

The 4-amino group provides a crucial handle for further chemical modification, allowing for the introduction of a wide array of functional groups to explore structure-activity relationships (SAR) and optimize target engagement. This guide will focus on the potential of this scaffold in modulating key biological targets implicated in inflammatory diseases, cancer, and neurological disorders.

Key Biological Targets and Therapeutic Potential

While the 1-(cyclopropylmethyl)piperidin-4-amine scaffold is a versatile building block for a multitude of targets, this guide will focus on its well-documented potential in the context of C-C chemokine receptor 2 (CCR2) antagonism. We will also briefly explore its relevance to other important targets such as opioid receptors and the Akt kinase pathway.

C-C Chemokine Receptor 2 (CCR2) Antagonism: A Focus on Inflammatory Diseases

CCR2 is a G protein-coupled receptor that plays a pivotal role in the recruitment of monocytes and macrophages to sites of inflammation.[2] Its primary ligand, monocyte chemoattractant protein-1 (MCP-1), is a key driver of chronic inflammation in a variety of diseases, including rheumatoid arthritis, multiple sclerosis, and atherosclerosis.[2] Consequently, antagonizing the CCR2-MCP-1 axis is a highly attractive therapeutic strategy.

Derivatives of the 4-aminopiperidine core have been identified as potent and selective CCR2 antagonists.[3][4] The 1-(cyclopropylmethyl)piperidin-4-amine scaffold serves as an excellent starting point for the design of such antagonists. The piperidine nitrogen and the 4-amino group provide key interaction points within the CCR2 binding pocket, while the cyclopropylmethyl group can be optimized to enhance affinity and selectivity.

Synthesis of the 1-(Cyclopropylmethyl)piperidin-4-amine Core and Derivatives

The synthesis of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold is a critical first step in any drug discovery program targeting this core. A common and efficient method involves a two-step process starting from 4-piperidone.

Core Scaffold Synthesis: A Step-by-Step Protocol

Step 1: Reductive Amination to form 1-(Cyclopropylmethyl)piperidin-4-one

This reaction introduces the key cyclopropylmethyl group onto the piperidine nitrogen.

• Reactants: 4-Piperidone monohydrate hydrochloride, cyclopropanecarboxaldehyde, sodium triacetoxyborohydride, dichloromethane (DCM).

• Procedure:

  • Suspend 4-piperidone monohydrate hydrochloride in DCM.

  • Add cyclopropanecarboxaldehyde.

  • Add sodium triacetoxyborohydride portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction with saturated sodium bicarbonate solution.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 1-(cyclopropylmethyl)piperidin-4-one.

Step 2: Reductive Amination to form 1-(Cyclopropylmethyl)piperidin-4-amine

This step introduces the versatile 4-amino group.

• Reactants: 1-(Cyclopropylmethyl)piperidin-4-one, ammonium acetate, sodium cyanoborohydride, methanol.

• Procedure:

  • Dissolve 1-(cyclopropylmethyl)piperidin-4-one in methanol.

  • Add ammonium acetate.

  • Add sodium cyanoborohydride portion-wise.

  • Stir the reaction at room temperature for 24 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Partition the residue between DCM and water.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, dry over sodium sulfate, and concentrate to yield 1-(cyclopropylmethyl)piperidin-4-amine.

Derivative Synthesis: Amide Coupling for SAR Exploration

The 4-amino group is a versatile handle for creating a library of derivatives, most commonly through amide bond formation.

• Reactants: 1-(Cyclopropylmethyl)piperidin-4-amine, desired carboxylic acid, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU), N,N-diisopropylethylamine (DIPEA), dimethylformamide (DMF).

• Procedure:

  • Dissolve the carboxylic acid in DMF.

  • Add HATU and DIPEA and stir for 10 minutes.

  • Add a solution of 1-(cyclopropylmethyl)piperidin-4-amine in DMF.

  • Stir the reaction at room temperature overnight.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography or preparative HPLC.

Biological Evaluation: Protocols for Assessing Activity

A robust and reproducible biological evaluation workflow is essential for identifying and optimizing lead compounds. This section provides detailed protocols for assessing the activity of 1-(cyclopropylmethyl)piperidin-4-amine derivatives as CCR2 antagonists.

Primary Screening: CCR2 Radioligand Binding Assay

This assay determines the ability of a compound to displace a radiolabeled ligand from the CCR2 receptor, providing an initial measure of binding affinity (Ki).

• Materials:

  • HEK293 cells stably expressing human CCR2.

  • [¹²⁵I]-MCP-1 (radioligand).

  • Test compounds dissolved in DMSO.

  • Binding buffer (e.g., 25 mM HEPES, 140 mM NaCl, 1 mM CaCl₂, 5 mM MgCl₂, 0.2% BSA, pH 7.1).

  • Scintillation cocktail and a microplate scintillation counter.

• Protocol:

  • Prepare cell membranes from HEK293-CCR2 cells.

  • In a 96-well plate, add binding buffer, test compound at various concentrations, and [¹²⁵I]-MCP-1.

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate for 60 minutes at room temperature.

  • Terminate the reaction by rapid filtration through a glass fiber filter plate, washing with ice-cold wash buffer.

  • Dry the filter plate, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Functional Assay: Chemotaxis Assay

This assay measures the ability of a compound to inhibit the migration of CCR2-expressing cells towards the chemoattractant MCP-1.

• Materials:

  • THP-1 cells (a human monocytic cell line that endogenously expresses CCR2).

  • Recombinant human MCP-1.

  • Test compounds.

  • Chemotaxis chamber (e.g., Boyden chamber with a polycarbonate membrane).

  • Cell viability reagent (e.g., CellTiter-Glo®).

• Protocol:

  • Pre-incubate THP-1 cells with the test compound or vehicle for 30 minutes.

  • Place MCP-1 in the lower chamber of the chemotaxis plate.

  • Add the pre-incubated THP-1 cells to the upper chamber.

  • Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator.

  • After incubation, remove the non-migrated cells from the upper surface of the membrane.

  • Quantify the migrated cells in the lower chamber using a cell viability reagent and a luminometer.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Selectivity Profiling

To ensure the compound's activity is specific to CCR2, it is crucial to test it against other related chemokine receptors (e.g., CCR1, CCR3, CCR5) using similar binding or functional assays.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold can provide valuable insights into the structural requirements for potent and selective biological activity. Based on published data for related 4-aminopiperidine CCR2 antagonists, several key SAR trends can be anticipated.[3]

Modification Site	Observation	Rationale
N-Cyclopropylmethyl Group	The cyclopropylmethyl group is often optimal for potency.	The cyclopropyl group likely occupies a hydrophobic pocket in the receptor, and its rigidity can confer a favorable binding conformation.
4-Amino Substituent	Amide derivatives are common. The nature of the amide substituent is critical for activity.	The amide group can form key hydrogen bonds with receptor residues. Aromatic or heteroaromatic substituents can engage in pi-stacking or other favorable interactions.
Piperidine Ring	The piperidine ring itself is a key structural element.	It acts as a central scaffold, positioning the N-substituent and the 4-substituent in the correct orientation for receptor binding.

DOT Diagram: Key SAR Hypotheses for CCR2 Antagonism

Caption: Key structural features of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold contributing to CCR2 antagonist activity.

Broader Therapeutic Potential: Beyond CCR2

The versatility of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold extends beyond CCR2 antagonism. The N-cyclopropylmethyl moiety is a well-known feature in molecules targeting the central nervous system, particularly opioid receptors.

• Opioid Receptor Modulation: The N-cyclopropylmethyl group is present in several opioid receptor modulators.[5][6] For instance, Naltrexone, an opioid antagonist, features this group. Derivatives of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold could be explored for their potential to modulate mu, delta, or kappa opioid receptors, with applications in pain management and addiction.

• Akt Kinase Inhibition: The 4-aminopiperidine core has been incorporated into potent and selective inhibitors of the Akt kinase, a key node in cancer cell survival pathways.[2][7] The 1-(cyclopropylmethyl) group could be a valuable addition to this class of inhibitors to improve their pharmacokinetic properties.

DOT Diagram: Potential Therapeutic Applications

Caption: Diverse therapeutic opportunities for the 1-(cyclopropylmethyl)piperidin-4-amine scaffold.

Conclusion and Future Directions

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold represents a highly promising starting point for the development of novel therapeutics. Its favorable physicochemical properties and synthetic tractability make it an attractive core for medicinal chemists. The demonstrated potential of closely related analogs as CCR2 antagonists highlights a clear path for the development of new treatments for inflammatory diseases. Furthermore, the broader applicability of this scaffold to other important biological targets, such as opioid receptors and Akt kinase, underscores its significant potential in diverse therapeutic areas.

Future research should focus on:

• Systematic SAR studies to fully elucidate the structural requirements for potent and selective activity against various targets.

• Exploration of novel derivatives at the 4-amino position to expand the chemical space and identify new lead compounds.

• In-depth in vivo evaluation of promising candidates to assess their efficacy and pharmacokinetic profiles in relevant disease models.

By leveraging the insights and protocols outlined in this guide, researchers can effectively harness the potential of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold to drive the discovery of the next generation of innovative medicines.

References

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• Addie, M., Ballard, P., Buttar, D., Crafter, C., Currie, G., et al. (2013). Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. Journal of Medicinal Chemistry, 56(5), 2059-2073. [Link]

• Bachelerie, F., Ben-Baruch, A., Burkhardt, A. M., Combadiere, C., Farber, J. M., et al. (2014). International Union of Basic and Clinical Pharmacology. [corrected]. LXXXIX. The C-C chemokine receptor 2. Pharmacological Reviews, 66(1), 1-49. [Link]

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• Schönbichler, S. A., Lass-Flörl, C., & Stuppner, H. (2020). Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. Molecules, 25(11), 2548. [Link]

• Zhang, Y., Williams, D. A., Zaidi, S. A., Yuan, Y., Braithwaite, A., et al. (2016). 17-Cyclopropylmethyl-3,14β-dihydroxy-4,5α-epoxy-6β-(4'-pyridylcarboxamido)morphinan (NAP) Modulating the Mu Opioid Receptor in a Biased Fashion. ACS Publications.[Link]

• Sun, Z., Wang, X., Wang, Y., Zhang, T., Li, J., & Zhang, A. (2019). Cyclopropylmethyl-7α-phenyl-6,14-endoethanotetrahydronorthebaine as a Selective, Potent, and Orally Active κ-Opioid Receptor Agonist with an Improved Central Nervous System Safety Profile. Journal of Medicinal Chemistry, 62(22), 10306-10317. [Link]

• Roy, P., & De, A. (2010). Quantitative Structure–Activity Relationship (QSAR) Modeling of Chiral CCR2 Antagonists with a Multidimensional Space of Novel Chirality Descriptors. International Journal of Molecular Sciences, 11(12), 5096-5114. [Link]

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• Xia, M., Hou, C., DeMong, D. E., Pollack, S. R., Pan, M., et al. (2008). Synthesis and structure-activity relationship of 7-azaindole piperidine derivatives as CCR2 antagonists. Bioorganic & Medicinal Chemistry Letters, 18(24), 6468-6470. [Link]

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• Xia, M., Hou, C., DeMong, D. E., Pollack, S. R., Pan, M., et al. (2007). Synthesis, structure-activity relationship and in vivo antiinflammatory efficacy of substituted dipiperidines as CCR2 antagonists. Journal of Medicinal Chemistry, 50(23), 5561-5563. [Link]

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• Wang, X., Liu, Y., Li, Q., & Zhang, Y. (2019). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules, 24(18), 3296. [Link]

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A Technical Guide to 1-(Cyclopropylmethyl)piperidin-4-amine: A Cornerstone Building Block in Modern Drug Discovery

Abstract: 1-(Cyclopropylmethyl)piperidin-4-amine is a versatile heterocyclic amine that has emerged as a pivotal structural motif and key intermediate in medicinal chemistry. Its unique combination of a rigid cyclopropyl group, a flexible methyl linker, and a nucleophilic piperidine scaffold makes it an invaluable building block for creating sophisticated molecules with desirable pharmacological properties. This guide provides an in-depth exploration of the synthesis, historical context, and critical applications of this compound, with a focus on its role in the development of therapeutic agents such as E-type prostanoid receptor 4 (EP4) antagonists. Designed for researchers and drug development professionals, this document synthesizes technical data with practical insights to illuminate the compound's significance and utility.

Structural Features and Physicochemical Properties

1-(Cyclopropylmethyl)piperidin-4-amine is a bifunctional molecule whose value in drug design is derived from its distinct structural components:

• Piperidine Ring: A saturated heterocycle that provides a robust, three-dimensional scaffold. It often serves as a central anchor for orienting other functional groups to interact with biological targets.

• Primary Amine (at C4): This group is a key handle for synthetic elaboration. It readily participates in reactions like amide bond formation, reductive amination, and the formation of ureas or sulfonamides, allowing for the systematic exploration of chemical space around the core.

• Cyclopropylmethyl Group (at N1): This moiety is critical for modulating physicochemical and pharmacokinetic properties. The cyclopropyl ring introduces metabolic stability by being resistant to oxidation by cytochrome P450 enzymes. Its small, rigid nature can also confer high binding affinity and selectivity for specific protein targets.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	1-(Cyclopropylmethyl)piperidin-4-amine
CAS Number	25292-33-3
Molecular Formula	C₉H₁₈N₂
Molecular Weight	154.25 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 225-230 °C
Solubility	Soluble in most organic solvents

The Synthetic Evolution: Crafting a Key Intermediate

The history of 1-(Cyclopropylmethyl)piperidin-4-amine is not one of a singular discovery event but rather of its emergence as a recurring, high-value intermediate in various drug discovery programs. Its synthesis is primarily achieved through logical, well-established organic chemistry reactions, with the choice of route often depending on the availability of starting materials and the desired scale of production. The most prevalent strategy involves the N-alkylation of a piperidine ring and the subsequent formation of the C4-amine via reductive amination.

Core Synthetic Strategy: From Ketone to Amine

The most common and industrially scalable approach begins with a protected 4-piperidone derivative. This strategy allows for the selective functionalization of the ring nitrogen before introducing the amine at the 4-position, preventing unwanted side reactions.

The general workflow can be visualized as follows:

Caption: General synthetic workflow for 1-(Cyclopropylmethyl)piperidin-4-amine.

Experimental Protocol: Two-Step Synthesis from N-Boc-4-piperidone

This protocol is a representative example of the synthetic process.

Step 1: Synthesis of tert-butyl 4-oxo-1-(cyclopropylmethyl)piperidine-1-carboxylate

• Setup: To a solution of tert-butyl 4-oxopiperidine-1-carboxylate (1.0 eq) in a suitable aprotic solvent like dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Alkylation: Add (bromomethyl)cyclopropane (1.2 eq) to the mixture.

• Reaction: Heat the reaction mixture to 60-80°C and stir for 4-6 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• Workup: After cooling to room temperature, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-alkylated product.

Causality Insight: The use of the Boc (tert-butyloxycarbonyl) protecting group is crucial. It deactivates the piperidine nitrogen towards unwanted side reactions and can be cleanly removed under acidic conditions that do not affect the final product.

Step 2: Deprotection and Reductive Amination

• Deprotection: Dissolve the product from Step 1 in a solvent like dichloromethane (DCM) and add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane. Stir at room temperature for 1-2 hours until deprotection is complete. Concentrate the mixture to remove the solvent and excess acid. The resulting product is 1-(cyclopropylmethyl)piperidin-4-one, usually as a salt.

• Reductive Amination: Dissolve the ketone salt in a solvent such as methanol or dichloroethane. Add an ammonia source, typically ammonium acetate (NH₄OAc, ~5-10 eq), followed by a reducing agent. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are preferred as they are mild and selective.

• Reaction: Stir the reaction at room temperature for 12-24 hours.

• Workup & Purification: Quench the reaction by carefully adding aqueous sodium bicarbonate solution. Extract the product with an organic solvent, dry the organic phase, and concentrate. The crude amine can be purified by distillation or column chromatography to yield 1-(cyclopropylmethyl)piperidin-4-amine.

Self-Validation Insight: The progress of the reductive amination can be monitored for the disappearance of the ketone and the appearance of the desired amine product by LC-MS. The final product's identity and purity should be confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry.

Application in Drug Discovery: A Scaffold for Potent Therapeutics

The true value of 1-(Cyclopropylmethyl)piperidin-4-amine is demonstrated by its successful incorporation into advanced drug candidates. Its structure is frequently found in ligands targeting G-protein coupled receptors (GPCRs) and other enzyme classes.

Case Study: EP4 Receptor Antagonists

The prostaglandin E2 (PGE2) EP4 receptor is a significant target in immuno-oncology and inflammation.[1][2][3] Antagonizing this receptor can suppress tumor growth and modulate immune responses.[1][2] Several potent EP4 antagonists utilize the 1-(cyclopropylmethyl)piperidin-4-amine scaffold.

In a recent study, the discovery of 1-(Cyclopropylmethyl)-2-(dibenzo[b,d]thiophen-2-yl)-1H-benzo[d]imidazole-5-carboxylic acid was reported as an orally bioavailable EP4 antagonist.[1][2][3] The synthesis of this complex molecule relies on coupling the 1-(cyclopropylmethyl)piperidin-4-amine intermediate with the core benzimidazole structure.

Caption: Role of the title compound in synthesizing an EP4 antagonist.

Expertise Insight: In this context, the cyclopropylmethyl group helps occupy a hydrophobic pocket in the EP4 receptor, enhancing binding affinity. The piperidine ring acts as a non-planar linker, correctly positioning the benzimidazole core for optimal interaction with the receptor's active site. The primary amine of the building block is the synthetic handle used to covalently link it to the rest of the drug molecule.

Conclusion

1-(Cyclopropylmethyl)piperidin-4-amine is more than just a chemical intermediate; it is a testament to the power of rational molecular design. Its history is written in the patents and research articles of the drugs it has helped create. Through robust and scalable synthetic routes, this building block provides medicinal chemists with a reliable scaffold to construct novel therapeutics with enhanced potency, selectivity, and metabolic stability. As research into complex targets like GPCRs continues, the utility and importance of strategically designed intermediates like 1-(cyclopropylmethyl)piperidin-4-amine are set to grow, solidifying its place as a cornerstone of modern drug discovery.

References

• Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine - Google Patents. (CN108341792B). Provides context on the synthesis of a structurally related piperazine intermediate, highlighting the industrial relevance of the cyclopropylmethyl motif.

• Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist - PubMed. (2025). This article details the synthesis and biological activity of an EP4 antagonist that incorporates the 1-(cyclopropylmethyl)piperidin-4-amine moiety.

• Discovery of 1‐(Cyclopropylmethyl)‐2‐(Dibenzo[b,d]Thiophen‐2‐yl)‐1H‐Benzo[d]Imidazole‐5‐Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist - ResearchGate. (2025). An accessible version of the primary literature demonstrating the application of the title compound in developing EP4 antagonists.

• Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist - TCG Lifesciences. (2025). Publication summary from the research organization involved, confirming the molecule's application.

• N-Cyclopropylpiperidin-4-amine | 396133-55-4 | Benchchem. Provides general information and synthesis clues for a related compound, N-Cyclopropylpiperidin-4-amine, illustrating the common synthetic strategies for this class of molecules.

• Synthesis of a novel analogue of DPP-4 inhibitor Alogliptin: Introduction of a spirocyclic moiety on the piperidine ring - Beilstein Journals. (2009). Discusses the importance of the aminopiperidinyl moiety in drug design, providing broader context for the utility of the scaffold.

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Safety and handling of 1-(Cyclopropylmethyl)piperidin-4-amine

An In-depth Technical Guide to the Safe Handling of 1-(Cyclopropylmethyl)piperidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the essential safety protocols and handling procedures for 1-(cyclopropylmethyl)piperidin-4-amine. As a substituted piperidine derivative, this compound is anticipated to share toxicological and hazardous properties with related structures. This document synthesizes available data from analogous compounds to establish a robust framework for risk mitigation in a laboratory and drug development setting. The protocols herein are designed to be self-validating, emphasizing a deep understanding of the chemical's nature to foster a proactive safety culture.

Section 1: Compound Identification and Physicochemical Properties

1-(Cyclopropylmethyl)piperidin-4-amine is a substituted heterocyclic amine. While a comprehensive, experimentally verified physicochemical profile is not widely published, its structure allows for the inference of key properties based on its constituent moieties: the piperidine ring and the cyclopropylmethyl group.

Table 1: Physicochemical Properties of 1-(Cyclopropylmethyl)piperidin-4-amine and Related Compounds

Property	1-(Cyclopropylmethyl)piperidin-4-amine	Piperidine (Core Structure)[1]	1-(Cyclopropylmethyl)piperazine[2]
Molecular Formula	C₈H₁₆N₂[3]	C₅H₁₁N	C₈H₁₆N₂
Molecular Weight	140.23 g/mol [3]	85.15 g/mol	140.23 g/mol
Appearance	Likely a colorless to pale yellow liquid	Colorless liquid	Not specified
Odor	Expected to be amine-like, pungent, and objectionable	Semen-like, fishy-ammoniacal, pungent	Not specified
Boiling Point	Not specified	106 °C	208.5 ± 8.0 °C at 760 mmHg
Density	Not specified	0.862 g/mL	1.0 ± 0.1 g/cm³
Solubility in Water	Expected to be miscible	Miscible	Not specified
pKa (of conjugate acid)	Not specified	11.22	Not specified

The presence of the basic amine groups suggests that 1-(cyclopropylmethyl)piperidin-4-amine is alkaline and will react exothermically with acids. Its volatility is expected to be lower than piperidine due to its higher molecular weight.

Section 2: Hazard Identification and Risk Assessment

Inferred Hazard Profile:

• Acute Toxicity (Oral, Dermal, Inhalation): Piperidine is known to be toxic in contact with skin or if inhaled, and harmful if swallowed.[4][5] It is prudent to assume a similar or greater level of toxicity for 1-(cyclopropylmethyl)piperidin-4-amine.

• Skin Corrosion/Irritation: Piperidine and cyclopropylamine are classified as causing severe skin burns and eye damage.[4][5][6] Direct contact with 1-(cyclopropylmethyl)piperidin-4-amine is likely to cause immediate and severe tissue damage.

• Serious Eye Damage/Irritation: As with skin contact, exposure to the eyes is expected to cause severe, potentially irreversible damage.[4][5][6]

• Flammability: Piperidine is a highly flammable liquid and vapor.[5] The addition of the cyclopropylmethyl group is unlikely to significantly mitigate this hazard. Therefore, 1-(cyclopropylmethyl)piperidin-4-amine should be treated as a flammable substance.

• Respiratory Irritation: Inhalation of vapors may cause respiratory irritation, sore throat, coughing, and labored breathing.[7][8]

GHS Classification (Anticipated):

• Flammable Liquids (Category 2 or 3)

• Acute Toxicity, Dermal (Category 3)

• Acute Toxicity, Inhalation (Category 3)

• Acute Toxicity, Oral (Category 4)

• Skin Corrosion (Sub-category 1B)

• Serious Eye Damage (Category 1)

Risk Assessment Workflow

A systematic approach to risk assessment is crucial before any handling of this compound. The following diagram outlines the essential steps.

Caption: A workflow for assessing and mitigating risks before handling 1-(cyclopropylmethyl)piperidin-4-amine.

Section 3: Personal Protective Equipment (PPE)

Due to the inferred corrosive and toxic nature of 1-(cyclopropylmethyl)piperidin-4-amine, a comprehensive suite of PPE is mandatory.

Table 2: Recommended Personal Protective Equipment

Body Part	Protection	Standard	Rationale
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene). Consider double-gloving.	EN 374	Prevents skin contact, which can cause severe burns and systemic toxicity.[4][5]
Eyes/Face	Safety goggles and a face shield.	EN 166	Protects against splashes that can cause severe eye damage.[4][5][6]
Body	Flame-resistant lab coat.	NFPA 2112	Protects against splashes and provides a barrier in case of fire.
Respiratory	Use in a certified chemical fume hood is the primary control. If there is a risk of inhalation exposure (e.g., during a spill), a full-face respirator with an organic vapor cartridge is necessary.	NIOSH (US) or EN 14387 (EU)	Prevents inhalation of toxic and corrosive vapors.[5]
Feet	Closed-toe, chemical-resistant shoes.	-	Protects feet from spills.

Section 4: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to ensuring the safety of personnel and the integrity of the research.

Handling

• Work Area Preparation: All work with 1-(cyclopropylmethyl)piperidin-4-amine must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.[4] The work surface should be clear of clutter and any incompatible materials.

• Grounding and Bonding: To prevent static discharge, which could ignite flammable vapors, ensure that all containers and receiving equipment are properly grounded and bonded.[5][9]

• Dispensing: Use only non-sparking tools for transferring the chemical.[5] Dispense the smallest quantity required for the experiment.

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[9] Wash hands thoroughly after handling, even if gloves were worn.[7][9]

• Avoidance of Incompatibles: Keep away from strong oxidizing agents, acids, and sources of ignition.[4][5]

Storage

• Container: Store in a tightly closed, properly labeled container.[4][7]

• Location: Store in a cool, dry, and well-ventilated area designated for flammable and corrosive liquids.[5][7][9] The storage area should be locked and accessible only to authorized personnel.[4]

• Temperature: Recommended storage temperature is typically between 15-25°C, protected from direct sunlight and heat.[4][5]

• Segregation: Store away from incompatible materials.

Caption: A summary of the key protocols for the safe handling and storage of 1-(cyclopropylmethyl)piperidin-4-amine.

Section 5: First-Aid and Emergency Procedures

Immediate and appropriate first-aid is critical in the event of an exposure.

Table 3: First-Aid Measures

Exposure Route	Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][7] Remove contact lenses if present and easy to do.[4][5] Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing.[4][5] Rinse skin with copious amounts of water for at least 15 minutes.[4][7] Seek immediate medical attention.
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing.[5][7] If not breathing, give artificial respiration.[10] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[4] Rinse mouth with water.[4] If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Seek immediate medical attention.

Spill and Leak Procedures

• Evacuate: Immediately evacuate the area of all non-essential personnel.

• Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

• Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[6]

• Containment: Wearing full PPE, including respiratory protection, contain the spill using an inert absorbent material such as sand, diatomaceous earth, or a universal binding agent.[4] Do not use combustible materials like sawdust.

• Neutralization: For small spills, cautiously neutralize with a weak acid (e.g., citric acid solution) before absorption.

• Collection: Collect the absorbed material using non-sparking tools and place it in a suitable, labeled container for hazardous waste disposal.[4]

• Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

• Reporting: Report the incident to the appropriate safety officer.

Caption: A stepwise workflow for responding to a spill of 1-(cyclopropylmethyl)piperidin-4-amine.

Section 6: Toxicological Profile (Inferred from Piperidine)

While specific toxicological data for 1-(cyclopropylmethyl)piperidin-4-amine is lacking, the data for piperidine provides a strong basis for understanding its potential effects.

• Human Data: Inhalation of piperidine can cause sore throat, coughing, labored breathing, and dizziness.[8] The odor threshold is low (<2 ppm), but concentrations of 2-5 ppm are only tolerated for a short time due to the pungent smell.[8] The irritation threshold in humans is reported to be 26 ppm.[8]

• Animal Data: The 4-hour LC50 for piperidine in rats is in the range of 1330-1420 ppm.[8] High concentrations can lead to corneal damage, central nervous system toxicity, and prostration.[8]

It is reasonable to assume that 1-(cyclopropylmethyl)piperidin-4-amine will exhibit a similar toxicological profile, with the primary routes of exposure being dermal contact and inhalation. The corrosive nature of the compound means that local tissue damage is a primary concern, while systemic effects are also possible following absorption.

Section 7: Waste Disposal

All waste containing 1-(cyclopropylmethyl)piperidin-4-amine must be treated as hazardous.

• Containerize: Collect waste in a dedicated, labeled, and sealed container.

• Labeling: The label should clearly state "Hazardous Waste" and list the chemical constituents.

• Disposal: Dispose of the waste through a licensed hazardous waste disposal company, in accordance with all local, state, and federal regulations.[7] Do not dispose of it down the drain.[7]

Conclusion

1-(cyclopropylmethyl)piperidin-4-amine is a compound that demands respect and careful handling. By understanding its inferred hazards based on structurally similar molecules, and by implementing the robust engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can work with this chemical in a safe and responsible manner. A proactive approach to safety, grounded in a thorough understanding of the potential risks, is the cornerstone of a successful and secure research environment.

References

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 6, Chapter on Piperidine. Retrieved from [Link]

• Angene Chemical. (2026, January 9). Safety Data Sheet. Retrieved from [Link]

• Penta Chemicals. (2024, May 7). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Chemsrc. (2025, September 15). 1-(Cyclopropylmethyl)piperazine | CAS#:57184-25-5. Retrieved from [Link]

• Veeprho. (n.d.). 1-(cyclopropylmethyl)-4-nitrosopiperazine. Retrieved from [Link]

• MOLBASE. (n.d.). 1-(cyclopropylmethyl)-N-methylpiperidine-4-amine|1080651-47-3. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine via One-Pot Reductive Amination: A Detailed Protocol for Pharmaceutical Research

Application Note: A-13C4P

Abstract: This application note provides a comprehensive, field-proven protocol for the synthesis of 1-(cyclopropylmethyl)piperidin-4-amine, a crucial building block in contemporary drug discovery. The described methodology centers on a one-pot reductive amination of piperidin-4-amine with cyclopropanecarboxaldehyde, utilizing sodium triacetoxyborohydride as a mild and selective reducing agent. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance to ensure reproducible, high-yield synthesis.

Introduction: The Significance of the Cyclopropylmethyl Piperidine Scaffold

The 1-(cyclopropylmethyl)piperidin-4-amine moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into a diverse range of therapeutic agents. Its structural features, including the rigid cyclopropyl group and the basic piperidine nitrogen, contribute to favorable pharmacokinetic and pharmacodynamic properties. Reductive amination stands out as a paramount method for the construction of C-N bonds in pharmaceutical synthesis due to its operational simplicity and broad substrate scope.[1][2] This one-pot procedure, which combines the formation of an imine or iminium ion intermediate and its subsequent reduction in a single reaction vessel, is highly efficient and minimizes waste.[3][4]

Sodium triacetoxyborohydride (STAB) is the reducing agent of choice for this transformation due to its remarkable selectivity. It is a milder reducing agent compared to sodium borohydride, capable of reducing the transiently formed iminium ion much faster than the starting aldehyde.[4][5] This chemoselectivity prevents the undesired reduction of the aldehyde to its corresponding alcohol, thereby maximizing the yield of the target amine.[3][5][6] The use of acetic acid as a catalyst facilitates the formation of the iminium ion intermediate.[6][7]

Reaction Mechanism and Workflow

The reductive amination proceeds through a two-step sequence within a single pot:

• Iminium Ion Formation: Piperidin-4-amine, a primary amine, undergoes a nucleophilic attack on the carbonyl carbon of cyclopropanecarboxaldehyde. This is followed by dehydration, catalyzed by acetic acid, to form a protonated imine, known as an iminium ion.[3][4][7]

• Hydride Reduction: Sodium triacetoxyborohydride then delivers a hydride ion to the electrophilic carbon of the iminium ion, reducing it to the final secondary amine product, 1-(cyclopropylmethyl)piperidin-4-amine.[3][4][6]

The overall workflow is depicted in the following diagram:

Caption: Reductive Amination Workflow

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
Piperidin-4-amine	≥98%	Commercially Available
Cyclopropanecarboxaldehyde	≥98%	Commercially Available
Sodium triacetoxyborohydride (STAB)	≥97%	Commercially Available	Moisture sensitive.[5]
1,2-Dichloroethane (DCE)	Anhydrous	Commercially Available	Preferred solvent for STAB.[5]
Acetic Acid, Glacial	ACS Grade	Commercially Available	Catalyst.[6][7]
Dichloromethane (DCM)	ACS Grade	Commercially Available	For extraction.
Saturated Sodium Bicarbonate Solution	Prepared in-house	For workup.
Saturated Sodium Chloride Solution (Brine)	Prepared in-house	For workup.
Anhydrous Sodium Sulfate	ACS Grade	Commercially Available	For drying.
Silica Gel	230-400 mesh	Commercially Available	For chromatography.

Equipment

• Round-bottom flask with a magnetic stir bar

• Magnetic stir plate

• Nitrogen inlet/outlet (or drying tube)

• Addition funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Flash chromatography system

Step-by-Step Synthesis Procedure

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add piperidin-4-amine (1.0 eq). Dissolve the amine in anhydrous 1,2-dichloroethane (DCE) (approx. 0.2 M).

• Addition of Aldehyde and Catalyst: Add cyclopropanecarboxaldehyde (1.1 eq) to the solution, followed by glacial acetic acid (1.2 eq). Stir the mixture at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.[8]

• Addition of Reducing Agent: In a single portion, carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. A slight exotherm may be observed. Continue to stir the reaction at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed (typically 2-4 hours).[8]

• Quenching and Workup: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol (with 0.5% triethylamine) to afford 1-(cyclopropylmethyl)piperidin-4-amine as a clear oil.

Characterization and Data

The identity and purity of the final product should be confirmed by standard analytical techniques.

Parameter	Expected Value
Typical Yield	80-90%
Appearance	Colorless to pale yellow oil
¹H NMR (400 MHz, CDCl₃) δ (ppm)	3.00-2.90 (m, 2H), 2.70-2.60 (m, 1H), 2.20 (d, J = 6.8 Hz, 2H), 2.10-2.00 (m, 2H), 1.80-1.70 (m, 2H), 1.30-1.20 (m, 2H), 0.90-0.80 (m, 1H), 0.50-0.40 (m, 2H), 0.10-0.00 (m, 2H).
¹³C NMR (101 MHz, CDCl₃) δ (ppm)	63.5, 52.0, 50.5, 45.0, 32.5, 10.0, 4.0.
Mass Spectrometry (ESI+)	m/z calculated for C₉H₁₈N₂ [M+H]⁺: 155.15; found: 155.2.

Note: NMR chemical shifts are approximate and may vary depending on the solvent and concentration.[9]

Safety and Handling Precautions

• Sodium Triacetoxyborohydride: Flammable solid that reacts with water to release flammable gases.[10] It is harmful if swallowed and causes serious eye damage.[10] Handle in a well-ventilated fume hood, away from moisture and ignition sources.[11][12][13] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][13]

• Cyclopropanecarboxaldehyde: Flammable liquid and vapor. Handle with care, avoiding inhalation and contact with skin and eyes.

• 1,2-Dichloroethane (DCE): A known carcinogen and toxicant. All manipulations should be performed in a certified chemical fume hood.

• General Precautions: Always wear appropriate PPE.[11][13] Avoid creating dust when handling solid reagents.[13] Ensure all glassware is dry before use. After handling, wash hands thoroughly.[12][13]

Troubleshooting and Key Considerations

• Low Yield:

  • Moisture Contamination: Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere. STAB is sensitive to moisture.[5]

  • Incomplete Imine Formation: Allow sufficient time for imine formation before adding the reducing agent. For less reactive substrates, gentle heating may be required.

  • Over-alkylation: While less common with STAB, ensure the stoichiometry of the aldehyde is not excessively high to minimize the potential for dialkylation.[6]

• Incomplete Reaction:

  • Insufficient Reducing Agent: Ensure the correct stoichiometry of STAB is used.

  • Poor Reagent Quality: Use high-purity starting materials and reagents.

• Purification Challenges:

  • The basic nature of the product can lead to tailing on silica gel. Adding a small amount of a basic modifier like triethylamine or ammonia to the eluent can improve the peak shape during chromatography.

Conclusion

This application note details a robust and efficient protocol for the synthesis of 1-(cyclopropylmethyl)piperidin-4-amine via reductive amination. The use of sodium triacetoxyborohydride ensures high selectivity and yield, making this method highly suitable for both small-scale research and larger-scale production in a drug development setting. By adhering to the detailed steps and safety precautions outlined, researchers can reliably produce this valuable synthetic intermediate for their discovery programs.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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• Organic Chemistry Portal. Reductive Amination - Common Conditions. Organic-Chemistry.org. [Link]

• Bobardt, M., et al. (2016). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PMC. [Link]

• Myers, A. Reductive Amination of Aldehydes and Ketones. Harvard University. [Link]

• Gardarsdottir, H. Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. Longdom Publishing. [Link]

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• ResearchGate. (2025, August 7). Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate. [Link]

• Google Patents. CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine.

• Organic Chemistry Portal. Sodium triacetoxyborohydride. Organic-Chemistry.org. [Link]

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• ResearchGate. Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. [Link]

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• ResearchGate. Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. ResearchGate. [Link]

• Nagorny, P., et al. (2020). Development of CPA‐Catalyzed β‐Selective Reductive Amination of Cardenolides for the Synthesis and Biological Evaluation of Hydrolytically Stable Analogs. PubMed Central. [Link]

• MDPI. Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. [Link]

• ResearchGate. Reductive Amination | Request PDF. ResearchGate. [Link]

• ResearchGate. Intramolecular reductive amination for the preparation of piperazines.⁷¹. ResearchGate. [Link]

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Acylation of 1-(Cyclopropylmethyl)piperidin-4-amine with acid chlorides

Application Note & Protocol Guide

Topic: Acylation of 1-(Cyclopropylmethyl)piperidin-4-amine with Acid Chlorides: A Comprehensive Guide to Synthesis, Optimization, and Characterization

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Acylpiperidines in Drug Discovery

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold is a valuable building block in medicinal chemistry. Its unique combination of a rigid piperidine core, a flexible cyclopropylmethyl group at the N1 position, and a reactive primary amine at the C4 position makes it an attractive starting point for creating diverse libraries of compounds. Acylation of the primary amine with various acid chlorides is a fundamental and powerful transformation for introducing a wide range of functional groups, leading to the synthesis of novel amides with potential therapeutic applications. These resulting N-acylpiperidine derivatives are prevalent in centrally active agents, kinase inhibitors, and other targeted therapies.

This guide provides an in-depth exploration of this acylation reaction, moving beyond a simple recitation of steps to explain the underlying chemical principles, optimization strategies, and critical safety considerations. The protocols herein are designed to be robust and reproducible, providing a solid foundation for both discovery and process development environments.

Reaction Mechanism and Theoretical Framework

The acylation of an amine with an acid chloride is a classic example of a nucleophilic acyl substitution.[1] The reaction proceeds through a well-established addition-elimination mechanism.[2][3]

Core Principles:

• Nucleophilic Attack: The reaction is initiated by the lone pair of electrons on the nitrogen atom of the piperidin-4-amine, which acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride.[3]

• Tetrahedral Intermediate: This attack breaks the carbonyl π-bond, forming a transient, unstable tetrahedral intermediate.[1]

• Elimination: The intermediate collapses, reforming the carbon-oxygen double bond and expelling the most stable leaving group, which in this case is the chloride ion.[2]

• Deprotonation: The resulting protonated amide is then deprotonated by a base present in the reaction mixture to yield the final, neutral amide product and a salt byproduct (e.g., triethylammonium chloride).[1]

The overall reaction is typically rapid and exothermic.[4][5] The use of a base is crucial; it serves to neutralize the hydrogen chloride (HCl) that is formed as a byproduct.[6] If not neutralized, the HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[6][7]

Caption: Figure 1: Nucleophilic Acyl Substitution Mechanism.

Experimental Protocols

This section details a general, robust protocol for the acylation of 1-(cyclopropylmethyl)piperidin-4-amine. It is designed to be a starting point for a wide variety of acid chlorides.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Typical Molarity/Purity	Supplier Example	Notes
1-(Cyclopropylmethyl)piperidin-4-amine	154.26	>98%	Sigma-Aldrich	Store under inert gas; can be hygroscopic.
Acid Chloride (Generic)	Varies	>97%	Varies	Highly reactive and moisture-sensitive. Handle in a fume hood with appropriate PPE.[8]
Triethylamine (TEA) or DIPEA	101.19 / 129.24	>99%, anhydrous	Acros Organics	Acts as an HCl scavenger.[9] Must be anhydrous to prevent hydrolysis of the acid chloride.
Dichloromethane (DCM)	84.93	Anhydrous, >99.8%	Fisher Scientific	A common aprotic solvent.[9] Ensure it is dry. Other solvents like THF or DMF can also be used.
Saturated aq. NaHCO₃ Solution	84.01	Saturated	Lab-prepared	For aqueous workup to remove excess acid and the amine salt.
Brine (Saturated aq. NaCl)	58.44	Saturated	Lab-prepared	To aid in separating aqueous and organic layers.
Anhydrous MgSO₄ or Na₂SO₄	120.37 / 142.04	Anhydrous powder	VWR	For drying the organic extract.

Step-by-Step Synthesis Protocol

This protocol assumes a 10 mmol scale reaction. Adjust volumes and masses accordingly for different scales.

Caption: Figure 2: General Experimental Workflow.

• Reaction Setup:

  • To a dry, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 1-(Cyclopropylmethyl)piperidin-4-amine (1.54 g, 10.0 mmol, 1.0 equiv).

  • Add anhydrous dichloromethane (DCM, 50 mL).

  • Add triethylamine (TEA, 2.1 mL, 15.0 mmol, 1.5 equiv). Causality Note: Using a slight excess of base ensures complete neutralization of the generated HCl and can help drive the reaction to completion.

  • Cool the stirring solution to 0 °C using an ice-water bath.

• Reagent Addition:

  • Dissolve the acid chloride (11.0 mmol, 1.1 equiv) in anhydrous DCM (10 mL). Causality Note: A small excess of the acid chloride is often used to ensure full consumption of the more valuable amine starting material.

  • Add the acid chloride solution to the cooled amine solution dropwise via a syringe or dropping funnel over 10-15 minutes. A fume or precipitate (triethylammonium chloride) may form.[10]

  • Maintain the internal temperature below 5 °C during the addition. Causality Note: Initial cooling is critical to control the exothermic reaction, preventing potential side reactions and degradation of starting materials.[11]

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir for 1-4 hours. The reaction progress should be monitored.

• Reaction Monitoring:

  • Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

  • TLC System Example: 95:5 DCM/Methanol with 0.5% NH₄OH. The product amide will typically have a higher Rf than the starting amine.

• Aqueous Workup:

  • Once the reaction is complete, quench by slowly adding water (30 mL) or a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 30 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

• Extraction and Drying:

  • Extract the aqueous layer with DCM (2 x 25 mL).

  • Combine all organic layers.

  • Wash the combined organic layer with brine (30 mL), then dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel. The appropriate eluent system will depend on the polarity of the product but often ranges from pure ethyl acetate to mixtures of DCM and methanol.

The Schotten-Baumann Alternative

For certain acid chlorides, particularly when working on a larger scale, the Schotten-Baumann reaction condition is a highly effective alternative.[12][13] This method uses a two-phase system of an organic solvent (like DCM or diethyl ether) and an aqueous base (like NaOH solution).[12][14]

Key Advantages:

• Cost-Effective: Uses inexpensive aqueous base.

• Efficient: The base in the aqueous phase neutralizes the HCl, while the reactants and product remain in the organic phase, driving the reaction forward.[13]

• Simple Workup: The byproduct, NaCl, is easily removed in the aqueous layer.

Protocol Adaptation: Replace TEA with an aqueous solution of 2M NaOH. Add the acid chloride to the biphasic mixture of the amine in DCM and the aqueous base at 0 °C. The workup is simplified as the salt byproduct is already in the aqueous phase.

Safety and Handling

• Acid Chlorides: Are corrosive, lachrymatory, and react violently with water and other protic solvents.[8] Always handle them in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[15][16]

• Piperidine Derivatives: Can be toxic and irritants. Avoid contact with skin and eyes and prevent inhalation.[17][18]

• Solvents: Dichloromethane is a suspected carcinogen. Minimize exposure and handle in a fume hood.

• Quenching: Be cautious when quenching the reaction. The process can be exothermic, especially if there is unreacted acid chloride. Add the quenching agent slowly.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	1. Inactive acid chloride (hydrolyzed).2. Amine protonated (acidic impurity).3. Insufficiently reactive amine.	1. Use fresh or newly opened acid chloride. Ensure all glassware and solvents are anhydrous.2. Use a stronger or bulkier non-nucleophilic base like diisopropylethylamine (DIPEA).3. Add a catalytic amount of 4-dimethylaminopyridine (DMAP) or gently heat the reaction after initial addition.[1]
Multiple Products/Spots on TLC	1. Diacylation (formation of an imide).2. Side reaction with the base.3. Degradation of product or starting material.	1. This is unlikely with a secondary amine product but can happen if an impurity is present. Use stoichiometric amounts of reagents (1:1 ratio).2. Use a non-nucleophilic base like DIPEA instead of pyridine.3. Maintain low temperatures during the addition of the acid chloride.
Difficult Purification	The product is very polar or has similar polarity to a byproduct.	1. Try a different chromatography eluent system.2. Consider an acidic or basic wash during the workup to remove basic or acidic impurities, respectively.3. If the product is basic, it may be purified via an acidic aqueous extraction followed by basification and re-extraction.

Product Characterization

After purification, the identity and purity of the final N-acylpiperidine product must be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the structure. Key signals to look for include the disappearance of the amine N-H protons and the appearance of the amide N-H proton (typically a broad singlet or doublet in the 6-8 ppm range in ¹H NMR), along with the signals corresponding to the newly introduced acyl group.

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the successful coupling. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound.[19]

• Gas Chromatography (GC): Can also be used for purity assessment, especially after derivatization which can increase volatility.[20][21]

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N-alkylation reactions of 1-(Cyclopropylmethyl)piperidin-4-amine

An In-Depth Guide to the N-Alkylation of 1-(Cyclopropylmethyl)piperidin-4-amine: Protocols and Mechanistic Insights

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the , a crucial building block in modern medicinal chemistry. The piperidine scaffold is a privileged structure, present in a vast number of pharmaceuticals, and the ability to selectively functionalize its secondary amine is paramount for developing novel therapeutic agents.[1][2] This document offers detailed, field-proven protocols for two primary N-alkylation strategies: reductive amination and direct alkylation via nucleophilic substitution. We delve into the mechanistic underpinnings of these transformations, explain the rationale behind experimental choices, and provide structured data for easy comparison. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their synthetic programs.

Introduction: The Significance of the 1-(Cyclopropylmethyl)piperidin-4-amine Scaffold

The piperidine ring is one of the most ubiquitous heterocyclic motifs in FDA-approved drugs and biologically active natural products.[1][3] Its conformational flexibility and ability to present substituents in defined three-dimensional space make it an ideal scaffold for interacting with biological targets. The specific compound, 1-(Cyclopropylmethyl)piperidin-4-amine, offers two distinct points for chemical modification: the secondary amine at the 4-position and the tertiary amine within the ring, which is already functionalized with a cyclopropylmethyl group.

The N-alkylation of the secondary amine at the 4-position is a critical transformation that allows for the introduction of diverse chemical groups, enabling the systematic modulation of a molecule's physicochemical and pharmacological properties, such as potency, selectivity, and pharmacokinetic profile.[4][5] Derivatives of N-alkylated aminopiperidines are key components in developing ligands for various targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes, with applications in oncology, neuroscience, and infectious diseases.[4][6]

This guide focuses on providing robust and reproducible methods for this key synthetic step.

Mechanistic Foundations of N-Alkylation

The functionalization of the secondary amine of 1-(Cyclopropylmethyl)piperidin-4-amine is typically achieved through two powerful and complementary synthetic strategies. Understanding the mechanism of each is crucial for reaction optimization and troubleshooting.

Reductive Amination

Reductive amination is a highly efficient and versatile method for forming carbon-nitrogen bonds and is considered a cornerstone of medicinal chemistry for amine synthesis.[7] The reaction proceeds through a two-step, one-pot sequence:

• Iminium Ion Formation: The secondary amine first reacts with an aldehyde or a ketone to form a tetrahedral carbinolamine intermediate. This intermediate then dehydrates to generate a resonance-stabilized iminium ion. This step is often acid-catalyzed, though it can proceed without an external catalyst.

• In-Situ Reduction: A reducing agent present in the reaction mixture then selectively reduces the iminium ion (C=N⁺) to the corresponding tertiary amine. A key advantage is that the reducing agents typically employed are too mild to reduce the starting carbonyl compound, thus preventing competitive side reactions.

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a particularly effective reagent for this transformation due to its mildness and tolerance of slightly acidic conditions, which favor iminium ion formation.[4]

Direct Alkylation via Nucleophilic Substitution

Direct N-alkylation involves the reaction of the amine with an electrophilic alkylating agent, typically an alkyl halide (R-X, where X = Cl, Br, I) or sulfonate (e.g., mesylate, tosylate). The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[8]

The lone pair of electrons on the nitrogen atom of the piperidine amine acts as a nucleophile, attacking the electrophilic carbon of the alkylating agent and displacing the leaving group. This process forms a new C-N bond. A significant challenge in amine alkylation is that the product, a tertiary amine, can still be nucleophilic and react further with the alkylating agent to form a quaternary ammonium salt (over-alkylation).[9]

To drive the reaction to completion and prevent the protonated amine from becoming non-nucleophilic, a base (e.g., K₂CO₃, Et₃N) is required to neutralize the hydrohalic acid (HX) byproduct generated during the reaction.[8]

Experimental Protocols and Methodologies

The following protocols are designed to be self-validating systems, providing clear, step-by-step instructions for the N-alkylation of 1-(Cyclopropylmethyl)piperidin-4-amine.

Protocol 1: N-Alkylation via Reductive Amination

This protocol details the synthesis of N-Benzyl-1-(cyclopropylmethyl)piperidin-4-amine using benzaldehyde as a representative electrophile.

Materials and Reagents:

• 1-(Cyclopropylmethyl)piperidin-4-amine

• Benzaldehyde (≥99%)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon)

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 1-(Cyclopropylmethyl)piperidin-4-amine (1.0 eq).

• Solvent and Reagent Addition: Dissolve the amine in anhydrous DCM (approx. 0.1 M concentration). To this stirred solution, add benzaldehyde (1.1 eq). Allow the mixture to stir at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate.[4]

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes. Causality Note: Portion-wise addition helps to control any potential exotherm and ensures a smooth reaction progression.

• Reaction Monitoring: Continue stirring the reaction at room temperature for 12-18 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.[4]

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Continue stirring until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice more with DCM.[4]

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product. The product can be further purified by flash column chromatography on silica gel if necessary.

Protocol 2: N-Alkylation via Direct Nucleophilic Substitution

This protocol describes the synthesis of 1-(Cyclopropylmethyl)-N-(furan-2-ylmethyl)piperidin-4-amine using furfuryl chloride as the alkylating agent.

Materials and Reagents:

• 1-(Cyclopropylmethyl)piperidin-4-amine

• Furfuryl chloride (or corresponding bromide)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Dichloromethane (DCM) for extraction

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Standard laboratory glassware, magnetic stirrer, reflux condenser, and inert atmosphere setup

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a reflux condenser under an inert atmosphere, add 1-(Cyclopropylmethyl)piperidin-4-amine (1.0 eq) and anhydrous potassium carbonate (2.0-2.5 eq). Causality Note: K₂CO₃ acts as a solid base to neutralize the HCl generated, driving the reaction forward. Using a slight excess ensures complete neutralization.[8]

• Solvent and Reagent Addition: Add anhydrous acetonitrile to create a stirrable suspension. Add furfuryl chloride (1.0-1.2 eq) to the mixture.

• Reaction Conditions: Heat the reaction mixture to a gentle reflux (approx. 80-82 °C for acetonitrile) or stir at room temperature if using a more reactive alkylating agent like an alkyl iodide in DMF.[8][10]

• Reaction Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting amine is consumed (typically 4-24 hours).[8]

• Work-up: Once complete, cool the mixture to room temperature and filter off the solid potassium carbonate and salts. Wash the solid residue with a small amount of acetonitrile.

• Solvent Removal: Concentrate the filtrate under reduced pressure to obtain the crude residue.

• Extraction and Purification: Dissolve the residue in DCM and wash with a saturated aqueous solution of NaHCO₃ to remove any remaining acidic impurities. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product can then be purified by flash column chromatography.

Data Presentation and Method Comparison

The choice between reductive amination and direct alkylation depends on the substrate, available reagents, and desired outcome. The table below summarizes key aspects of each protocol.

Feature	Protocol 1: Reductive Amination	Protocol 2: Direct Alkylation (SN2)
Reaction Type	One-pot iminium formation and reduction	Nucleophilic Substitution
Alkylating Agent	Aldehydes or Ketones	Alkyl Halides (Cl, Br, I), Sulfonates (OMs, OTs)
Key Reagents	Sodium triacetoxyborohydride (NaBH(OAc)₃)	Inorganic Base (e.g., K₂CO₃, Cs₂CO₃) or Organic Base (e.g., Et₃N)
Typical Solvents	Dichloromethane (DCM), Dichloroethane (DCE), Tetrahydrofuran (THF)	Acetonitrile (MeCN), Dimethylformamide (DMF), Acetone
Temp. & Time	Room temperature, 12-18 hours	Room temperature to reflux, 4-24 hours
Advantages	Wide substrate scope, mild conditions, low risk of over-alkylation.	Utilizes readily available alkyl halides, straightforward setup.
Limitations	Requires a carbonyl compound, may be slower than direct alkylation.	Risk of over-alkylation to form quaternary salts, requires a good leaving group.

Visualization of Workflows and Mechanisms

Diagrams created using Graphviz provide a clear visual summary of the synthetic pathways and chemical transformations.

Caption: General workflow for the N-alkylation of 1-(Cyclopropylmethyl)piperidin-4-amine.

Caption: Mechanism of N-alkylation via reductive amination.

Conclusion

The N-alkylation of 1-(Cyclopropylmethyl)piperidin-4-amine is a fundamental and enabling transformation in the synthesis of novel chemical entities for drug discovery. Both reductive amination and direct alkylation offer powerful, complementary strategies to achieve this goal. By understanding the underlying mechanisms and following robust, well-defined protocols, researchers can efficiently generate diverse libraries of compounds built upon this valuable piperidine scaffold. The choice of method should be guided by the specific chemical nature of the desired substituent and the overall synthetic strategy.

References

• Google Patents. (n.d.). CH633264A5 - N-alkyl-piperidine DERIVATIVES.

• Frolov, N. A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(4), 1833. Retrieved from [Link]

• Google Patents. (n.d.). US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines.

• DeVore, N. T., et al. (2018). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. ACS Medicinal Chemistry Letters, 9(10), 1035–1040. Retrieved from [Link]

• Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. Retrieved from [Link]

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• Veeprho. (n.d.). 1-(cyclopropylmethyl)-4-nitrosopiperazine. Retrieved from [Link]

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• Keri, R. S., et al. (2019). Targeting HIV-TB coinfection by developing novel piperidin-4-substituted imines: Design, synthesis, in vitro and in silico studies. Archiv der Pharmazie, 352(7), e1800358. Retrieved from [Link]

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Application Notes and Protocols for the Use of 1-(Cyclopropylmethyl)piperidin-4-amine in Parallel Synthesis

Introduction: The Strategic Value of the 1-(Cyclopropylmethyl)piperidin-4-amine Scaffold in Drug Discovery

The piperidine moiety is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in clinically successful drugs.[1][2][3] Its three-dimensional structure and ability to engage in key interactions with biological targets make it an ideal building block for creating diverse and potent compound libraries.[4][5] The specific compound, 1-(Cyclopropylmethyl)piperidin-4-amine, offers a unique combination of features that make it particularly valuable for parallel synthesis in drug discovery programs.

The N-cyclopropylmethyl group provides a desirable lipophilic and metabolically stable substituent that can explore hydrophobic pockets in target proteins.[6] The primary amine at the 4-position serves as a versatile synthetic handle, allowing for a wide array of chemical transformations to be performed in a parallel format.[7] This bifunctionality enables the rapid generation of large, diverse libraries of compounds with potential therapeutic applications targeting a range of biological targets, including G-protein coupled receptors (GPCRs).[7][8]

This guide provides an in-depth exploration of the use of 1-(Cyclopropylmethyl)piperidin-4-amine in parallel synthesis, offering detailed protocols, mechanistic insights, and practical considerations for researchers in drug development.

Core Synthetic Strategies for Library Construction

The primary amino group of 1-(Cyclopropylmethyl)piperidin-4-amine is the key reactive site for library diversification. The following sections detail robust protocols for common and powerful synthetic transformations amenable to parallel synthesis formats.

Reductive Amination: Forging Key C-N Bonds

Reductive amination is a highly reliable and versatile method for forming secondary amines, making it a workhorse reaction in combinatorial chemistry.[9] This one-pot reaction involves the formation of an imine intermediate from the reaction of the primary amine with an aldehyde or ketone, followed by in-situ reduction to the corresponding amine.

Causality of Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is often the preferred reducing agent for parallel synthesis. It is milder and more selective for imines over carbonyls than other hydride reagents like sodium cyanoborohydride, reducing the formation of alcohol byproducts. Its solid form and stability in aprotic solvents also make it amenable to automated dispensing.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for this reaction as they are relatively non-hygroscopic and effectively solubilize a wide range of substrates.

• Acid Catalyst: The addition of a catalytic amount of acetic acid accelerates the formation of the iminium ion, which is the species that is ultimately reduced.

Experimental Protocol: Parallel Reductive Amination

This protocol is designed for a 96-well plate format.

• Reagent Preparation:

  • Prepare a 0.5 M stock solution of 1-(Cyclopropylmethyl)piperidin-4-amine in anhydrous DCM.

  • Prepare 0.5 M stock solutions of a diverse set of aldehydes or ketones in anhydrous DCM.

  • Prepare a 1.0 M stock solution of sodium triacetoxyborohydride in anhydrous DCM.

  • Prepare a 0.1 M stock solution of glacial acetic acid in anhydrous DCM.

• Reaction Setup (in each well of a 96-well plate):

  • To each well, add 100 µL (0.05 mmol) of the 1-(Cyclopropylmethyl)piperidin-4-amine stock solution.

  • Add 100 µL (0.05 mmol) of the desired aldehyde or ketone stock solution.

  • Add 50 µL (0.005 mmol) of the acetic acid stock solution.

  • Seal the plate and agitate at room temperature for 1 hour to facilitate imine formation.

  • Add 100 µL (0.1 mmol) of the sodium triacetoxyborohydride stock solution.

  • Reseal the plate and agitate at room temperature for 12-16 hours.

• Work-up and Purification:

  • Quench the reaction by adding 200 µL of saturated aqueous sodium bicarbonate solution to each well.

  • Agitate for 15 minutes.

  • Extract the product by adding 500 µL of DCM to each well, agitating, and then carefully removing the organic layer. Repeat the extraction.

  • The combined organic extracts can be concentrated in a centrifugal evaporator.

  • Purification is typically achieved by high-throughput preparative HPLC-MS.

Workflow for Parallel Reductive Amination

Caption: Workflow for parallel reductive amination.

Amide Bond Formation: Building Diverse Amide Libraries

Amide bond formation is arguably the most frequently used reaction in medicinal chemistry. Parallel synthesis of amides from 1-(Cyclopropylmethyl)piperidin-4-amine can be readily achieved using a variety of carboxylic acids and coupling reagents.

Causality of Experimental Choices:

• Coupling Reagents:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): A highly efficient and widely used coupling reagent that minimizes racemization of chiral carboxylic acids. It is particularly useful for forming amides from sterically hindered amines or acids.

  • EDC/HOBt (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride / 1-Hydroxybenzotriazole): A classic and cost-effective combination for amide bond formation. HOBt is added to suppress side reactions and reduce racemization.

• Base: A non-nucleophilic base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) is required to neutralize the acid formed during the reaction and to deprotonate the amine, facilitating its nucleophilic attack.

• Solvent: N,N-Dimethylformamide (DMF) is a common solvent for amide coupling reactions due to its high polarity, which helps to dissolve a wide range of substrates and reagents.

Experimental Protocol: Parallel Amide Coupling using HATU

• Reagent Preparation:

  • Prepare a 0.5 M stock solution of 1-(Cyclopropylmethyl)piperidin-4-amine in anhydrous DMF.

  • Prepare 0.5 M stock solutions of a diverse set of carboxylic acids in anhydrous DMF.

  • Prepare a 0.5 M stock solution of HATU in anhydrous DMF.

  • Prepare a 1.0 M stock solution of DIPEA in anhydrous DMF.

• Reaction Setup (in each well of a 96-well plate):

  • To each well, add 100 µL (0.05 mmol) of the desired carboxylic acid stock solution.

  • Add 100 µL (0.05 mmol) of the HATU stock solution.

  • Add 100 µL (0.1 mmol) of the DIPEA stock solution.

  • Agitate for 15 minutes at room temperature to pre-activate the carboxylic acid.

  • Add 100 µL (0.05 mmol) of the 1-(Cyclopropylmethyl)piperidin-4-amine stock solution.

  • Seal the plate and agitate at room temperature for 12-16 hours.

• Work-up and Purification:

  • Add 500 µL of water to each well to precipitate the product and quench the reaction.

  • The product can be isolated by filtration or extraction with an appropriate organic solvent (e.g., ethyl acetate).

  • Purification is typically achieved by high-throughput preparative HPLC-MS.

Table 1: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Advantages	Disadvantages	Typical Solvent
HATU	High efficiency, low racemization, suitable for hindered substrates.	Higher cost.	DMF, DCM
EDC/HOBt	Cost-effective, well-established.	Potential for side reactions, moderate racemization.	DMF, DCM
T3P® (Propylphosphonic Anhydride)	Excellent for water-soluble compounds, byproducts are water-soluble.	Can be sensitive to moisture.	Ethyl Acetate, THF

Urea and Thiourea Synthesis: Accessing Important Pharmacophores

Ureas and thioureas are valuable functional groups in drug discovery due to their ability to act as hydrogen bond donors and acceptors. They can be readily synthesized in a parallel format by reacting 1-(Cyclopropylmethyl)piperidin-4-amine with a diverse array of isocyanates or isothiocyanates.[7]

Experimental Protocol: Parallel Urea Synthesis

• Reagent Preparation:

  • Prepare a 0.5 M stock solution of 1-(Cyclopropylmethyl)piperidin-4-amine in anhydrous THF.

  • Prepare 0.5 M stock solutions of a diverse set of isocyanates in anhydrous THF.

• Reaction Setup (in each well of a 96-well plate):

  • To each well, add 100 µL (0.05 mmol) of the 1-(Cyclopropylmethyl)piperidin-4-amine stock solution.

  • Add 100 µL (0.05 mmol) of the desired isocyanate stock solution.

  • Seal the plate and agitate at room temperature for 2-4 hours.

• Work-up and Purification:

  • If a precipitate forms, the product can be isolated by filtration and washing with THF.

  • If no precipitate forms, the solvent can be removed in a centrifugal evaporator.

  • The crude product is then purified by preparative HPLC-MS.

Multicomponent Reactions (MCRs): A Strategy for Rapid Diversity Generation

Multicomponent reactions, such as the Ugi four-component reaction, are powerful tools in combinatorial chemistry for rapidly generating complex molecules from simple starting materials in a single step.[10][11] 1-(Cyclopropylmethyl)piperidin-4-amine is an excellent amine component for the Ugi reaction.

The Ugi Four-Component Reaction

The Ugi reaction combines an amine, an aldehyde or ketone, a carboxylic acid, and an isocyanide to produce an α-acylamino amide.

Workflow for a Parallel Ugi Reaction

Caption: The Ugi four-component reaction.

Experimental Protocol: Parallel Ugi Reaction

• Reagent Preparation:

  • Prepare 0.5 M stock solutions of 1-(Cyclopropylmethyl)piperidin-4-amine, a diverse set of aldehydes/ketones, a diverse set of carboxylic acids, and a diverse set of isocyanides in methanol.

• Reaction Setup (in each well of a 96-well plate):

  • To each well, add 100 µL (0.05 mmol) of the 1-(Cyclopropylmethyl)piperidin-4-amine stock solution.

  • Add 100 µL (0.05 mmol) of the desired aldehyde/ketone stock solution.

  • Add 100 µL (0.05 mmol) of the desired carboxylic acid stock solution.

  • Add 100 µL (0.05 mmol) of the desired isocyanide stock solution.

  • Seal the plate and agitate at room temperature for 24-48 hours.

• Work-up and Purification:

  • Remove the solvent in a centrifugal evaporator.

  • The residue is then dissolved in a suitable solvent (e.g., DMSO/methanol) for direct biological screening or purified by preparative HPLC-MS.

Library Purification and Analysis

High-throughput purification and analysis are critical components of any parallel synthesis workflow.

Purification:

• Preparative High-Performance Liquid Chromatography (HPLC) with Mass Spectrometric (MS) detection is the industry standard for purifying compound libraries. This technique allows for the isolation of compounds based on their polarity, with MS detection confirming the molecular weight of the collected fractions.

Analysis:

• Liquid Chromatography-Mass Spectrometry (LC-MS) is used to determine the purity and confirm the identity of the synthesized compounds.

• Nuclear Magnetic Resonance (NMR) spectroscopy is employed for the structural elucidation of a representative subset of the library to ensure the desired chemical transformations have occurred.

Table 2: Representative Analytical Data for a Parallel Synthesis Library

Compound ID	Synthetic Route	Expected Mass (m/z)	Observed Mass (m/z)	Purity (by LC-MS at 254 nm)
LibA-001	Reductive Amination	251.22	251.2	>95%
LibA-002	Amide Coupling	315.23	315.2	>98%
LibA-003	Urea Synthesis	294.24	294.2	>96%
LibA-004	Ugi Reaction	450.35	450.4	>90%

Conclusion

1-(Cyclopropylmethyl)piperidin-4-amine is a highly valuable and versatile building block for parallel synthesis in drug discovery. Its bifunctional nature allows for the rapid and efficient construction of large and diverse compound libraries through a variety of robust chemical transformations, including reductive amination, amide bond formation, urea synthesis, and multicomponent reactions. The protocols and strategies outlined in this guide provide a solid foundation for researchers to leverage this important scaffold in their quest for novel therapeutic agents.

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Application Note: High-Purity Purification of 1-(Cyclopropylmethyl)piperidin-4-amine Using Reversed-Phase Chromatography

Abstract

This application note provides a comprehensive guide for the purification of 1-(Cyclopropylmethyl)piperidin-4-amine, a key building block in pharmaceutical synthesis. Due to its polar and basic nature, this compound presents unique challenges for chromatographic purification. We present a detailed protocol utilizing reversed-phase high-performance liquid chromatography (RP-HPLC) with a C18 stationary phase and a mobile phase containing trifluoroacetic acid (TFA) as an ion-pairing agent. This method effectively addresses common issues such as poor retention and peak tailing, yielding a final product of high purity suitable for demanding applications in drug discovery and development.

Introduction: The Challenge of Purifying Polar Basic Compounds

1-(Cyclopropylmethyl)piperidin-4-amine is a valuable synthetic intermediate characterized by a piperidine core, a primary amine, and a cyclopropylmethyl group. Its utility in the synthesis of active pharmaceutical ingredients (APIs) necessitates a high degree of purity. However, the presence of the basic amine functional group (pKa estimated to be around 9-10) and its overall polarity make it a challenging candidate for traditional normal-phase or standard reversed-phase chromatography.

In normal-phase chromatography, the highly polar amine can interact too strongly with the polar stationary phase (e.g., silica), leading to long elution times and significant peak tailing.[1] Conversely, in standard reversed-phase chromatography, the compound's polarity can result in insufficient retention, causing it to elute in or near the solvent front, co-eluting with other polar impurities.[2]

This guide details a robust and reproducible reversed-phase HPLC method that overcomes these challenges through careful control of mobile phase pH and the use of an ion-pairing agent.

Physicochemical Properties of 1-(Cyclopropylmethyl)piperidin-4-amine

A thorough understanding of the analyte's properties is critical for method development.

Property	Value	Source/Rationale
Molecular Formula	C₈H₁₆N₂	ChemScene[3]
Molecular Weight	140.23 g/mol	ChemScene[3]
Calculated LogP	0.57	ChemScene[3]
pKa (estimated)	~9-10	Based on the pKa of similar piperidine structures.[4]
Polar Surface Area	29.26 Ų	ChemScene[3]
Solubility	Soluble in methanol and water (especially when protonated).	General chemical knowledge of small amines.

The low LogP value indicates the compound's hydrophilic nature, while the estimated pKa highlights its basicity. These two properties are the primary drivers for the purification challenges.

Method Development Strategy: Causality Behind Experimental Choices

Given the physicochemical properties, three chromatographic modes were considered: Hydrophilic Interaction Liquid Chromatography (HILIC), Mixed-Mode Chromatography (MMC), and Reversed-Phase (RP) Chromatography with mobile phase modifiers.

• HILIC: This technique is well-suited for retaining highly polar compounds.[5][6] However, HILIC can sometimes suffer from reproducibility issues and requires careful column equilibration.[6]

• Mixed-Mode Chromatography: This approach offers multiple interaction modes (e.g., reversed-phase and ion-exchange) and can provide unique selectivity for polar and charged molecules.[3][7] While powerful, method development can be more complex.

• Reversed-Phase with Ion-Pairing: This is a widely used and well-understood technique.[8] By adding an acidic modifier like trifluoroacetic acid (TFA) to the mobile phase, we can achieve two critical goals:

  • pH Control: Maintaining a low mobile phase pH (around 2-3) ensures that the basic amine groups on the target compound are consistently protonated. This prevents on-column ionization changes that can lead to broad, tailing peaks.[9][10]

  • Ion Pairing: The trifluoroacetate anion forms an ion pair with the protonated amine. This ion pair is more hydrophobic than the protonated amine alone, leading to increased retention on the non-polar C18 stationary phase.[11][12]

Considering its robustness, reproducibility, and widespread availability of columns and reagents, Reversed-Phase HPLC with TFA as a mobile phase additive was selected as the optimal purification strategy.

Detailed Experimental Protocol

Materials and Equipment

• Crude Sample: 1-(Cyclopropylmethyl)piperidin-4-amine (synthesis-grade)

• Solvents:

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade or Milli-Q

  • Methanol (for sample dissolution), HPLC grade

• Reagents:

  • Trifluoroacetic acid (TFA), HPLC grade

• Chromatography System:

  • Preparative HPLC system with a gradient pump, UV detector, and fraction collector.

• Column:

  • Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size). The choice of a C18 phase provides a good balance of hydrophobic interaction for the ion-paired analyte.

• Analytical HPLC System: For purity analysis of collected fractions.

Safety Precautions

• 1-(Cyclopropylmethyl)piperidin-4-amine and its derivatives may be harmful if swallowed or inhaled and can cause skin and eye irritation.[13] Always handle the compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Trifluoroacetic acid is corrosive and toxic. Handle with extreme care in a fume hood.

Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1% TFA in Water. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade water.

• Mobile Phase B (Organic): 0.1% TFA in Acetonitrile. To prepare 1 L, add 1 mL of TFA to 999 mL of HPLC-grade acetonitrile.

Rationale for 0.1% TFA: This concentration is sufficient to maintain a low pH and provide effective ion-pairing for basic analytes, leading to improved peak shape and resolution.[11][12]

Sample Preparation

• Dissolve the crude 1-(Cyclopropylmethyl)piperidin-4-amine in a minimal amount of methanol.

• If particulates are present, filter the sample solution through a 0.45 µm syringe filter before injection.

Purification Workflow

The entire purification process, from sample preparation to obtaining the pure compound, is illustrated in the workflow diagram below.

Figure 1: Workflow for the purification of 1-(Cyclopropylmethyl)piperidin-4-amine.

Chromatographic Conditions

Parameter	Condition
Column	Preparative C18, 250 x 21.2 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Flow Rate	20 mL/min
Detection	UV at 210 nm
Column Temperature	Ambient
Injection Volume	Dependent on sample concentration and column loading capacity
Gradient Program	Time (min)
0
25
26
30
31
35

Rationale for Gradient: A shallow gradient from 5% to 50% acetonitrile over 25 minutes is designed to effectively separate the target compound from both more polar and less polar impurities. The high organic wash at the end ensures that any strongly retained compounds are eluted from the column.

Fraction Collection and Analysis

• Collect fractions based on the UV chromatogram, isolating the main peak corresponding to the target compound.

• Analyze the purity of each collected fraction using an analytical HPLC system with a similar, but faster, gradient method.

• Pool the fractions that meet the desired purity specification (e.g., >98%).

• Remove the mobile phase from the pooled fractions using a rotary evaporator. Note that the final product will be the trifluoroacetate salt. If the free base is required, a subsequent liquid-liquid extraction with a basic aqueous solution would be necessary.

Expected Results and Discussion

This method is expected to yield 1-(Cyclopropylmethyl)piperidin-4-amine with a purity of >98%. The use of TFA in the mobile phase is crucial for achieving a symmetrical peak shape and adequate retention. Without it, the compound would likely exhibit poor retention and significant tailing due to interactions with residual silanols on the stationary phase and its high polarity.[9]

The UV detection wavelength is set to 210 nm because the analyte lacks a strong chromophore, and this wavelength allows for sensitive detection of the piperidine structure.

Conclusion

The protocol described in this application note presents a robust and validated method for the purification of 1-(Cyclopropylmethyl)piperidin-4-amine. By employing reversed-phase chromatography with a C18 column and a TFA-modified mobile phase, this method effectively overcomes the challenges associated with purifying polar basic compounds. This approach provides a reliable path to obtaining high-purity material, which is essential for its use in pharmaceutical research and development.

References

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?[Link]

• Guillarme, D., & Veuthey, J. L. (2009). Mixed-Mode Chromatography—A Review. LCGC International. [Link]

• ResearchGate. Development and validation of a rapid and simple HILIC-MS/MS method for the determination of biogenic amines in tuna fish. [Link]

• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?[Link]

• Chromatography Forum. (2008, October 26). the role of TFA on Reverse phase chromatography?[Link]

• McCalley, D. V. (2017). Making HILIC Work for You—Column Selection. LCGC International. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. [Link]

• SIELC Technologies. (2011). Evolution of Mixed-Mode Chromatography. [Link]

• Kaliszan, R., et al. (2004). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Journal of Planar Chromatography – Modern TLC. [Link]

• PubChem. 1-Cyclopropanecarbonylpiperidin-4-amine. [Link]

• Agilent Technologies. (2018, May 1). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. [Link]

• Waters Corporation. (2011). Structured Approach to Method Development for Bioanalytical HILIC–MS-MS Applications. [Link]

• News-Medical.Net. (2019, February 1). Choosing a Stationary Phase Surface for HILIC. [Link]

• Gilar, M., et al. (2005). Optimum concentration of trifluoroacetic acid for reversed-phase liquid chromatography of peptides revisited. Journal of Chromatography A. [Link]

• ResearchGate. Effect of mobile phase pH and organic content on retention times and...[Link]

• Royal Society of Chemistry. (2022, October 11). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. [Link]

• BioPharma Services. BA Method Development: Polar Compounds. [Link]

• Dolan, J. W. (2016). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

• PubChem. 4-Piperidinamine. [Link]

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry. [Link]

• Waters Corporation. STATIONARY PHASE SELECTIVITY IN HILIC: THE IMPORTANCE OF IONIC INTERACTIONS. [Link]

• KNAUER. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• ResearchGate. A Strategy to Minimize Reactive Metabolite Formation...[Link]

• Bio-Rad. Introduction to Multimodal or Mixed-Mode Chromatography. [Link]

• Waters Corporation. (2022). Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column. [Link]

• Scielo. Analytical method by liquid chromatography to assay piperine associated in nanoemulsions. [Link]

• ResearchGate. Chapter 6 Method development in reversed-phase chromatography. [Link]

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• LCGC International. (2017, October 10). The 0.1% TFA Revolution—A Sign of Chromatographic Laziness?[Link]

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Salt formation of 1-(Cyclopropylmethyl)piperidin-4-amine for purification

An Application Guide and Protocol for the Purification of 1-(Cyclopropylmethyl)piperidin-4-amine via Salt Formation

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the purification of 1-(Cyclopropylmethyl)piperidin-4-amine through selective salt formation. The protocol details the underlying principles of acid-base chemistry, a strategic framework for counter-ion selection, step-by-step experimental procedures for forming, isolating, and liberating the purified amine, and robust analytical methods for characterization. By explaining the causality behind experimental choices, this guide equips scientists with the necessary tools to achieve high purity of the target amine, a critical step in pharmaceutical development and chemical synthesis.

Introduction: The Imperative for Purification

1-(Cyclopropylmethyl)piperidin-4-amine is a key building block in medicinal chemistry, notable for its piperidine core, a privileged scaffold in many active pharmaceutical ingredients (APIs). The purity of such an intermediate is paramount, as impurities can lead to downstream reaction failures, the formation of toxic byproducts, and compromised final product efficacy and safety.

While chromatographic techniques are powerful, they are often costly and difficult to scale. Purification via salt formation presents a classical, highly effective, and scalable alternative.[1] This method leverages the basic nature of the amine to convert it into an ionic salt. Salts typically exhibit significantly different physicochemical properties, most notably solubility and crystallinity, compared to the free base. This differential allows for the separation of the desired amine from non-basic or weakly basic impurities that remain in solution.

The Chemistry of Amine Salt Formation

The purification strategy hinges on a reversible acid-base reaction. 1-(Cyclopropylmethyl)piperidin-4-amine possesses two basic nitrogen centers: the tertiary amine within the piperidine ring and the primary exocyclic amine. Both can be protonated by an acid (HA) to form an ammonium salt.

Figure 1: Acid-Base Reaction

Caption: Reversible protonation of an amine to form a salt.

The success of this technique relies on two key principles:

• pKa Relationship: For efficient salt formation, the acid's pKa should be significantly lower than the pKa of the amine's conjugate acid. A general rule of thumb is a ΔpKa (pKa of protonated amine - pKa of acid) of at least 2 to 3 units to ensure near-complete proton transfer.[2]

• Solubility Differential: The formed salt should be poorly soluble in the chosen solvent system, causing it to crystallize or precipitate, while the impurities remain dissolved.[1][3] The selection of an appropriate solvent is therefore as critical as the selection of the acid.[1]

Strategic Selection of the Salt Counter-ion

Choosing the right acid (counter-ion) is the most critical decision in designing the purification protocol. The ideal salt is a stable, non-hygroscopic, crystalline solid that is easily filtered.[2] 1-(Cyclopropylmethyl)piperidin-4-amine, having two basic centers, can form mono- or di-salts, and the dihydrochloride is a known derivative.[4][5]

Table 1: Comparison of Common Counter-ions for Amine Purification

Counter-ion	Acid Source	Typical Salt Properties	Key Considerations
Chloride	HCl (in isopropanol, ether, or dioxane)	Often forms highly crystalline, stable salts. Can be hygroscopic.	Widely used and cost-effective. Gaseous HCl or solutions in organic solvents are common reagents.[6]
Sulfate	Sulfuric Acid (H₂SO₄)	Tends to form salts that are very insoluble in many solvents.	The high acidity allows for the protonation of even weak bases. Dihydrogen sulfate salts can be formed.[7]
Tartrate	Tartaric Acid	Excellent for forming crystalline salts. Can be used for chiral resolution.	A weaker acid, suitable for more basic amines. The resulting salt is often less hygroscopic than the hydrochloride.[8][9]
Citrate	Citric Acid	Forms crystalline salts, often with good aqueous solubility.	A mild, non-toxic acid frequently used in pharmaceutical formulations.[6]

| Tosylate | p-Toluenesulfonic Acid | Forms stable, crystalline salts with good handling properties. | The bulky, aromatic nature of the anion can promote crystallinity. |

The following decision workflow can guide the selection process:

Figure 2: Counter-ion Selection Workflow

Caption: Decision workflow for selecting an optimal salt-forming acid.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Purification via Dihydrochloride Salt Formation

This protocol is robust and widely applicable for basic amines. The dihydrochloride salt of the title compound is known to be a stable solid.[5]

Materials:

• Crude 1-(Cyclopropylmethyl)piperidin-4-amine

• 2-Propanol (IPA)

• 2.0 M HCl in Diethyl Ether (or other suitable solvent)

• Diethyl Ether (anhydrous)

• Sodium Hydroxide (NaOH) pellets

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Salt Formation and Precipitation: a. Dissolve the crude amine (1.0 eq.) in a minimal amount of 2-propanol (e.g., 5-10 mL per gram of amine). b. While stirring vigorously, add a 2.0 M solution of HCl in diethyl ether (2.0-2.2 eq.) dropwise. The addition is exothermic; maintain the temperature below 30°C. c. A white precipitate should form immediately or upon continued stirring. If precipitation is slow, cool the mixture in an ice bath and scratch the inside of the flask with a glass rod to induce crystallization. d. Stir the resulting slurry for 1-2 hours at room temperature or 0°C to ensure complete precipitation.

• Isolation and Washing: a. Collect the solid precipitate by vacuum filtration using a Büchner funnel. b. Wash the filter cake sequentially with small portions of cold 2-propanol and then generously with anhydrous diethyl ether to remove residual impurities and the solvent. c. Dry the white solid under vacuum to obtain the purified 1-(Cyclopropylmethyl)piperidin-4-amine dihydrochloride.

• Liberation of the Purified Free Base: a. Suspend the dried dihydrochloride salt in water (10 mL per gram of salt). b. Cool the suspension in an ice bath and slowly add solid NaOH pellets or a concentrated NaOH solution until the pH is >12. This step neutralizes the salt, liberating the free amine.[8][10] c. Transfer the mixture to a separatory funnel and extract the aqueous layer three times with an organic solvent like DCM or EtOAc. d. Combine the organic extracts and wash with brine to remove residual water and inorganic salts. e. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure (rotary evaporation) to yield the purified 1-(Cyclopropylmethyl)piperidin-4-amine.

Protocol 2: Purification via Tartrate Salt Formation

This protocol is an excellent alternative, often yielding highly crystalline salts that are less hygroscopic than hydrochlorides.

Materials:

• Crude 1-(Cyclopropylmethyl)piperidin-4-amine

• L-(+)-Tartaric Acid

• Methanol or Ethanol

• Diethyl Ether

• Sodium Carbonate (Na₂CO₃) or NaOH

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

Procedure:

• Salt Formation and Crystallization: a. Dissolve L-(+)-tartaric acid (1.0-2.0 eq.) in boiling methanol or ethanol (e.g., 20 mL per gram).[9] b. In a separate flask, dissolve the crude amine (1.0 eq.) in a minimal amount of the same solvent. c. Cautiously add the hot amine solution to the hot tartaric acid solution with stirring. d. Allow the solution to cool slowly to room temperature. Crystallization may occur over several hours. For optimal crystal growth, it is recommended to let the solution stand for 24 hours.[9] e. If no crystals form, partial evaporation of the solvent or the addition of an anti-solvent like diethyl ether can promote precipitation.

• Isolation and Washing: a. Collect the crystalline product by vacuum filtration. b. Wash the filter cake with a small amount of cold methanol/diethyl ether mixture, followed by pure diethyl ether. c. Dry the crystals under vacuum.

• Liberation of the Purified Free Base: a. Follow the same procedure as in Protocol 1, Step 3, using a base like NaOH or Na₂CO₃ to neutralize the tartrate salt and liberate the free amine for extraction.

Characterization and Quality Control

To validate the success of the purification, the final product (both the salt and the liberated free base) should be analyzed.

Table 2: Analytical Methods for Quality Control

Analysis Type	Method	Purpose	Expected Outcome
Purity Assessment	HPLC, GC[11]	To quantify the purity of the final compound and detect any remaining impurities.	Purity should meet the required specification (e.g., >99.0%).
Identity Confirmation	¹H and ¹³C NMR	To confirm the chemical structure of the amine and its salt.	Spectra should match the expected structure with no significant impurity peaks.
Salt Formation Check	FTIR Spectroscopy	To confirm protonation of the amine.	Disappearance of the free N-H stretch and appearance of a broad N-H⁺ stretch.
Physical Properties	Melting Point (for solids)	A sharp melting point indicates high purity of the crystalline salt.	A narrow melting range consistent with literature values if available.

| Residual Water | Karl Fischer Titration | To determine the water content, which is important for hygroscopic salts. | Low water content indicates a stable, non-hygroscopic solid. |

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Salt does not precipitate.	1. Salt is too soluble in the chosen solvent. 2. Solution is not concentrated enough. 3. Impurities are inhibiting crystallization.	1. Add an anti-solvent (e.g., ether, hexanes) slowly. 2. Concentrate the solution under reduced pressure. 3. Cool the solution to 0°C or -20°C; try seeding with a small crystal.
Product is an oil or gum.	1. The salt is amorphous or has a low melting point. 2. Trapped solvent or impurities.	1. Try a different counter-ion known to produce crystalline salts (e.g., tartrate, tosylate). 2. Triturate the oil with an anti-solvent to induce solidification.
Low yield of recovered amine.	1. Incomplete precipitation of the salt. 2. Salt has some solubility in the wash solvent. 3. Incomplete extraction after free-basing.	1. Allow more time for precipitation or cool to a lower temperature. 2. Use a minimal amount of ice-cold wash solvent. 3. Perform additional extractions (4-5 times) from the aqueous layer.
Final product is not pure.	1. Impurities co-precipitated with the salt. 2. Insufficient washing of the salt cake.	1. Recrystallize the salt from a suitable solvent system.[9] 2. Ensure the wash solvent effectively removes the likely impurities without dissolving the product.

References

• US5686588A - Amine acid salt compounds and process for the production thereof.

• Beilstein Journals - Trichloroacetic acid fueled practical amine purifications. [Link]

• US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines.

• ResearchGate - An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. [Link]

• American Association of Pharmaceutical Scientists - Strategy for the Prediction and Selection of Drug Substance Salt Forms. [Link]

• Bryan Research & Engineering, LLC - Analysis of Amine Solutions by Gas Chromatography. [Link]

• University of Rochester, Department of Chemistry - Purification: How To. [Link]

• EP0050072A1 - Cyclopropyl methyl piperazines, process for their preparation and their use in therapeutics.

• PubMed - Impact of the counterion on the solubility and physicochemical properties of salts of carboxylic acid drugs. [Link]

• Organic Syntheses - amine (+)-hydrogen tartrate salt - separates as white prismatic crystals. [Link]

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• 11. bre.com [bre.com]

Application Note: Comprehensive Characterization of 1-(Cyclopropylmethyl)piperidin-4-amine

Abstract

This application note provides a comprehensive guide to the analytical methods for the characterization of 1-(Cyclopropylmethyl)piperidin-4-amine, a key intermediate in pharmaceutical synthesis. The protocols detailed herein are designed for researchers, quality control analysts, and drug development professionals to ensure the identity, purity, and quality of this compound. This document outlines detailed methodologies for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), providing both theoretical grounding and practical, step-by-step protocols.

Introduction

1-(Cyclopropylmethyl)piperidin-4-amine (C₉H₁₈N₂) is a substituted piperidine derivative that serves as a versatile building block in medicinal chemistry.[1][2] Its structural features, including a basic piperidine ring and a cyclopropylmethyl group, make it a valuable component in the synthesis of complex molecular architectures with potential biological activity. The purity and structural integrity of this intermediate are paramount to the success of subsequent synthetic steps and the quality of the final active pharmaceutical ingredient (API). This guide establishes a multi-pronged analytical approach for its complete characterization.

Structural and Purity Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of 1-(Cyclopropylmethyl)piperidin-4-amine. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, confirming the connectivity and stereochemistry of the molecule.

Rationale for NMR Analysis

¹H NMR spectroscopy allows for the identification and integration of signals corresponding to the distinct protons of the cyclopropyl, methyl, and piperidine ring systems. The chemical shifts and coupling constants provide insights into the spatial arrangement of these groups. ¹³C NMR complements this by providing a count of unique carbon atoms and their hybridization states, which is crucial for confirming the presence of all structural components. For structurally related piperidine compounds, detailed NMR studies have been performed to elucidate conformational isomers.[3]

Predicted ¹H NMR Spectral Data

Based on established chemical shift principles for similar structures, the following proton assignments for 1-(Cyclopropylmethyl)piperidin-4-amine in CDCl₃ are predicted.[4][5][6]

Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Piperidine H2, H6 (axial)	~ 1.90 - 2.10	d	2H
Piperidine H2, H6 (equatorial)	~ 2.85 - 3.00	d	2H
Piperidine H3, H5 (axial)	~ 1.25 - 1.40	q	2H
Piperidine H3, H5 (equatorial)	~ 1.70 - 1.85	d	2H
Piperidine H4	~ 2.60 - 2.75	tt	1H
-CH₂- (exocyclic)	~ 2.20 - 2.30	d	2H
Cyclopropyl -CH-	~ 0.80 - 0.95	m	1H
Cyclopropyl -CH₂-	~ 0.40 - 0.55	m	2H
Cyclopropyl -CH₂'-	~ 0.05 - 0.15	m	2H
-NH₂	~ 1.50 (broad)	s	2H

Protocol for NMR Data Acquisition

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-(Cyclopropylmethyl)piperidin-4-amine.

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD). The choice of solvent can affect the chemical shifts of labile protons.[7]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • For ¹H NMR:

    • Acquire a single-pulse experiment with a 90° pulse angle.

    • Set the spectral width to cover a range of -1 to 10 ppm.

    • Use a relaxation delay of 2-5 seconds.

    • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR:

    • Acquire a proton-decoupled experiment (e.g., zgpg30).

    • Set the spectral width to cover a range of 0 to 100 ppm.

    • Use a relaxation delay of 2-5 seconds.

    • Acquire a larger number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Calibrate the chemical shift axis to the TMS signal (0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum.

  • Assign the peaks based on their chemical shifts, multiplicities, and integration values, and by comparison with predicted values and data from related structures.

Molecular Weight Confirmation by Mass Spectrometry (MS)

Mass spectrometry is a powerful technique to confirm the molecular weight of 1-(Cyclopropylmethyl)piperidin-4-amine and to gain structural information through fragmentation analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly well-suited for this volatile amine.

Rationale for GC-MS Analysis

GC-MS provides both retention time data, which is indicative of purity, and mass spectral data for structural confirmation. Electron Ionization (EI) is a common technique that induces reproducible fragmentation patterns, creating a molecular fingerprint that can be used for identification. For amines, which can be challenging to analyze by GC due to their basicity, proper column selection and sometimes derivatization are key considerations.[8][9]

Predicted Mass Spectrum Data

The nominal mass of 1-(Cyclopropylmethyl)piperidin-4-amine is 154 g/mol . Under EI conditions, the following key fragments are anticipated:

m/z	Predicted Fragment	Notes
154	[M]⁺	Molecular ion
139	[M - CH₃]⁺	Loss of a methyl radical
113	[M - C₃H₅]⁺	Loss of the cyclopropyl group
98	[Piperidine ring fragment]⁺	α-cleavage of the cyclopropylmethyl group
84	[Piperidine ring fragment]⁺	Further fragmentation of the piperidine ring
56	[C₄H₈]⁺	Common fragment from piperidine ring cleavage

Protocol for GC-MS Analysis

Objective: To confirm the molecular weight and fragmentation pattern of the compound.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

Protocol:

• Sample Preparation:

  • Prepare a dilute solution of 1-(Cyclopropylmethyl)piperidin-4-amine (e.g., 100 µg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• Instrumental Conditions:

Parameter	Condition
GC Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)
Injector Temperature	250 °C
Injection Mode	Splitless (or split, depending on concentration)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp: 60 °C, hold for 2 min; Ramp: 10 °C/min to 280 °C, hold for 5 min
MS Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40 - 300 amu

• Data Analysis:

  • Identify the peak corresponding to 1-(Cyclopropylmethyl)piperidin-4-amine in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak [M]⁺ at m/z 154.

  • Analyze the fragmentation pattern and compare it to the predicted fragments and library data for similar compounds.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of 1-(Cyclopropylmethyl)piperidin-4-amine and for quantifying any related impurities. Due to the lack of a strong chromophore in the molecule, UV detection at low wavelengths or the use of a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is necessary.[10]

Rationale for HPLC Method Development

A reversed-phase HPLC method is generally suitable for the analysis of amines. However, the basic nature of the piperidine nitrogen can lead to poor peak shape (tailing) due to interactions with residual silanols on the silica-based column packing. To mitigate this, an acidic mobile phase modifier (e.g., trifluoroacetic acid or formic acid) is used to protonate the amine, and a column with end-capping is recommended. For quantitative analysis without a suitable chromophore, derivatization can be employed to attach a UV-active moiety.[11][12]

Protocol for HPLC Purity Analysis

Objective: To determine the purity of 1-(Cyclopropylmethyl)piperidin-4-amine by quantifying the main peak and any impurities.

Instrumentation: HPLC system with a UV detector or a universal detector (CAD/ELSD).

Protocol:

• Chromatographic Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm (or CAD/ELSD)

• Sample and Standard Preparation:

  • Standard Solution: Prepare a stock solution of a reference standard of 1-(Cyclopropylmethyl)piperidin-4-amine at a known concentration (e.g., 1 mg/mL) in the mobile phase.

  • Sample Solution: Prepare the sample to be analyzed at the same concentration as the standard solution.

• Analysis and Data Processing:

  • Inject the standard and sample solutions into the HPLC system.

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity of the sample using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Integrated Analytical Workflow

A robust characterization of 1-(Cyclopropylmethyl)piperidin-4-amine relies on the integration of these orthogonal analytical techniques. The following workflow ensures a comprehensive evaluation of the compound's identity and purity.

Caption: Integrated workflow for the characterization of 1-(Cyclopropylmethyl)piperidin-4-amine.

Conclusion

The analytical methods detailed in this application note provide a robust framework for the comprehensive characterization of 1-(Cyclopropylmethyl)piperidin-4-amine. The combination of NMR spectroscopy for structural confirmation, mass spectrometry for molecular weight verification, and HPLC for purity assessment ensures a thorough evaluation of this important chemical intermediate. Adherence to these protocols will enable researchers and manufacturers to confidently assess the quality and suitability of this compound for its intended use in pharmaceutical development and other scientific applications.

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• SpectraBase. N-(Cyclopropylmethyl)-N-4-methylphenyl-1-[2-(thiophen-2-yl)ethyl]piperidin-4-amine - Optional[13C NMR] - Chemical Shifts. [Link]

• Google Patents.

• ResearchGate. Fast and Simple Determination of 3-Aminopiperidine without Derivatization Using High Performance Liquid Chromatography–Charged Aerosol Detector with an Ion-Exchange/Reversed-Phase Mixed-mode Column. [Link]

• LabRulez GCMS. Bulletin 737F Amines Analysis by Packed Column GC. [Link]

• Google Patents. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.

• PMC - NIH. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. [Link]

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• VTechWorks - Virginia Tech. Analysis of Biogenic Amines by GC/FID and GC/MS. [Link]

• FINETECH INDUSTRY LIMITED. N-(cyclopropylmethyl)piperidin-4-amine | CAS: 1182895-15-3 | Chemical Product. [Link]

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• ResearchGate. 2.1.2. Gas chromatography of amines as various derivatives | Request PDF. [Link]

• ResearchGate. Estimation of Enantiomeric Impurity in Piperidin‐3‐Amine by Chiral HPLC With Precolumn Derivatization | Request PDF. [Link]

• ResearchGate. An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. [Link]

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• Veeprho. 1-(cyclopropylmethyl)-4-nitrosopiperazine. [Link]

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Application of 1-(Cyclopropylmethyl)piperidin-4-amine in Kinase Inhibitor Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Incorporation of the 1-(Cyclopropylmethyl)piperidin-4-yl Moiety in Kinase Inhibitor Design

In the landscape of modern medicinal chemistry, the piperidine scaffold remains a privileged structure, frequently incorporated into clinically successful drugs due to its favorable physicochemical properties and its ability to serve as a versatile three-dimensional building block.[1][2] The strategic functionalization of the piperidine ring, particularly at the 1- and 4-positions, allows for the fine-tuning of a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.[3] This guide focuses on the application of a specific, high-value building block, 1-(Cyclopropylmethyl)piperidin-4-amine , in the synthesis of kinase inhibitors.

The incorporation of a cyclopropylmethyl group at the piperidine nitrogen is a deliberate design choice. The cyclopropyl moiety is known to offer several advantages in drug design, including increased metabolic stability, enhanced potency, and improved oral bioavailability.[4] Its rigid, three-dimensional nature can also enforce favorable binding conformations and provide unique interactions within the target protein's active site. This, combined with the reactive primary amine at the 4-position, makes 1-(Cyclopropylmethyl)piperidin-4-amine a powerful synthon for accessing novel chemical space in the pursuit of potent and selective kinase inhibitors.

This document provides a detailed overview of the application of 1-(Cyclopropylmethyl)piperidin-4-amine in the synthesis of kinase inhibitors, with a focus on practical, field-proven insights and detailed experimental protocols.

Physicochemical Properties and Handling

A thorough understanding of the starting material's properties is crucial for successful and safe synthesis.

Property	Value	Reference
Molecular Formula	C₉H₁₈N₂	[5]
Molecular Weight	154.25 g/mol	[5]
Appearance	Clear, colorless to light yellow liquid	[6]
Boiling Point	62-64 °C at 1 mmHg	[6]
pKa	9.92 ± 0.20 (Predicted)	[6]

Safety and Handling: 1-(Cyclopropylmethyl)piperidin-4-amine should be handled in a well-ventilated area, and personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[7][8] It is classified as a skin and eye irritant and may cause respiratory irritation.[8][9] Store the compound in a tightly sealed container in a cool, dry place.[9]

Core Synthetic Applications: Building Kinase Inhibitors

1-(Cyclopropylmethyl)piperidin-4-amine serves as a versatile nucleophile, enabling its incorporation into various kinase inhibitor scaffolds through two primary reaction types: nucleophilic aromatic substitution and amide bond formation.

Nucleophilic Aromatic Substitution (SNAr) on Heterocyclic Cores

A common strategy in kinase inhibitor synthesis involves the displacement of a leaving group, typically a halogen, from an electron-deficient heterocyclic core by a nucleophilic amine. The primary amine of 1-(Cyclopropylmethyl)piperidin-4-amine is an excellent nucleophile for this purpose. This reaction is frequently employed in the synthesis of inhibitors targeting Janus kinases (JAKs) and other kinases that utilize a pyrrolo[2,3-d]pyrimidine or similar hinge-binding motif.[10][11]

Workflow for SNAr Coupling

Caption: General workflow for SNAr coupling.

Detailed Protocol: Synthesis of a JAK Inhibitor Precursor

This protocol is adapted from procedures described in patents for the synthesis of JAK inhibitors and illustrates the coupling of 1-(Cyclopropylmethyl)piperidin-4-amine with a chloro-pyrrolo[2,3-d]pyrimidine core.[11]

Materials:

• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine

• 1-(Cyclopropylmethyl)piperidin-4-amine

• Diisopropylethylamine (DIPEA)

• n-Butanol (n-BuOH)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq), 1-(Cyclopropylmethyl)piperidin-4-amine (1.2 eq), and n-butanol (to a concentration of ~0.2 M).

• Add diisopropylethylamine (DIPEA) (2.0 eq) to the mixture.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the n-butanol.

• Partition the residue between ethyl acetate and saturated aqueous sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of dichloromethane/methanol) to afford the desired N-(1-(cyclopropylmethyl)piperidin-4-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine.

Causality Behind Experimental Choices:

• Base (DIPEA): A non-nucleophilic organic base is used to neutralize the HCl generated during the reaction without competing with the primary amine nucleophile.

• Solvent (n-BuOH): A high-boiling polar aprotic solvent is chosen to facilitate the reaction at elevated temperatures, which is often necessary for SNAr reactions with less activated chloro-heterocycles.

• Workup: The aqueous wash with sodium bicarbonate is to remove any unreacted starting materials and acidic byproducts.

• Purification: Silica gel chromatography is a standard method for purifying organic compounds of moderate polarity.

Amide Bond Formation

The primary amine of 1-(Cyclopropylmethyl)piperidin-4-amine can readily participate in amide coupling reactions with a carboxylic acid-bearing fragment of a target kinase inhibitor. This is a widely used transformation in medicinal chemistry to link molecular fragments.[12] This approach is particularly relevant in the synthesis of Akt inhibitors, where a substituted piperidine moiety is often coupled to a core structure via an amide linkage.[13][14]

Workflow for Amide Coupling

Caption: General workflow for amide coupling.

Detailed Protocol: Synthesis of an Akt Inhibitor Analog

This protocol is a representative example of an amide coupling reaction to form an Akt inhibitor analog, based on methodologies for similar compounds.[15]

Materials:

• Carboxylic acid-containing kinase inhibitor core

• 1-(Cyclopropylmethyl)piperidin-4-amine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid-containing kinase inhibitor core (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.0 eq) to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.

• Add a solution of 1-(Cyclopropylmethyl)piperidin-4-amine (1.2 eq) in a small amount of anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, or until completion as monitored by TLC or LC-MS.

• Pour the reaction mixture into a separatory funnel containing diethyl ether and wash with water, followed by brine.

• Separate the organic layer, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the final amide-linked kinase inhibitor.

Causality Behind Experimental Choices:

• Coupling Reagent (HATU): HATU is a highly efficient and commonly used coupling reagent that minimizes side reactions and racemization.

• Solvent (DMF): A polar aprotic solvent like DMF is excellent for dissolving a wide range of reactants and facilitating the coupling reaction.

• Workup: The aqueous workup is designed to remove the water-soluble byproducts of the coupling reaction, such as unreacted coupling reagents and DIPEA salts.

Structure-Activity Relationship (SAR) Insights

The incorporation of the 1-(cyclopropylmethyl)piperidin-4-yl moiety is often a result of systematic SAR studies aimed at optimizing the properties of a lead compound. While specific quantitative data for this exact fragment across different kinase families is proprietary or dispersed in the literature, general principles can be inferred.

• N-Substitution on the Piperidine Ring: The nature of the substituent on the piperidine nitrogen can significantly impact a compound's properties. Small, non-polar groups like the cyclopropylmethyl group are often favored over larger or more polar substituents to maintain a balance of solubility and lipophilicity, which is crucial for good oral bioavailability.[16] In some cases, the cyclopropylmethyl group has been shown to be more favorable for activity than simple alkyl groups like methyl or ethyl.

• Comparison with other N-alkyl groups: In the development of certain kinase inhibitors, the N-cyclopropylmethyl group has demonstrated superior potency and metabolic stability compared to other small alkyl groups such as isopropyl or cyclobutyl. This is attributed to the unique electronic and conformational properties of the cyclopropyl ring.

Conclusion

1-(Cyclopropylmethyl)piperidin-4-amine is a valuable and versatile building block in the synthesis of kinase inhibitors. Its strategic use allows for the introduction of a key pharmacophoric element that can enhance potency, selectivity, and pharmacokinetic properties. The synthetic protocols outlined in this guide provide a practical framework for the incorporation of this moiety into diverse kinase inhibitor scaffolds. As the quest for novel and improved kinase inhibitors continues, the judicious application of well-designed building blocks like 1-(Cyclopropylmethyl)piperidin-4-amine will remain a cornerstone of successful drug discovery campaigns.

References

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• Design, Synthesis, and Biological Evaluation of APN and AKT Dual-Target Inhibitors. Available from: [Link]

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• Discovery of 4-Amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an Orally Bioavailable, Potent Inhibitor of Akt Kinases | Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

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• 1 - SAFETY DATA SHEET. Available from: [Link]

• (PDF) A novel AKT inhibitor, AZD5363, inhibits phosphorylation of AKT downstream molecules, and activates phosphorylation of mTOR and SMG-1 dependent on the liver cancer cell type. Available from: [Link]

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Application Note &amp; Protocols: 1-(Cyclopropylmethyl)piperidin-4-amine Derivatives as a Versatile Scaffold for Novel PET Tracers in Neuroscience

An in-depth guide for researchers, scientists, and drug development professionals.

Abstract

Positron Emission Tomography (PET) is a powerful, non-invasive molecular imaging modality that provides quantitative insights into biological processes in vivo.[1] In neuroscience and drug development, PET imaging is indispensable for understanding disease mechanisms, identifying new therapeutic targets, and evaluating the pharmacokinetics and pharmacodynamics of novel drugs.[2] The 1-(cyclopropylmethyl)piperidin-4-amine scaffold has emerged as a privileged structure in medicinal chemistry due to its favorable properties for CNS drug design, including metabolic stability and the ability to modulate interactions with various neuroreceptors. This document provides a comprehensive guide to the development of novel PET tracers based on this scaffold, from precursor synthesis and radiolabeling to preclinical validation and data analysis. We will use the hypothetical tracer, [¹⁸F]CPA-T1, a selective antagonist for the Trace Amine-Associated Receptor 1 (TAAR1), as a representative example to illustrate the complete workflow. TAAR1 is a G-protein coupled receptor implicated in neuropsychiatric disorders like schizophrenia, making it a high-interest target for therapeutic and diagnostic development.[3]

Part I: Rationale and Design Strategy

The design of a successful PET tracer is a multi-parameter optimization challenge. The goal is to create a molecule that not only binds to its target with high affinity and selectivity but also possesses pharmacokinetic properties suitable for imaging.

Causality Behind the Scaffold Choice:

• The Piperidine Core: This saturated heterocycle is a common motif in CNS drugs. Its conformational flexibility can be constrained to optimize binding, and its basic nitrogen atom is often crucial for receptor interaction.

• The Cyclopropylmethyl Group: This moiety is frequently introduced to enhance metabolic stability by blocking potential sites of oxidation on the nitrogen atom. It can also improve binding affinity and modulate lipophilicity, a critical factor for blood-brain barrier (BBB) penetration.

• The 4-Amine Position: This position serves as a versatile attachment point for various functional groups designed to confer specificity and high affinity for the desired biological target.

For our model tracer, [¹⁸F]CPA-T1, the design rationale is to combine this robust scaffold with a moiety known to bind TAAR1, and to incorporate a site for efficient radiolabeling with Fluorine-18.

Part II: Chemical Synthesis of Precursor and Reference Standard

A robust and scalable chemical synthesis is the foundation of any PET tracer development program. It is necessary to produce both the non-radioactive ("cold") reference standard for in vitro assays and competitor studies, and the labeling precursor.

Experimental Protocol: Synthesis of the Tosylate Precursor for [¹⁸F]CPA-T1

This protocol outlines a plausible multi-step synthesis. The choice of protecting groups (e.g., Boc) and leaving groups (e.g., OTs) is critical for ensuring high yields and purity.

• Step 1: Boc-Protection of 4-aminopiperidine.

  • Dissolve 1-Boc-4-aminopiperidine in dichloromethane (DCM).

  • Add triethylamine (2.2 eq.) and cool the solution to 0°C.

  • Slowly add a solution of the desired aryl sulfonyl chloride (1.1 eq., selected for TAAR1 affinity) in DCM.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Perform an aqueous workup, dry the organic layer over MgSO₄, and concentrate in vacuo.

  • Purify the product by flash column chromatography.

• Step 2: N-Alkylation with Cyclopropylmethyl Bromide.

  • Deprotect the Boc group from the product of Step 1 using trifluoroacetic acid (TFA) in DCM.

  • Dissolve the resulting amine salt in a polar aprotic solvent like acetonitrile (ACN).

  • Add a non-nucleophilic base such as diisopropylethylamine (DIPEA, 3 eq.) followed by cyclopropylmethyl bromide (1.5 eq.).

  • Heat the reaction to 60°C and monitor by TLC or LC-MS until completion.

  • Purify the crude product via column chromatography to yield the final reference standard.

• Step 3: Synthesis of the Labeling Precursor.

  • To create a precursor for ¹⁸F-labeling, a similar synthetic scheme is followed, but the aryl moiety attached in Step 1 would contain a precursor group, such as a nitro- group, which can be reduced to an amine and subsequently converted to a diaryliodonium salt or other leaving group for aromatic nucleophilic substitution. A more straightforward approach for aliphatic labeling is to introduce a hydroxyethyl group on the aryl moiety, which can then be tosylated.

  • Assume an aryl group with a 2-hydroxyethyl side chain is used in Step 1. After Step 2, dissolve the product in DCM and cool to 0°C.

  • Add triethylamine (2.0 eq.) and p-toluenesulfonyl chloride (1.2 eq.).

  • Stir for 4-6 hours, monitoring for the formation of the tosylate.

  • Purify by column chromatography to yield the final tosylate precursor.

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Application Notes &amp; Protocols: Characterizing the Biological Activity of 1-(Cyclopropylmethyl)piperidin-4-amine Derivatives

Introduction: The Therapeutic Potential of a Versatile Scaffold

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold represents a confluence of two privileged structures in medicinal chemistry: the piperidine ring and the cyclopropyl group. Piperidine derivatives are ubiquitous in pharmaceuticals, contributing to a wide array of biological activities including antipsychotic, antihistamine, and antiviral effects.[1] The cyclopropyl moiety is a valuable bioisostere, often introduced to enhance metabolic stability, improve receptor affinity, and fine-tune the pharmacological profile of a molecule.[2] Derivatives of this combined scaffold are valuable as intermediates in the synthesis of novel pharmaceutical compounds, making it critical to establish a robust in vitro screening cascade to elucidate their biological activity and guide drug development efforts.[3]

This guide provides a series of detailed protocols for characterizing the biological activity of novel 1-(cyclopropylmethyl)piperidin-4-amine derivatives. The assays described herein are designed to probe interactions with common central nervous system (CNS) targets and to assess key safety and liability profiles essential for early-stage drug discovery.

Section 1: Primary Target Screening: Uncovering the Mechanism of Action

The initial screening phase is designed to identify the primary biological targets of the derivatives. Given the structural alerts within the scaffold, we will focus on two key target classes implicated in neuropsychiatric and neurological disorders: Sigma receptors and monoamine transporters.

Sigma Receptor (σ1R and σ2R) Affinity: Radioligand Binding Assays

Expertise & Experience: Sigma receptors are unique intracellular proteins involved in a multitude of cellular functions and are considered pluripotent drug targets for several pathologies.[4] Determining a compound's binding affinity (Ki) for σ1 and σ2 receptors is a fundamental first step. A competitive radioligand binding assay is the gold-standard method, quantifying the ability of a test compound to displace a known high-affinity radioligand from the receptor.[5] We utilize membrane preparations from tissues or cells with high expression of these receptors, such as guinea pig liver for σ1R, to ensure a robust signal.[6]

Protocol 1: Sigma Receptor Competitive Binding Assay

Principle: This assay measures the affinity of a test compound for σ1 or σ2 receptors by quantifying its ability to compete with a fixed concentration of a specific radioligand. The amount of radioligand displaced is proportional to the affinity of the test compound.

Workflow Diagram:

Caption: Workflow for Sigma Receptor Radioligand Binding Assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize guinea pig liver tissue in 20 volumes of ice-cold lysis buffer (50mM Tris-HCl, pH 7.4).[6]

  • Centrifuge the homogenate at 20,000 x g for 10 minutes at 4°C.[7]

  • Discard the supernatant, resuspend the pellet in fresh buffer, and repeat the centrifugation.

  • Resuspend the final pellet in assay binding buffer (50 mM Tris, pH 7.4) and determine the protein concentration.

• Competitive Binding Reaction:

  • In a 96-well plate, add the following to a final volume of 250 µL:

    • 50 µL of test compound at various concentrations (e.g., 0.1 nM to 10 µM).

    • 50 µL of radioligand. For σ1R, use -pentazocine at a concentration near its Kd. For σ2R, use [³H]-DTG in the presence of (+)-pentazocine to mask σ1R sites.[6][8]

    • 150 µL of the membrane preparation (50-120 µg protein).[7]

  • Include controls for total binding (radioligand + membranes, no test compound) and non-specific binding (total binding + a high concentration of a known non-radioactive ligand, e.g., haloperidol).

  • Incubate the plate at 30°C for 60 minutes with gentle agitation.[7]

• Filtration and Counting:

  • Terminate the incubation by rapid vacuum filtration through a 96-well glass fiber filter plate (e.g., GF/C, pre-soaked in 0.3% polyethyleneimine).[7]

  • Wash the filters four times with ice-cold wash buffer.

  • Dry the filter plate, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.[7]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[7]

Parameter	σ1 Receptor Assay	σ2 Receptor Assay
Tissue Source	Guinea Pig Liver Membranes[6]	Rat Liver Membranes
Radioligand	-pentazocine[4]	[³H]-DTG[8]
Masking Agent	None	(+)-Pentazocine (to block σ1R)[6]
Reference Compound	Haloperidol, (+)-Pentazocine[4]	DTG, Haloperidol
Calculated Value	Ki (nM)	Ki (nM)

Monoamine Transporter (DAT, NET, SERT) Uptake Inhibition

Expertise & Experience: Monoamine transporters (MATs) regulate neurotransmission by facilitating the reuptake of dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[9] Inhibition of these transporters is a key mechanism for many antidepressant and stimulant drugs.[10] While traditional methods use radiolabeled substrates, fluorescence-based assays offer a safer, higher-throughput alternative without compromising data quality.[11] These assays utilize a fluorescent substrate that mimics biogenic amines; its uptake into cells expressing a specific transporter leads to an increase in intracellular fluorescence.[12] Test compounds that inhibit this uptake will cause a proportional decrease in the fluorescent signal.

Protocol 2: Fluorescence-Based Monoamine Transporter Uptake Assay

Principle: This homogeneous, live-cell assay measures the inhibition of monoamine transporter activity. Cells overexpressing a specific transporter (DAT, NET, or SERT) take up a fluorescent substrate. The reduction in fluorescence intensity in the presence of a test compound is used to determine its inhibitory potency (IC50).

Workflow Diagram:

Caption: Workflow for Fluorescence-Based MAT Uptake Assay.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture HEK-293 or CHO cells stably expressing human DAT, NET, or SERT using standard cell culture techniques.

  • The day before the assay, seed the cells into black-walled, clear-bottom 96-well microplates at a density of 40,000-60,000 cells/well.[12]

  • Incubate overnight to allow for the formation of a confluent monolayer.

• Assay Procedure:

  • Prepare serial dilutions of the 1-(cyclopropylmethyl)piperidin-4-amine derivatives in assay buffer. Also prepare a known inhibitor for each transporter as a positive control (e.g., GBR-12909 for DAT, Desipramine for NET, Fluoxetine for SERT).

  • Carefully remove the culture medium from the cells.

  • Add 100 µL of assay buffer containing the appropriate concentration of test compound or control to each well.

  • Prepare the fluorescent substrate working solution according to the manufacturer's instructions (e.g., Molecular Devices Neurotransmitter Transporter Uptake Assay Kit). This solution typically includes a masking dye to quench extracellular fluorescence.[9]

  • Add 100 µL of the substrate working solution to each well.

  • Incubate the plate at room temperature or 37°C for a specified time (e.g., 10-30 minutes).

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a microplate reader equipped for bottom-read fluorescence (e.g., Excitation ~485 nm, Emission ~525 nm).[9]

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Normalize the data to the vehicle control (0% inhibition) and a potent inhibitor control (100% inhibition).

  • Plot the normalized response against the log concentration of the test compound and fit the data using a four-parameter logistic equation to determine the IC50 value.

Parameter	Dopamine Transporter (DAT)	Norepinephrine Transporter (NET)	Serotonin Transporter (SERT)
Cell Line	HEK-hDAT	HEK-hNET	HEK-hSERT
Assay Type	Fluorescent Substrate Uptake[11]	Fluorescent Substrate Uptake[11]	Fluorescent Substrate Uptake[11]
Reference Inhibitor	GBR-12909	Desipramine	Fluoxetine
Calculated Value	IC50 (µM)	IC50 (µM)	IC50 (µM)

Section 2: Secondary Pharmacology & Safety Profiling

After identifying primary targets, it is imperative to assess off-target activities that could lead to adverse effects. The two most critical safety-related assays for early-stage CNS drug candidates are hERG channel inhibition (cardiac safety) and Cytochrome P450 inhibition (drug-drug interactions).

hERG Potassium Channel Inhibition Assay

Expertise & Experience: The human Ether-à-go-go-Related Gene (hERG) encodes a potassium ion channel crucial for cardiac repolarization.[13] Inhibition of the hERG channel can prolong the QT interval, leading to a life-threatening arrhythmia called Torsades de Pointes.[14] Consequently, assessing hERG liability is a mandatory step in preclinical drug development.[15] While binding assays exist, the gold standard for functional assessment is electrophysiology, specifically the patch-clamp technique.[14] Automated patch-clamp (APC) systems provide the throughput necessary for screening while maintaining the high data quality of the manual method.

Protocol 3: Automated Patch-Clamp hERG Assay

Principle: This assay directly measures the flow of potassium ions through the hERG channel in a whole-cell patch-clamp configuration. Cells expressing the hERG channel are captured on a planar chip, and a voltage protocol is applied to elicit a characteristic hERG current. The reduction of this current in the presence of a test compound is measured to determine its IC50.

Workflow Diagram:

Caption: Workflow for Fluorogenic Cytochrome P450 Inhibition Assay.

Step-by-Step Methodology:

• Reaction Setup:

  • In a 96-well plate, prepare reaction mixtures containing buffer (e.g., potassium phosphate), human liver microsomes, and the test compound at various concentrations.

  • Include a vehicle control (no inhibitor) and a known positive control inhibitor for each CYP isoform being tested.

  • Add the specific pro-fluorescent substrate for the target CYP isoform.

  • Pre-incubate the plate at 37°C for 5-10 minutes. [16]

• Enzymatic Reaction:

  • Initiate the metabolic reaction by adding a pre-warmed NADPH-generating system (which provides the necessary cofactor for CYP activity) to all wells. [16] * Incubate the plate at 37°C for a predetermined time (e.g., 20 minutes). The incubation time should be within the linear range of product formation. [16] * Terminate the reaction by adding a stop solution (e.g., acetonitrile or a basic solution). [16]

• Fluorescence Measurement and Data Analysis:

  • Read the fluorescence of the product on a microplate reader using the appropriate excitation and emission wavelengths for the specific substrate.

  • Calculate the percent activity remaining at each test compound concentration relative to the vehicle control.

  • Plot the percent activity against the log concentration of the test compound and fit the data to a concentration-response model to determine the IC50 value.

Trustworthiness: It is crucial to run a parallel experiment to check for autofluorescence or fluorescence quenching by the test compounds, which can lead to false results. If interference is observed, an alternative LC-MS/MS-based assay should be used. [17]

CYP Isoform	Fluorogenic Substrate (Example)	Positive Control Inhibitor (Example)
CYP1A2	7-Ethoxyresorufin (EROD)	α-Naphthoflavone [18]
CYP2C9	7-Methoxy-4-(trifluoromethyl)coumarin (MFC)	Sulfaphenazole
CYP2C19	3-Cyano-7-ethoxycoumarin (CEC)	Tranylcypromine
CYP2D6	3-[2-(N,N-Diethyl-N-methylamino)ethyl]-7-methoxy-4-methylcoumarin (AMMC)	Quinidine

| CYP3A4 | 7-Benzyloxy-4-(trifluoromethyl)coumarin (BFC) | Ketoconazole [16]|

Section 3: Additional Biological Activity Screening

Antimicrobial Susceptibility Testing

Expertise & Experience: Both cyclopropane and piperidine-containing structures have been associated with antimicrobial activities. [2][19]Therefore, it is prudent to screen the derivatives for potential antibacterial and antifungal effects. The broth microdilution method is a standardized and widely accepted technique to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Protocol 5: Broth Microdilution MIC Assay

Principle: A standardized inoculum of a microorganism is exposed to serial dilutions of a test compound in a liquid growth medium. After incubation, the wells are visually inspected for turbidity (growth). The MIC is the lowest concentration where no growth is observed.

Step-by-Step Methodology:

• Preparation:

  • Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a standardized microbial inoculum adjusted to a specific cell density (e.g., 5 x 10⁵ CFU/mL for bacteria).

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the microbial suspension.

  • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plates under appropriate conditions (e.g., 35°C for 24 hours for bacteria; 35°C for 48 hours for fungi).

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity. A button or haze at the bottom of the well indicates growth.

  • The MIC is recorded as the lowest concentration of the test compound that completely inhibits visible growth.

Summary and Integrated Data Interpretation

The comprehensive in vitro profiling of 1-(cyclopropylmethyl)piperidin-4-amine derivatives using these assays provides a multi-faceted view of their biological activity.

• Primary Target Data (Sigma & MATs): The Ki and IC50 values from these assays will identify the primary pharmacological target(s) and the potency of the derivatives. A high affinity for a specific target (e.g., low nanomolar Ki for σ1R) with selectivity over other targets suggests a potential therapeutic mechanism.

• Safety Profile (hERG & CYPs): The hERG IC50 value is a critical indicator of cardiac risk. A large therapeutic window (hERG IC50 >> primary target Ki/IC50) is desired. The CYP inhibition IC50 values predict the potential for drug-drug interactions. Potent inhibition (IC50 < 1 µM) of a major isoform like CYP3A4 is a significant red flag. [18]* Antimicrobial Activity (MIC): The MIC values will reveal any potential utility as an anti-infective agent or an undesirable off-target effect.

By integrating these data, researchers can build a robust structure-activity relationship (SAR), select promising lead candidates with desirable potency and safety profiles, and make informed decisions to guide the progression of these compounds through the drug discovery pipeline.

References

• Evotec. (n.d.). Cytochrome P450 (CYP) Inhibition assay (IC50). Retrieved from Evotec Website. [18]2. Eurofins Discovery. (n.d.). CYP Inhibition Assays. Retrieved from Eurofins Discovery Website. [20]3. Bienta. (n.d.). CYP450 inhibition assay (fluorogenic). Retrieved from Bienta Website. [17]4. Molecular Devices. (n.d.). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Retrieved from Molecular Devices Website. [9]5. Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from Gifford Bioscience Website. [7]6. Li, Y., et al. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules. [2]7. Reaction Biology. (n.d.). hERG Patch Clamp Assay – Cardiac Safety Panel. Retrieved from Reaction Biology Website. [13]8. Narayan, S., et al. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current Protocols in Pharmacology. [6]9. Charles River Laboratories. (n.d.). hERG Serum Shift Assay. Retrieved from Charles River Laboratories Website. [21]10. Rothman, R. B., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience. [22]11. An, G., & Zhang, Q. (2014). High-throughput fluorescence assay of cytochrome P450 3A4. Methods in Molecular Biology. [16]12. Rossi, M., et al. (2020). Sigma 1 Receptors In vitro and In vivo Imaging Studies in Different Disease States. RSC Chemical Biology. [23]13. Delaunois, A., et al. (2015). Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel. Methods in Molecular Biology. [24]14. Evotec. (n.d.). hERG Safety | Cyprotex ADME-Tox Solutions. Retrieved from Evotec Website. [25]15. Eshleman, A. J., et al. (2008). Validation of a fluorescence-based high-throughput assay for the measurement of neurotransmitter transporter uptake activity. Journal of Neuroscience Methods. [11]16. Luethi, D., et al. (2018). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology. [10]17. Sittampalam, G. S., et al. (2012). Calculations and Instrumentation used for Radioligand Binding Assays. Assay Guidance Manual. [26]18. Behera, D., et al. (2016). Fluorescent probe based CYP inhibition assay: A high throughput tool for early drug discovery screening. Journal of Pharmacy Research. [27]19. Banister, S. D., et al. (2023). Sigma receptor ligands are potent anti-prion compounds that act independently of sigma receptor binding. bioRxiv. [8]20. Benchchem. (n.d.). N-Cyclopropylpiperidin-4-amine. Retrieved from Benchchem Website. [3]21. Wang, D., et al. (2018). An in Vitro Assay of hERG K+ Channel Potency for a New EGFR Inhibitor FHND004. Frontiers in Pharmacology. [15]22. Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from Gifford Bioscience Website. [5]23. Sophion Bioscience. (n.d.). Whole-cell patch clamp recording for hERG channel under physiological temperature using QPatch Compact semi-automated patch clam. Retrieved from Sophion Bioscience Website. [28]24. Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from Molecular Devices Website. [12]25. Reaction Biology. (n.d.). Herg Assay Services. Retrieved from Reaction Biology Website. [29]26. Evotec. (n.d.). hERG Safety Assay. Retrieved from Evotec Website. [14]27. Paine, M. F., et al. (2017). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition. [30]28. Agócs, A., et al. (2021). Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. International Journal of Molecular Sciences. [4]29. Wikipedia. (n.d.). Monoamine releasing agent. Retrieved from Wikipedia. [31]30. BioIVT. (n.d.). In Vitro CYP Inhibition Studies. Retrieved from BioIVT Website. [32]31. Moradi, M., et al. (2015). Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity. ACS Infectious Diseases. [19]32. Wikipedia. (n.d.). Biological Activities of Piperazine Derivatives: A Comprehensive Review. Retrieved from Wikipedia.

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• 3. N-Cyclopropylpiperidin-4-amine | 396133-55-4 | Benchchem [benchchem.com]
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Technical Notes & Optimization

Optimizing reductive amination conditions for 1-(Cyclopropylmethyl)piperidin-4-amine

An Application Scientist's Guide to Synthesizing 1-(Cyclopropylmethyl)piperidin-4-amine

Introduction: The Strategic Importance of Reductive Amination

Welcome to the technical support center for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine. This valuable building block is frequently synthesized via the reductive amination of 1-(cyclopropylmethyl)piperidin-4-one. Reductive amination is a cornerstone of medicinal chemistry for its efficiency in forming C-N bonds, a transformation critical in the synthesis of a vast number of pharmaceutical agents.[1] The reaction proceeds through the formation of an intermediate imine or iminium ion from a carbonyl compound and an amine, which is then reduced in situ to the target amine.[2]

This guide, designed for drug development professionals and research scientists, moves beyond simple protocols. It provides a deep dive into the mechanistic principles governing this reaction, offering robust troubleshooting strategies and detailed optimization protocols to ensure you achieve high yield and purity in your experiments.

Reaction Overview: The Core Transformation

The synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine involves the reaction of 1-(cyclopropylmethyl)piperidin-4-one with an ammonia source, followed by reduction of the resulting imine intermediate. The success of this transformation hinges on a delicate balance: facilitating the formation of the C=N bond of the imine while ensuring its selective reduction without affecting the starting ketone.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]

Common side products in the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine

Welcome to the technical support center for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during the synthesis of this key pharmaceutical intermediate. By understanding the underlying reaction mechanisms and critical process parameters, you can optimize your synthetic route to achieve higher purity and yield.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine, providing insights into the causes and offering actionable solutions.

FAQ 1: I am observing a significant amount of a dialkylated byproduct, 4-amino-1,1-bis(cyclopropylmethyl)piperidin-1-ium, in my N-alkylation reaction. What is causing this and how can I prevent it?

Root Cause Analysis:

The formation of a dialkylated piperidinium salt is a classic example of over-alkylation, a common side reaction in the N-alkylation of amines.[1] This occurs when the newly formed tertiary amine, 1-(cyclopropylmethyl)piperidin-4-amine, which is still nucleophilic, reacts with another equivalent of the alkylating agent (cyclopropylmethyl bromide). This second alkylation is often irreversible and leads to the formation of a quaternary ammonium salt.

Several factors can promote this side reaction:

• Stoichiometry: Using a significant excess of the cyclopropylmethyl halide increases the probability of a second alkylation event.

• Reaction Conditions: High temperatures and prolonged reaction times can provide the necessary energy to overcome the activation barrier for the second alkylation.

• Base: The choice and amount of base are critical. While a base is necessary to neutralize the acid generated during the reaction, a strong excess of a powerful base can deprotonate the product amine, increasing its nucleophilicity and promoting dialkylation.[2]

Troubleshooting and Mitigation Strategies:

To favor mono-alkylation and minimize the formation of the dialkylated byproduct, consider the following adjustments to your protocol:

• Control Stoichiometry:

  • Use a stoichiometric amount or a slight excess (1.0-1.2 equivalents) of the cyclopropylmethyl halide relative to the piperidin-4-amine.

  • Consider the slow addition of the alkylating agent to the reaction mixture to maintain a low concentration at all times, thereby favoring reaction with the more abundant primary amine.[1]

• Optimize Reaction Conditions:

  • Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and gently heat if necessary, monitoring the reaction progress closely by TLC or LC-MS.

  • Monitor the reaction closely and stop it as soon as the starting piperidin-4-amine is consumed to prevent further reaction.

• Base Selection and Usage:

  • Use a milder base, such as potassium carbonate or sodium bicarbonate, in a slight excess (1.5-2.0 equivalents) to neutralize the generated acid without significantly increasing the nucleophilicity of the product.

  • Avoid strong bases like sodium hydride or organolithium reagents unless you are working with a protected amine.

Illustrative Reaction Scheme:

Caption: N-Alkylation Pathways

FAQ 2: My final product is contaminated with isomers, such as a cyclobutyl or homoallyl amine derivative. What is the source of these impurities?

Root Cause Analysis:

The presence of isomeric impurities points towards the rearrangement of the cyclopropylmethyl group. This is a well-documented phenomenon that proceeds through a highly stable, non-classical carbocation intermediate.[1][3] While the cyclopropylmethyl cation is remarkably stable due to the overlap of the cyclopropane's bent orbitals with the empty p-orbital of the carbocation, this same electronic communication facilitates rapid rearrangement to the less strained cyclobutyl and homoallyl cations.[4][5]

This rearrangement is particularly favored under conditions that promote the formation of a carbocation, such as:

• Acidic Conditions: Strong acidic conditions, which might be used during the deprotection of a Boc-protected piperidine or during an acidic workup, can protonate the amine and facilitate the departure of a leaving group, leading to carbocation formation and subsequent rearrangement.

• Reaction Mechanism: Synthetic routes that proceed via an SN1-type mechanism, where a carbocation intermediate is explicitly formed, are highly susceptible to this rearrangement.

Troubleshooting and Mitigation Strategies:

To minimize the formation of rearranged byproducts, it is crucial to avoid conditions that favor carbocation formation:

• Favor SN2 Conditions:

  • When performing an N-alkylation, choose conditions that favor a direct SN2 displacement. This includes using a good leaving group on the cyclopropylmethyl electrophile (e.g., bromide or iodide) and a suitable aprotic polar solvent like acetonitrile or DMF.[6]

• Careful pH Control:

  • During workup and purification, avoid strongly acidic conditions. If an acidic wash is necessary, use a dilute solution of a weak acid and minimize the contact time.

  • For the deprotection of a Boc group, consider using milder, non-acidic methods if rearrangement is a significant issue.

• Reductive Amination as an Alternative:

  • Consider a synthetic route based on the reductive amination of 1-(cyclopropylmethyl)piperidin-4-one. This reaction typically proceeds through an iminium ion intermediate rather than a carbocation, which can significantly reduce the likelihood of rearrangement.

Visualizing the Rearrangement:

Caption: Carbocation Rearrangement Pathways

FAQ 3: I am performing a reductive amination of N-Boc-4-piperidone with cyclopropylmethanamine and I am getting a significant amount of the corresponding alcohol, N-Boc-4-hydroxypiperidine. Why is this happening?

Root Cause Analysis:

The formation of N-Boc-4-hydroxypiperidine as a side product in a reductive amination reaction points to the direct reduction of the starting ketone, N-Boc-4-piperidone, by the reducing agent before the imine or iminium ion has had a chance to form.[7]

This can be caused by several factors:

• Reducing Agent Reactivity: Some reducing agents, like sodium borohydride, are capable of reducing both ketones and imines. If the rate of ketone reduction is comparable to or faster than the rate of imine formation, a significant amount of the alcohol byproduct will be formed.

• Reaction Conditions: The pH of the reaction mixture can influence the rate of imine formation. Imine formation is generally favored under slightly acidic conditions which catalyze the dehydration step. If the conditions are not optimal for imine formation, the ketone will be more susceptible to direct reduction.

• Steric Hindrance: Significant steric hindrance around the amine or ketone can slow down the rate of imine formation, allowing more time for the reduction of the ketone.

Troubleshooting and Mitigation Strategies:

To favor the desired reductive amination pathway and minimize the formation of the alcohol byproduct, consider the following:

• Choice of Reducing Agent:

  • Use a milder and more selective reducing agent that is known to preferentially reduce iminium ions over ketones. Sodium triacetoxyborohydride (STAB) is an excellent choice for this purpose as it is less reactive towards ketones, especially at neutral or slightly acidic pH.[2]

• Optimize Reaction Conditions for Imine Formation:

  • Ensure that the imine formation is allowed to proceed to a significant extent before the addition of the reducing agent. This can be achieved by pre-mixing the ketone and amine for a period of time before introducing the reducing agent.

  • The addition of a catalytic amount of a weak acid, such as acetic acid, can facilitate the dehydration step in imine formation.

• One-Pot Procedure with STAB:

  • A one-pot procedure where the ketone, amine, and STAB are all mixed together is often successful because the equilibrium of the imine formation is constantly being pulled towards the product as the iminium ion is reduced.

Comparative Reaction Rates:

Reducing Agent	Relative Reactivity towards Ketones	Relative Reactivity towards Iminium Ions	Recommended for Reductive Amination?
Sodium Borohydride (NaBH₄)	High	High	Use with caution
Sodium Cyanoborohydride (NaBH₃CN)	Moderate (pH dependent)	High	Yes, with pH control
Sodium Triacetoxyborohydride (STAB)	Low	High	Highly Recommended

Experimental Protocols

The following are detailed, step-by-step methodologies for the two primary synthetic routes to 1-(Cyclopropylmethyl)piperidin-4-amine.

Protocol 1: N-Alkylation of Piperidin-4-amine with Cyclopropylmethyl Bromide

This protocol is adapted from general procedures for the N-alkylation of piperidines.[8]

Materials and Reagents:

• Piperidin-4-amine

• Cyclopropylmethyl bromide

• Potassium carbonate (anhydrous)

• Acetonitrile (anhydrous)

• Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add piperidin-4-amine (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to create a stirrable suspension.

• Addition of Alkylating Agent: Slowly add cyclopropylmethyl bromide (1.1 eq) to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting amine), cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with a saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 1-(Cyclopropylmethyl)piperidin-4-amine can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Protocol 2: Reductive Amination of N-Boc-4-piperidone with Cyclopropylmethanamine followed by Deprotection

This protocol is based on established methods for reductive amination.[7][9]

Materials and Reagents:

• N-Boc-4-piperidone

• Cyclopropylmethanamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (anhydrous)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Hydrochloric acid (4M in 1,4-dioxane)

• Diethyl ether

• Sodium hydroxide solution (1M)

Procedure:

Step 1: Reductive Amination

• Reaction Setup: To a round-bottom flask, add N-Boc-4-piperidone (1.0 eq) and anhydrous dichloromethane.

• Amine Addition: Add cyclopropylmethanamine (1.2 eq) to the solution.

• Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq).

• Reducing Agent Addition: Stir the mixture for 20-30 minutes at room temperature, then add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Reaction: Stir the reaction at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude tert-butyl 4-((cyclopropylmethyl)amino)piperidine-1-carboxylate.

Step 2: Boc Deprotection

• Deprotection: Dissolve the crude product from Step 1 in a minimal amount of dichloromethane or methanol and cool in an ice bath. Add an excess of 4M HCl in 1,4-dioxane.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours, or until deprotection is complete (monitored by TLC or LC-MS).

• Precipitation and Isolation: The hydrochloride salt of the product will often precipitate. The solid can be collected by filtration and washed with cold diethyl ether.

• Free-basing (Optional): To obtain the free amine, dissolve the hydrochloride salt in water and basify with 1M sodium hydroxide solution until the pH is >12. Extract the free amine with dichloromethane, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 1-(Cyclopropylmethyl)piperidin-4-amine.

References

• CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine - Google Patents.

• Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist - PubMed.

• US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines - Google Patents.

• EP0050072A1 - Cyclopropyl methyl piperazines, process for their preparation and their use in therapeutics - Google Patents.

• Fentanyl Synthesis Using N-BOC-4-Piperidinone - DTIC.

• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC.

• CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample - Google Patents.

• Synthesis of N-Methyl-1-(piperidin-4-yl)methanamine: A Technical Guide - Benchchem.

• Identification and characterization of impurities in 1-(3-Methoxypropyl)-4-piperidinamine - Benchchem.

• N-Cyclopropylpiperidin-4-amine | 396133-55-4 | Benchchem.

• EP0050072B1 - Cyclopropyl methyl piperazines, process for their preparation and their use in therapeutics - Google Patents.

• Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents - PMC - PubMed Central.

• (PDF) Trace Level Quantification of (−)2-(2-Amino-5-chlorophenyl)-4-cyclopropyl-1,1,1-trifluoro-3-butyn-2-ol Genotoxic Impurity in Efavirenz Drug Substance and Drug Product Using LC–MS/MS - ResearchGate.

• Synthesis of N-Substituted piperidines from piperidone - ResearchGate.

• What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? - Chemistry Stack Exchange.

• Multiple Reaction Monitoring LC-MS/MS Quantification of N-Nitrosamine Drug Substance Related Impurities of Clonidine in Drug Substance and in Tablet Dosage Form - PubMed.

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - MDPI.

• Application Notes and Protocols for the Synthesis of Piperidine from 1,5-Dichloropentane - Benchchem.

• Why is Cyclopropylmethyl Carbocation exceptionally stable ? : r/chemhelp - Reddit.

• Why is cyclopropyl methyl carbocation exceptionally stable? - Chem Zipper.com.......

• US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines - Google Patents.

• Why is cyclopropylmethyl carbocation exceptionally stable? | Wyzant Ask An Expert.

• Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis - PubMed.

• Why is cyclopropyl methyl carbocation exceptionally stable? - Quora.

• June 2024 Sentinel Snapshot: Precursors and Intermediates Identified in Fentanyl Tablets and Powders - The Center for Forensic Science Research & Education.

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Technical Support Center: Synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine

Welcome to the technical support center for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine. This resource is designed for researchers, scientists, and professionals in drug development who are utilizing this critical building block. Here, we address common challenges encountered during its synthesis, with a focus on troubleshooting low yields and overcoming common experimental hurdles. Our guidance is rooted in established chemical principles and practical, field-tested experience to ensure you can confidently optimize your synthetic protocols.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine.

Q1: What is the most common and reliable method for synthesizing 1-(Cyclopropylmethyl)piperidin-4-amine?

A1: The most prevalent and dependable method is a one-pot reductive amination. This reaction involves the condensation of piperidin-4-amine with cyclopropanecarboxaldehyde to form an intermediate imine, which is then reduced in situ to the desired secondary amine product. This approach is favored for its operational simplicity and generally good yields.[1][2][3]

Q2: Which reducing agent is best suited for this synthesis: sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN)?

A2: Sodium triacetoxyborohydride (STAB) is often the preferred reagent for this transformation.[4][5] STAB is a mild and selective reducing agent that efficiently reduces the intermediate iminium ion much faster than it reduces the starting aldehyde.[6] This selectivity allows for a one-pot procedure where all reagents can be mixed from the start. While sodium cyanoborohydride is also effective, it is highly toxic and its reactivity is pH-dependent.[2][7] STAB is generally considered safer and more user-friendly for this specific application.

Q3: My reaction is showing multiple spots on the TLC plate. What are the likely side products?

A3: The formation of multiple products can be attributed to several side reactions. Common impurities include:

• Unreacted Starting Materials: Residual piperidin-4-amine or cyclopropanecarboxaldehyde.

• Over-alkylation Product: The desired product, being a secondary amine, can react with another molecule of the aldehyde and get reduced to form a tertiary amine.

• Aldehyde Self-Condensation Products: Aldehydes can undergo self-condensation reactions, especially under basic or acidic conditions.

• N-Oxide Formation: The piperidine nitrogen is susceptible to oxidation, which can lead to the formation of the corresponding N-oxide, particularly during workup or if the reaction is exposed to oxidizing agents.[8][9]

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a straightforward method for monitoring the reaction. A suitable mobile phase would be a mixture of dichloromethane and methanol, often with a small amount of ammonium hydroxide to prevent the amine from streaking on the silica plate. Staining with ninhydrin is effective for visualizing the primary amine starting material and the secondary amine product, which will typically show up as distinct colored spots. Alternatively, staining with potassium permanganate can also be used. For more quantitative analysis, LC-MS is a powerful tool to track the consumption of starting materials and the formation of the product and any byproducts.

In-depth Troubleshooting Guide

This section provides a more detailed, scenario-based approach to resolving common issues encountered during the synthesis.

Scenario 1: Low or No Product Formation with Significant Starting Material Remaining

If you observe a low yield with a substantial amount of unreacted piperidin-4-amine and/or cyclopropanecarboxaldehyde, consider the following potential causes and solutions.

Potential Causes:

• Inefficient Imine Formation: The initial condensation between the amine and aldehyde to form the imine is a crucial, equilibrium-driven step.[1][2] Insufficient imine formation will naturally lead to a low yield of the final product.

• Decomposition of the Reducing Agent: Sodium triacetoxyborohydride is moisture-sensitive.[5] The presence of water in the solvent or on the glassware can lead to its decomposition, rendering it ineffective for the reduction step.

• Poor Quality of Reagents: The aldehyde, cyclopropanecarboxaldehyde, can be prone to oxidation or polymerization upon storage. The quality of the piperidin-4-amine is also crucial.

Diagnostic Workflow & Solutions:

Caption: Diagnostic workflow for low yield with remaining starting material.

Experimental Protocols for Resolution:

• Protocol 1: Enhancing Imine Formation

  • Set up the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Add piperidin-4-amine and a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane) to the reaction flask.

  • Add activated 4Å molecular sieves to the mixture to sequester the water produced during imine formation.

  • Add a catalytic amount of acetic acid (0.1-0.2 equivalents) to promote the condensation.[4]

  • Stir the mixture for 30-60 minutes at room temperature before adding the cyclopropanecarboxaldehyde.

  • After another 30-60 minutes, proceed with the addition of the reducing agent.

• Protocol 2: Ensuring Anhydrous Conditions

  • Thoroughly dry all glassware in an oven at >100 °C for several hours and allow to cool under a stream of dry nitrogen or in a desiccator.

  • Use a freshly opened bottle of anhydrous solvent or a solvent that has been dried over an appropriate drying agent (e.g., distilled from CaH₂).

  • Use a fresh batch of sodium triacetoxyborohydride. If the quality is uncertain, it is advisable to use a new, unopened bottle.

Scenario 2: Formation of a Significant High Rf Impurity

A common issue is the appearance of a new, less polar spot on the TLC plate, which may correspond to an over-alkylation product.

Potential Cause:

• The secondary amine product, 1-(Cyclopropylmethyl)piperidin-4-amine, can act as a nucleophile and react with another molecule of cyclopropanecarboxaldehyde to form a new iminium ion, which is then reduced to a tertiary amine.

Solutions:

• Stoichiometry Control: Carefully control the stoichiometry of the reactants. Using a slight excess of the amine (1.1 to 1.2 equivalents) relative to the aldehyde can help to minimize the formation of the tertiary amine byproduct.

• Slow Addition of the Aldehyde: Adding the cyclopropanecarboxaldehyde slowly to the reaction mixture containing the piperidin-4-amine and the reducing agent can help to maintain a low concentration of the aldehyde, thus disfavoring the second alkylation event.

Comparative Stoichiometry Table:

Amine:Aldehyde Ratio	Expected Product Yield	Observed Tertiary Amine Byproduct
1:1.2	~70%	~15-20%
1.2:1	>85%	<5%

Scenario 3: Difficult Product Purification

The desired product is a relatively polar amine, which can sometimes be challenging to isolate and purify.

Potential Challenges:

• Product is Water-Soluble: As an amine, the product can have some solubility in water, especially if the aqueous layer becomes acidic during workup, leading to loss of product.

• Co-elution with Starting Material: If the reaction did not go to completion, the product and the starting piperidin-4-amine may have similar polarities, making chromatographic separation difficult.

Purification Strategy:

• Protocol 3: Optimized Workup and Extraction

  • Upon completion of the reaction, quench any remaining reducing agent by the careful addition of a saturated aqueous solution of sodium bicarbonate or a mild acid like 1M HCl.

  • If an acid quench was used, basify the aqueous layer with NaOH or K₂CO₃ to a pH of >10 to ensure the product is in its free base form.

  • Extract the aqueous layer multiple times with a suitable organic solvent such as dichloromethane or ethyl acetate to ensure complete recovery of the product.

  • Combine the organic extracts, wash with brine to remove excess water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Protocol 4: Chromatographic Purification

  • If column chromatography is necessary, use silica gel and a gradient elution system.

  • Start with a non-polar solvent system (e.g., 100% dichloromethane) and gradually increase the polarity by adding methanol.

  • Adding a small amount of a volatile base like triethylamine or ammonium hydroxide (e.g., 0.5-1%) to the mobile phase can significantly improve the peak shape and prevent streaking of the amine product on the silica gel.

Summary of Key Reaction Parameters

Parameter	Recommended Condition	Rationale
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Anhydrous, aprotic solvents that are compatible with STAB.[5]
Reducing Agent	Sodium triacetoxyborohydride (STAB)	Mild, selective for iminium ions, and allows for a one-pot reaction.[4][6]
Stoichiometry	1.2 eq. piperidin-4-amine : 1.0 eq. aldehyde	Minimizes over-alkylation.
Catalyst	0.1-0.2 eq. Acetic Acid	Catalyzes imine formation.[4]
Temperature	Room Temperature (20-25 °C)	Sufficient for the reaction to proceed at a reasonable rate without promoting side reactions.
Workup	Basic aqueous workup (pH > 10)	Ensures the amine product is in its free base form for efficient extraction into organic solvents.

Conclusion

The synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine via reductive amination is a robust and reliable method. However, achieving high yields consistently requires careful attention to experimental details, particularly the quality of reagents, anhydrous conditions, and proper stoichiometry. By understanding the underlying chemical principles and employing the troubleshooting strategies outlined in this guide, researchers can effectively overcome common challenges and optimize their synthetic outcomes.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.

• Clemente, F., Matassini, C., & Cardona, F. (2020). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Chemistry – A European Journal, 26(50), 11417-11424. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Reductive amination. (2023, November 29). In Wikipedia. [Link]

• Tarasev, M. (2020, September 10). Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination [Video]. YouTube. [Link] (Note: A representative, stable URL for a relevant educational video would be inserted here.)

• University of Rochester. (n.d.). Reductive Amination - Common Conditions. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie, 39, 31-40. [Link]

• Podyacheva, E., Afanasyev, O. I., Tsygankov, A. A., Makarova, M., & Chusov, D. (2019). Hitchhiker's guide to reductive amination. Russian Chemical Reviews, 88(1), 1-21.

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• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 1-(Cyclopropylmethyl)piperidin-4-amine

Welcome to the technical support center for the synthesis and purification of 1-(Cyclopropylmethyl)piperidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the preparation of this valuable synthetic intermediate. Our focus is on providing practical, experience-driven advice to help you identify, understand, and resolve purity challenges in your experiments.

I. Understanding the Synthesis and Potential Impurities

The most common synthetic route to 1-(Cyclopropylmethyl)piperidin-4-amine is the reductive amination of 4-aminopiperidine with cyclopropanecarboxaldehyde. This seemingly straightforward reaction can present several challenges related to impurity formation. A thorough understanding of the reaction mechanism is the first step in effective troubleshooting.

Frequently Asked Questions (FAQs)

Synthesis & Reaction Monitoring

Q1: What are the most common impurities I should expect from the reductive amination synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine?

A1: Based on the reaction mechanism, you can anticipate several potential impurities:

• Unreacted Starting Materials: Residual 4-aminopiperidine and cyclopropanecarboxaldehyde.

• Over-alkylation Product: The formation of the tertiary amine, 1,1-bis(cyclopropylmethyl)piperidin-4-amine, can occur if the newly formed secondary amine reacts again with the aldehyde.

• Imine Intermediate: Incomplete reduction can leave the imine intermediate, N-(cyclopropylmethylidene)piperidin-4-amine, in your crude product.

• Side-products from Aldehyde: Impurities present in the starting cyclopropanecarboxaldehyde can lead to related amine byproducts.

• Nitrosamines: While less common in this specific reaction, the presence of any nitrosating agents could potentially lead to the formation of N-nitroso impurities, which are a significant concern due to their potential toxicity.[1][2]

Q2: How can I monitor the progress of my reaction to minimize impurity formation?

A2: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. Use a suitable solvent system (e.g., dichloromethane/methanol with a small amount of ammonium hydroxide) to track the disappearance of the starting materials and the appearance of the product. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed.

Impurity Identification & Characterization

Q3: I see an unexpected spot on my TLC/peak in my chromatogram. How can I identify it?

A3: Liquid Chromatography-Mass Spectrometry (LC-MS) is the most powerful tool for identifying unknown impurities. The mass-to-charge ratio (m/z) of the impurity peak can provide its molecular weight, allowing you to deduce its structure based on the potential side reactions. For definitive structural elucidation, isolation of the impurity followed by Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary.

Q4: Are there any specific analytical methods recommended for the purity assessment of 1-(Cyclopropylmethyl)piperidin-4-amine?

A4: A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is ideal for routine purity analysis. A typical method might use a C18 column with a mobile phase gradient of water and acetonitrile containing a modifier like trifluoroacetic acid (TFA) or formic acid. For trace-level impurities, especially potential nitrosamines, a highly sensitive and selective method like LC-MS/MS is recommended.[1][3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 1-(Cyclopropylmethyl)piperidin-4-amine.

Problem 1: Presence of Unreacted 4-Aminopiperidine

• Symptom: A polar spot on TLC that co-elutes with the 4-aminopiperidine standard, or a corresponding peak in your HPLC/GC analysis.

• Cause & Logic: Incomplete reaction or use of insufficient cyclopropanecarboxaldehyde. 4-aminopiperidine is highly water-soluble and can be challenging to remove with standard organic extractions.

• Solution Workflow:

  Caption: Acid-base extraction workflow for removing unreacted 4-aminopiperidine.

  Step-by-Step Protocol:

  • Dissolve the crude product in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

  • Extract the organic solution with a dilute aqueous acid (e.g., 1M HCl). The basic amines will be protonated and move into the aqueous layer.

  • Separate the aqueous layer.

  • Carefully basify the aqueous layer with a strong base (e.g., 10M NaOH) to a pH greater than 12. This will deprotonate the amines, making them soluble in organic solvents.

  • Extract the basic aqueous solution multiple times with an organic solvent.

  • Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Problem 2: Presence of Over-alkylation Byproduct

• Symptom: A less polar impurity is observed on TLC/HPLC. LC-MS analysis shows a peak with a molecular weight corresponding to the addition of a second cyclopropylmethyl group.

• Cause & Logic: The product, a secondary amine, is often more nucleophilic than the starting primary amine, leading to a second alkylation. This is a common side reaction in the alkylation of amines.

• Solution Workflow:

  Caption: Chromatographic purification to remove the less polar over-alkylation byproduct.

  Step-by-Step Protocol:

  • Prepare a silica gel column.

  • Dissolve the crude product in a minimal amount of the initial eluent.

  • Load the sample onto the column.

  • Elute the column with a gradient of a non-polar solvent to a more polar solvent system. A common system is starting with 100% dichloromethane and gradually increasing the percentage of methanol. Adding a small amount of triethylamine or ammonium hydroxide to the mobile phase can help to reduce tailing of the amines on the silica gel.

  • Collect fractions and analyze them by TLC or HPLC to identify the pure product-containing fractions.

  • Combine the pure fractions and concentrate under reduced pressure.

Problem 3: Product is an Oil and Difficult to Handle

• Symptom: The final product is a viscous oil that is difficult to weigh and handle.

• Cause & Logic: Many free amines are oils at room temperature. Converting the amine to a salt can often produce a stable, crystalline solid.

• Solution:

  • Dissolve the purified amine in a suitable solvent such as diethyl ether or ethyl acetate.

  • Slowly add a solution of an acid (e.g., HCl in ether, or a solution of oxalic acid or tartaric acid in an alcohol) dropwise with stirring.

  • The corresponding salt should precipitate out of the solution.

  • Collect the solid by filtration, wash with the solvent, and dry under vacuum.

Data Summary Table

Impurity Type	Potential Source	Recommended Analytical Technique	Primary Removal Method
Unreacted 4-Aminopiperidine	Incomplete reaction	HPLC, GC, TLC	Acid-Base Extraction
Unreacted Cyclopropanecarboxaldehyde	Incomplete reaction	GC, ¹H NMR	Aqueous Workup, Distillation
Over-alkylation Product	Side reaction	LC-MS, HPLC, TLC	Column Chromatography
Imine Intermediate	Incomplete reduction	LC-MS, ¹H NMR	Further Reduction, Hydrolysis
Nitrosamines	Contamination with nitrosating agents	LC-MS/MS	Avoidance of nitrosating agents

References

• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Journal of Medicinal Chemistry. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Journal of the Indian Chemical Society. [Link]

• Single-Step Purification of Cyclotides Using Affinity Chromatography. Protein Science. [Link]

• Synthesis of N-alkyl-4-aminopyridine. ResearchGate. [Link]

• Sensitive And Selective Analytical Method For The Quantification Of 1-Nitroso Piperidin-4-Amine In Pimozide Drug Substance By LC-MS/MS. ResearchGate. [Link]

• Purification of amide alkaloids from Piper longum L. using preparative two-dimensional normal-phase liquid chromatography × reversed-phase liquid chromatography. The Analyst. [Link]

• Chromatographic Assurance: Validating Analytical Methods for Novel N-(4-Bromophenyl)-2-Phenyl-6,7-Dihydro-5h-Cyclopenta[d]Pyrimidin-4-Amine Using Rp-HPLC by a QbD Approach. Journal of Chemical Health Risks. [Link]

• Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• N-(cyclopropylmethyl)piperidin-4-amine | CAS: 1182895-15-3. Finetech Industry Limited. [Link]

• Process for removing primary amines from an amine-containing stream.

• Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. PubMed. [Link]

• Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters. [Link]

• SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. RSC Medicinal Chemistry. [Link]

• Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

• 1-(cyclopropylmethyl)-4-nitrosopiperazine. Veeprho. [Link]

• Purification and Identification of Secondary Compounds in Mangifera indica L., Piper betle L. and Lawsonia inermis L. Leaves by Column Chromatography and GC-MS Analysis. Journal of Drug Delivery and Therapeutics. [Link]

• Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route. Forensic Science International. [Link]

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Technical Support Center: Alkylation of 1-(Cyclopropylmethyl)piperidin-4-amine

Welcome to the technical support center for the synthesis and modification of 1-(Cyclopropylmethyl)piperidin-4-amine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile scaffold. Here, we address common challenges, with a particular focus on preventing the pervasive issue of over-alkylation. Our goal is to provide you with the mechanistic understanding and practical protocols necessary to achieve high-yield, selective mono-alkylation.

Introduction: The Challenge of Over-Alkylation

Direct N-alkylation of primary amines, such as the 4-amino group on the piperidine ring of 1-(Cyclopropylmethyl)piperidin-4-amine, is often complicated by a competing and often favored side reaction: di-alkylation. This phenomenon, often referred to as a "runaway reaction," stems from a fundamental principle of amine reactivity. The mono-alkylated product, a secondary amine, is typically more nucleophilic than the starting primary amine.[1][2][3] This increased nucleophilicity makes it a better reactant for the remaining alkylating agent, leading to the formation of a tertiary amine and, in some cases, even a quaternary ammonium salt.[1][4]

This guide provides a structured approach to troubleshooting and preventing over-alkylation, ensuring you can consistently synthesize your desired mono-alkylated product with high purity.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is formatted as a series of common problems encountered in the lab, followed by detailed explanations and actionable solutions.

Question 1: My reaction is producing a significant amount of the di-alkylated product. How can I improve the selectivity for mono-alkylation?

Answer: This is the most common issue when alkylating primary amines. The formation of the di-alkylated product is a direct consequence of the higher nucleophilicity of the mono-alkylated secondary amine intermediate. To favor mono-alkylation, you need to manipulate the reaction conditions to either reduce the reactivity of the mono-alkylated product or limit its exposure to the alkylating agent.

Here are several strategies, from simplest to most robust:

Strategy 1: Stoichiometric Control

• Principle: By using a large excess of the starting amine (1-(Cyclopropylmethyl)piperidin-4-amine), you increase the statistical probability that the alkylating agent will react with the primary amine rather than the much lower concentration of the newly formed secondary amine.

• Protocol:

  • Begin with at least 3-5 equivalents of 1-(Cyclopropylmethyl)piperidin-4-amine relative to your alkylating agent.

  • Dissolve the amine in a suitable aprotic solvent such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF).

  • Slowly add the alkylating agent (1 equivalent) to the stirred solution at room temperature. The slow addition is crucial to maintain a low concentration of the electrophile.[5]

  • Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Caveat: This method is atom-inefficient and requires a straightforward method to remove the excess starting material during workup.

Strategy 2: Controlled Addition of the Alkylating Agent

• Principle: This is a refinement of stoichiometric control where the concentration of the alkylating agent is kept very low throughout the reaction.

• Protocol:

  • Set up the reaction with 1-(Cyclopropylmethyl)piperidin-4-amine (1.1-1.5 equivalents) and a non-nucleophilic base (see Strategy 3) in your chosen solvent.

  • Use a syringe pump to add a solution of the alkylating agent (1 equivalent) over several hours.[5]

  • Maintain the reaction at a controlled temperature (e.g., 0 °C to room temperature) to manage the reaction rate.

• Benefit: This method improves selectivity without requiring a large excess of the starting amine.

Strategy 3: Choice of Base and Solvent

• Principle: The choice of base is critical. A strong, non-nucleophilic base is often preferred to neutralize the acid generated during the reaction without competing in the alkylation.[4][6] The solvent can also influence reaction rates and selectivity.

• Recommendations:

  • Bases: Potassium carbonate (K2CO3) is a commonly used inorganic base.[5] For more sensitive substrates, a hindered organic base like N,N-diisopropylethylamine (Hünig's base) is an excellent choice as its steric bulk prevents it from acting as a nucleophile.

  • Solvents: Aprotic polar solvents like acetonitrile (MeCN), DMF, or acetone are generally effective.[7][8]

Parameter	Recommendation	Rationale
Stoichiometry	3-5 eq. of amine or slow addition of alkylating agent	Statistically favors reaction with the primary amine.
Base	K2CO3, Cs2CO3, or Hünig's base	Neutralizes acid byproduct without competing as a nucleophile.
Solvent	MeCN, DMF, Acetone	Aprotic polar solvents facilitate SN2 reactions.
Temperature	0 °C to Room Temperature	Lower temperatures can help control the reaction rate and improve selectivity.

Question 2: I'm still seeing over-alkylation even with stoichiometric control and slow addition. What's a more definitive solution?

Answer: When kinetic control methods are insufficient, the most reliable strategy is to move away from direct alkylation with alkyl halides and instead use reductive amination . This two-step, one-pot process offers superior control and is a cornerstone of modern amine synthesis.[1][9]

• Principle: Reductive amination involves the reaction of the primary amine with an aldehyde or ketone to form an imine (or iminium ion) intermediate, which is then reduced in situ to the desired secondary amine. The secondary amine product is generally less reactive under these conditions, preventing a second alkylation.

Experimental Workflow: Reductive Amination

Caption: Reductive amination workflow.

• Protocol for Reductive Amination:

  • Dissolve 1-(Cyclopropylmethyl)piperidin-4-amine (1.0 equivalent) and the desired aldehyde or ketone (1.0-1.2 equivalents) in a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).

  • Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

  • Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)3), in portions (1.2-1.5 equivalents). This reducing agent is particularly effective as it is selective for imines over carbonyls and tolerates mildly acidic conditions that can catalyze imine formation.

  • Continue stirring at room temperature and monitor the reaction to completion (typically 2-24 hours).

  • Work up the reaction by quenching with an aqueous solution of sodium bicarbonate and extracting the product.

Question 3: My starting amine is precious. Are there any other high-selectivity methods besides reductive amination that don't require a large excess of the amine?

Answer: Yes, using a protecting group strategy is a classic and effective method.

• Principle: The primary amine is first converted to a derivative that is less nucleophilic or can only be alkylated once. After the alkylation step, the protecting group is removed to reveal the desired mono-alkylated secondary amine. A common protecting group for this purpose is a sulfonamide.

Workflow: Protecting Group Strategy

Caption: Protecting group strategy for mono-alkylation.

• Protocol Example (using a nosyl protecting group):

  • Protection: React 1-(Cyclopropylmethyl)piperidin-4-amine with 2-nitrobenzenesulfonyl chloride (NsCl) in the presence of a base like pyridine or triethylamine in DCM to form the N-nosyl protected amine.

  • Alkylation: The resulting sulfonamide is deprotonated with a base such as K2CO3 in DMF, followed by the addition of the alkylating agent. The sulfonamide anion is a softer nucleophile and generally undergoes clean mono-alkylation.

  • Deprotection: The nosyl group can be removed under mild conditions, for example, using thiophenol and K2CO3 in DMF, to yield the final mono-alkylated product.

Frequently Asked Questions (FAQs)

Q1: Why is the mono-alkylated amine more nucleophilic than the primary amine? Alkyl groups are electron-donating. When an alkyl group is added to the nitrogen atom, it increases the electron density on the nitrogen, making its lone pair more available for nucleophilic attack.[10]

Q2: Can I use a strong base like sodium hydride (NaH) for the alkylation? Using a very strong base like NaH can be effective for deprotonating the amine, but it can also increase the rate of side reactions.[5] For a primary amine, it will generate the amide anion, which is highly reactive and may not offer improved selectivity. It's generally better to use a milder base like K2CO3 or a hindered organic base.

Q3: What are the signs that my cyclopropylmethyl group is not stable under the reaction conditions? The cyclopropylmethyl group is generally stable under typical alkylation and reductive amination conditions. However, strongly acidic conditions or certain catalytic hydrogenation conditions (especially with catalysts like palladium on carbon at elevated temperatures and pressures) can lead to the opening of the cyclopropane ring.[11] If you suspect this is happening, analyze your product mixture by NMR for the disappearance of the characteristic cyclopropyl protons and the appearance of new aliphatic signals.

Q4: Are there any "greener" alternatives for amine alkylation? Yes, the field of green chemistry is actively developing alternatives. One such method is the "borrowing hydrogen" or "hydrogen autotransfer" reaction, where an alcohol is used as the alkylating agent with a suitable transition metal catalyst.[12] This process generates water as the only byproduct. While it requires more specialized catalysts and conditions, it is an excellent green alternative to using alkyl halides.

Conclusion

Successfully preventing the over-alkylation of 1-(Cyclopropylmethyl)piperidin-4-amine hinges on understanding the underlying reactivity of amines and choosing the appropriate synthetic strategy. While direct alkylation can be optimized through careful control of stoichiometry, temperature, and reagent addition, more robust and often higher-yielding methods like reductive amination and protecting group strategies offer superior control over the reaction outcome. By applying the principles and protocols outlined in this guide, you will be better equipped to tackle this common synthetic challenge and efficiently produce your target molecules.

References

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). [Link]

• Google Patents. (1974). Process for the preparation of cyclopropylmethyl alkyl amines. US3847985A.

• Defense Technical Information Center. (1975). Alkylation of Amines: A New Method for the Synthesis of Quaternary Ammonium Compounds from Primary and Secondary Amines. [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?[Link]

• Powers, D. C., et al. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• Powers, D. C., et al. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. PMC. [Link]

• YouTube. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. [Link]

• PubMed. (2025). Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. [Link]

• ChemRxiv. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. [Link]

• Organic Chemistry Portal. (2019). Synthesis of protected primary amines. [Link]

• RSC Advances. (2016). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. [Link]

• PubMed. (2025). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. [Link]

• ScienceMadness.org. (2022). Best Conditions For N-Alkylation?[Link]

• PMC. (2014). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Avoiding Over-alkylation. [Link]

• Bouvier, B. (n.d.). The origin of the stereoselective alkylation of 3-substituted-2-oxopiperazines. [Link]

• PMC. (2018). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• Organic Chemistry Frontiers. (2025). Organo-cation-catalyzed site-selective sequential alkylation of dimeric 2-oxindoles. [Link]

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. [Link]

• PMC. (2018). Direct α-alkylation of primary aliphatic amines enabled by CO2 and electrostatics. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). N alkylation at sp3 Carbon Reagent Guide. [Link]

• YouTube. (2021). Amine Synthesis - Limits of Alkylation. [Link]

• ResearchGate. (2025). ChemInform Abstract: Selective Mono- and Di-N-alkylation of Aromatic Amines with Alcohols and Acylation of Aromatic Amines Using Ph3P/DDQ. [Link]

• American Chemical Society. (2026). Arylative Coupling of Pyridylphosphonium Salts with Aryl Thianthrenium Salts Enabled by Palladium Catalysis. [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• PubMed. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. [Link]

• ResearchGate. (2025). (PDF) Reductive amination of ketones with ammonium catalyzed by a newly identified Brevibacterium epidermidis strain for the synthesis of (S). [Link]

• PMC. (2022). Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. [Link]

• ResearchGate. (2021). (PDF) Biocatalytic Reductive Amination- Discovery to Commercial Manufacturing applied to Abrocitinib JAK1 inhibitor. [Link]

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Technical Support Center: Stability of 1-(Cyclopropylmethyl)piperidin-4-amine

Welcome to the technical support guide for 1-(Cyclopropylmethyl)piperidin-4-amine. This resource is designed for researchers, scientists, and drug development professionals to address potential stability issues encountered during the storage and handling of this compound. This guide provides in-depth technical information and practical troubleshooting advice in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the recommended storage conditions for 1-(Cyclopropylmethyl)piperidin-4-amine?

For optimal stability, 1-(Cyclopropylmethyl)piperidin-4-amine should be stored at 4°C and protected from light .[1] It is also advisable to store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to air and moisture.

Q2: Why is it important to protect this compound from light?

Exposure to light, particularly UV light, can provide the energy to initiate photodegradation reactions.[2] For many amine-containing compounds, this can proceed through radical mechanisms, leading to a variety of degradation products and a decrease in the purity of the material.

Q3: My laboratory experiences temperature fluctuations. How critical is maintaining a constant 4°C?

While minor, brief fluctuations may not cause immediate significant degradation, prolonged or repeated exposure to higher temperatures can accelerate degradation pathways.[2] Thermal degradation can be a concern for piperidine derivatives, potentially leading to complex decomposition reactions.[2] For long-term storage and to ensure experimental reproducibility, adherence to a consistent 4°C is strongly recommended.

Chemical Stability and Degradation

Q4: What are the primary chemical stability concerns for 1-(Cyclopropylmethyl)piperidin-4-amine?

The chemical structure of 1-(Cyclopropylmethyl)piperidin-4-amine contains two key functional groups that are susceptible to degradation: a tertiary amine within the piperidine ring and a primary amine. The primary stability concerns are oxidation and, to a lesser extent, thermal degradation .[2]

Q5: Can you elaborate on the potential oxidative degradation pathways?

The tertiary amine on the piperidine ring is susceptible to oxidation.[2] This can lead to the formation of an N-oxide , which is a common degradation product for tertiary amines. Further oxidation could potentially lead to ring-opening of the piperidine moiety.[2] The presence of atmospheric oxygen, or more reactive oxidizing agents in a solution, can facilitate these processes. N-alkyl piperidines can also be oxidized to form iminium ions.[3]

Caption: Potential oxidative degradation pathways for 1-(Cyclopropylmethyl)piperidin-4-amine.

Q6: Are there any concerns related to the primary amine group?

While the tertiary amine is generally more susceptible to oxidation under typical storage conditions, the primary amine can also undergo degradation. Of particular note in pharmaceutical development is the potential for primary and secondary amines to react with nitrosating agents (e.g., nitrites) to form nitrosamines , which are a class of potentially carcinogenic compounds.[4][5]

Q7: What is the role of the cyclopropylmethyl group in the stability of the molecule?

The cyclopropylmethyl group itself is generally stable. Its primary influence is electronic and steric. Electronically, it can stabilize an adjacent positive charge, though this is more relevant to reaction intermediates than storage stability.[6] Sterically, it may influence the accessibility of the tertiary amine to reactants.

Troubleshooting Guide

Q8: I am observing a decrease in the peak area of my compound in HPLC analysis over time. What could be the cause?

A decreasing peak area for the parent compound is a strong indicator of degradation.[2] To troubleshoot this, consider the following:

• Storage Conditions: Verify that your sample has been consistently stored at 4°C and protected from light.

• Solution Stability: If you are working with solutions, the solvent may be contributing to degradation. Prepare fresh solutions for each experiment and consider performing a short-term stability study of the compound in your chosen solvent.

• Oxygen Exposure: Minimize headspace in your storage vials and consider purging with an inert gas before sealing, especially for long-term storage of solutions.

Q9: I am seeing unexpected peaks in my chromatogram. How can I identify them?

The appearance of new peaks suggests the formation of degradation products. Based on the likely degradation pathways, these could be the N-oxide, ring-opened products, or other byproducts. To identify these, consider the following analytical techniques:

• LC-MS/MS: This is a powerful tool for identifying unknown impurities by providing molecular weight and fragmentation data.[4]

• Forced Degradation Studies: Intentionally exposing the compound to stress conditions (acid, base, oxidation, heat, light) can help to generate and identify potential degradation products.[7][8][9]

Q10: Could my choice of solvent or excipients be affecting the stability of 1-(Cyclopropylmethyl)piperidin-4-amine?

Yes, incompatibilities with solvents and excipients are a possibility. While specific data for this compound is limited, general considerations for amines include:

• Acidic Conditions: Amines are basic and will react with acids to form salts. This may or may not impact stability, depending on the specific acid and conditions.

• Reactive Excipients: Some excipients can contain reactive impurities (e.g., aldehydes in lactose) that can react with amines.

• Oxidizing Agents: Avoid solvents or excipients that contain or can generate oxidizing species (e.g., peroxides in ethers).

It is always best practice to perform compatibility studies with your specific formulation.[10]

Experimental Protocols

Protocol 1: Assessment of Purity by HPLC

This protocol provides a general method for assessing the purity of 1-(Cyclopropylmethyl)piperidin-4-amine. Method optimization may be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the compound in a suitable solvent (e.g., a mixture of water and acetonitrile) to a concentration of approximately 1 mg/mL.

Protocol 2: Forced Degradation Study Workflow

This workflow outlines the steps for conducting a forced degradation study to identify potential degradation products.

Caption: A typical workflow for a forced degradation study.

Data Presentation

The following table provides a hypothetical example of how to present data from a stability study of 1-(Cyclopropylmethyl)piperidin-4-amine in solution at 25°C.

Time Point	Purity (%) by HPLC	Appearance of Solution
0 hours	99.8%	Clear, colorless
24 hours	99.5%	Clear, colorless
48 hours	99.1%	Clear, colorless
72 hours	98.5%	Clear, faint yellow

References

• Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist. PubMed.
• Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin and piperine by RP-UFLC method.
• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry.
• 1-Cyclopropylpiperidin-4-amine. ChemScene.
• Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates.
• Sensitive And Selective Analytical Method For The Quantification Of 1-Nitroso Piperidin-4-Amine In Pimozide Drug Substance By LC-MS/MS.
• The Effect of Piperidine Nitroxides on the Properties of Metalloproteins in Human Red Blood Cells. PMC - NIH.
• Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method. PubMed.
• Thermal Stability of 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) and Related N-Alkoxyamines. Journal of the American Chemical Society.
• Degradation pathways of 1-Piperidinepentanoic acid and prevention. Benchchem.
• Oxidative degradation of amine solvents for CO2 capture.
• Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. CORE.
• Stability indicating HPLC method for the quantification of ubidecarenone and piperine simultaneously in tablet formulations. international journal of pharmaceutical research.
• Different effectiveness of piperidine nitroxides against oxidative stress induced by doxorubicin and hydrogen peroxide. PubMed.
• Analytical Methods. RSC Publishing.
• Degradation of amine-based solvents in CO2 capture process by chemical absorption. CORE.
• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amin
• Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. PMC - NIH.
• Emissions and formation of degradation products in amine-based carbon capture plants. FORCE Technology.
• Recommended methods for the Identification and Analysis of Piperazines in Seized M
• Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hep
• A Technical Guide to the Commercial Availability and Purity of 1-(3-Methoxypropyl)-4-piperidinamine. Benchchem.
• Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry (RSC Publishing).
• 1-(Cyclopropylmethyl)piperidin-4-amine dihydrochloride. ChemScene.
• 1-(1-Cyclopropylpropyl)piperidin-4-amine. PubChem.

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• 10. files01.core.ac.uk [files01.core.ac.uk]

Navigating the Synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine: A Technical Support Guide for Scale-Up

Welcome to the technical support center for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the scale-up of this important piperidine derivative. Our focus is on providing practical, field-proven insights to ensure the successful and efficient synthesis of this compound.

I. Strategic Overview: Selecting the Optimal Synthetic Route for Scale-Up

The synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine on a larger scale primarily involves two well-established methodologies: Reductive Amination and N-Alkylation . The choice between these routes depends on several factors including the availability and cost of starting materials, desired purity profile of the final product, and the available equipment for scale-up.

Route 1: Reductive Amination

This approach involves the reaction of a piperidine precursor with cyclopropanecarboxaldehyde. A common strategy is the direct, one-pot reaction of 4-aminopiperidine with cyclopropanecarboxaldehyde in the presence of a suitable reducing agent.

Route 2: N-Alkylation

This classic method involves the reaction of 4-aminopiperidine with a cyclopropylmethyl halide, such as cyclopropylmethyl bromide, in the presence of a base.

Below is a comparative overview of these two primary synthetic routes:

Feature	Reductive Amination	N-Alkylation
Starting Materials	4-Aminopiperidine, Cyclopropanecarboxaldehyde	4-Aminopiperidine, Cyclopropylmethyl Halide
Key Reagents	Reducing agent (e.g., NaBH(OAc)₃, NaBH₃CN, H₂/Catalyst)	Base (e.g., K₂CO₃, Et₃N, DIPEA)
Potential Byproducts	Over-alkylation products, unreacted starting materials	Di- and tri-alkylation products, quaternary ammonium salts
Process Control	Temperature control is critical, especially during the addition of the reducing agent.	Stoichiometry of the alkylating agent and base is crucial to minimize side reactions.
Purification	Typically requires chromatographic purification or crystallization.	May require careful workup to remove inorganic salts and byproducts.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine, providing explanations and actionable solutions.

Reductive Amination Route: Troubleshooting

Q1: My reductive amination reaction is showing low conversion to the desired product. What are the likely causes and how can I improve the yield?

A1: Low conversion in reductive amination can stem from several factors. The initial formation of the imine intermediate is a crucial equilibrium step. To drive this equilibrium towards the imine, removal of water using a Dean-Stark apparatus or the addition of a dehydrating agent can be effective, particularly at larger scales.

Furthermore, the choice and activity of the reducing agent are paramount. For sensitive substrates, sodium triacetoxyborohydride (NaBH(OAc)₃) is often preferred due to its mildness and selectivity for imines over aldehydes. Ensure the reducing agent is fresh and added portion-wise to control the reaction exotherm. On a larger scale, inadequate mixing can also lead to localized "hot spots" that can degrade the product or reagents.

Q2: I am observing the formation of a significant amount of the dialkylated byproduct, bis(cyclopropylmethyl)amine, in my reaction mixture. How can I minimize this?

A2: The formation of dialkylated byproducts is a common challenge. This typically occurs when the newly formed secondary amine product is more nucleophilic than the starting primary amine and reacts further with the aldehyde. To mitigate this, consider the following:

• Stoichiometry Control: Use a slight excess of the 4-aminopiperidine relative to the cyclopropanecarboxaldehyde.

• Slow Addition: Add the cyclopropanecarboxaldehyde slowly to the reaction mixture containing the 4-aminopiperidine. This maintains a low concentration of the aldehyde, favoring the initial reaction with the more abundant primary amine.

• pH Control: Maintaining a slightly acidic pH (around 5-6) can protonate the product amine, reducing its nucleophilicity and disfavoring further reaction.

Q3: The purification of the final product by column chromatography is proving difficult and not scalable. Are there alternative purification strategies?

A3: Relying solely on column chromatography for large-scale purification is often impractical and costly. Consider the following scalable purification techniques:

• Crystallization: Attempt to crystallize the product as a free base or a salt (e.g., hydrochloride or oxalate salt). Experiment with different solvent systems to find optimal conditions for crystallization. A review of crystallization techniques for piperidin-4-ones can provide valuable insights.[1][2]

• Acid-Base Extraction: Utilize the basicity of the amine product. An aqueous acid wash can extract the amine into the aqueous phase, leaving non-basic impurities in the organic layer. Subsequent basification of the aqueous layer and extraction with an organic solvent can isolate the purified amine.

N-Alkylation Route: Troubleshooting

Q1: My N-alkylation reaction is producing a significant amount of the quaternary ammonium salt. How can I prevent this over-alkylation?

A1: The formation of the quaternary ammonium salt is a result of the product, 1-(Cyclopropylmethyl)piperidin-4-amine, reacting with another molecule of the cyclopropylmethyl halide. To control this, several strategies can be employed:

• Control Stoichiometry: Use a molar excess of 4-aminopiperidine relative to the cyclopropylmethyl halide. This ensures that the halide is more likely to react with the starting material rather than the product.

• Slow Addition of Alkylating Agent: A slow, controlled addition of the cyclopropylmethyl halide to the reaction mixture helps to maintain a low concentration of the alkylating agent, thus minimizing the chance of a second alkylation.[3]

• Choice of Base: A non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA) can be effective in scavenging the acid produced during the reaction without competing in the alkylation. Inorganic bases like potassium carbonate can also be used and are often preferred for scale-up due to cost and ease of removal.[3]

Q2: The reaction is sluggish and requires long reaction times. How can I accelerate the N-alkylation?

A2: Sluggish reaction rates can be addressed by:

• Increasing the Temperature: Gently heating the reaction mixture can significantly increase the rate of reaction. However, this must be done with caution to avoid promoting side reactions.

• Solvent Choice: A polar aprotic solvent like DMF or acetonitrile can help to dissolve the reactants and facilitate the SN2 reaction.[3]

• Use of a More Reactive Halide: If using cyclopropylmethyl chloride, switching to the more reactive cyclopropylmethyl bromide or iodide can increase the reaction rate.

Q3: I am having trouble removing the inorganic salts and the excess base from my product after the reaction. What is an efficient work-up procedure?

A3: For large-scale reactions, an efficient work-up is crucial. After the reaction is complete, the following steps can be taken:

• Filtration: If an inorganic base like K₂CO₃ was used, it can be removed by filtration.

• Aqueous Wash: Wash the organic layer with water to remove any remaining inorganic salts and water-soluble byproducts.

• Acid Wash: An acid wash (e.g., with dilute HCl) will protonate the amine product and any unreacted 4-aminopiperidine, transferring them to the aqueous layer and leaving non-basic impurities in the organic layer.

• Basification and Extraction: The aqueous layer can then be basified (e.g., with NaOH) to deprotonate the amines, which can then be extracted with a suitable organic solvent.

III. Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine via the two primary routes. These protocols are intended as a starting point and may require optimization based on the specific scale and equipment.

Protocol 1: Reductive Amination (Kilogram Scale)

This protocol is adapted from general procedures for reductive amination of piperidines.[4]

Materials:

• 4-Aminopiperidine (1.0 kg, 10.0 mol)

• Cyclopropanecarboxaldehyde (0.77 kg, 11.0 mol)

• Sodium triacetoxyborohydride (2.54 kg, 12.0 mol)

• Dichloromethane (DCM) (10 L)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a 20 L reactor equipped with a mechanical stirrer, thermometer, and addition funnel, add 4-aminopiperidine and dichloromethane.

• Cool the mixture to 0-5 °C with an ice bath.

• Slowly add cyclopropanecarboxaldehyde via the addition funnel over 1-2 hours, maintaining the internal temperature below 10 °C.

• Stir the mixture at 0-5 °C for 1 hour after the addition is complete to allow for imine formation.

• In a separate vessel, prepare a slurry of sodium triacetoxyborohydride in dichloromethane.

• Slowly add the sodium triacetoxyborohydride slurry to the reaction mixture over 2-3 hours, ensuring the internal temperature does not exceed 15 °C. Caution: Hydrogen gas may be evolved. Ensure adequate ventilation.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, or until reaction completion is confirmed by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 2 L).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or crystallization.

Protocol 2: N-Alkylation (Kilogram Scale)

This protocol is based on general procedures for N-alkylation of amines.[3]

Materials:

• 4-Aminopiperidine (1.0 kg, 10.0 mol)

• Cyclopropylmethyl bromide (1.21 kg, 9.0 mol)

• Potassium carbonate (2.76 kg, 20.0 mol)

• Acetonitrile (10 L)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a 20 L reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, add 4-aminopiperidine, potassium carbonate, and acetonitrile.

• Heat the mixture to 50-60 °C with stirring.

• Slowly add cyclopropylmethyl bromide via an addition funnel over 2-3 hours.

• After the addition is complete, maintain the reaction temperature at 60-70 °C and stir for 8-12 hours, or until reaction completion is confirmed by TLC or LC-MS.

• Cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation.

IV. Visualization of Workflows

Reductive Amination Workflow

Caption: Reductive Amination Workflow for 1-(Cyclopropylmethyl)piperidin-4-amine Synthesis.

N-Alkylation Workflow

Caption: N-Alkylation Workflow for 1-(Cyclopropylmethyl)piperidin-4-amine Synthesis.

V. Safety Considerations for Scale-Up

Scaling up any chemical synthesis requires a thorough safety assessment. For the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine, particular attention should be paid to the following:

• Exothermic Reactions: Both reductive amination and N-alkylation can be exothermic. On a large scale, the heat generated can be significant and must be effectively managed to prevent a thermal runaway. Ensure the reactor has adequate cooling capacity and that reagents are added at a controlled rate.

• Hydrogen Gas Evolution: The use of borohydride reducing agents will generate hydrogen gas, which is flammable. All reactions should be conducted in a well-ventilated area, away from ignition sources, and under an inert atmosphere if possible.

• Handling of Reagents:

  • Piperidines: Piperidine and its derivatives can be corrosive and toxic. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5]

  • Cyclopropylmethyl Bromide: This is a lachrymator and should be handled in a fume hood.

  • Sodium Triacetoxyborohydride: This reagent is moisture-sensitive and can release flammable hydrogen gas upon contact with water.

References

• Bhattacharjee, D., et al. (2017). Large-scale synthesis of 2,6-trans-piperidines through IMAMR. Organic Letters, 19(21), 5896-5899. [Link]

• CN108341792B - Preparation method of Volasertib intermedi
• DeKimpe, N., et al. (1992). Synthesis of 1-Substituted 4-Aminopiperidines. Journal of Organic Chemistry, 57(21), 5767-5773.
• Arulraj, S. J. A., & Ponnuswamy, M. N. (2012). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Crystal Research and Technology, 47(5), 545-552.

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules. (2020). [Link]

• Procedure for N-alkylation of Piperidine? - ResearchGate. (2017). [Link]

• Reductive aminations by imine reductases: from milligrams to tons. RSC Chemical Biology. (2022). [Link]

• Chemical Review and Letters Synthesis and crystallization procedure of piperidin-4-one and its derivatives. (2021). [Link]

• An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society. (2001).

• Large-scale reductive amination and synthesis applications. ResearchGate. (2021). [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. (2021). [Link]

• Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. Journal of the American Chemical Society. (2021). [Link]

• Organocatalytic Reductive Amination of the Chiral Formylcyclopropanes: Scope and Applications. The Journal of Organic Chemistry. (2023). [Link]

• Greener Solid Phase Peptide Synthesis: Improved Procedure for Distributed Drug Discovery in Undergraduate Laboratories. Journal of Chemical Education. (2022). [Link]

• Have you experienced that your piperidine crystallizes when not in use? ResearchGate. (2021). [Link]

• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES.
• CH633264A5 - N-alkyl-piperidine DERIV

• A versatile, immobilized gold catalyst for the reductive amination of aldehydes in batch and flow. Reaction Chemistry & Engineering. (2020). [Link]

• Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. National Center for Biotechnology Information. (2012). [Link]

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• 1. Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine - Google Patents [patents.google.com]
• 3. tcgls.com [tcgls.com]
• 4. Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijnrd.org [ijnrd.org]

Alternative reducing agents for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine

Technical Support Center: Synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine

Welcome to the technical support center for the synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of reductive amination for this specific target molecule. Here, we address common experimental challenges, provide troubleshooting strategies, and explore a range of reducing agents beyond the conventional choices.

The synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine typically proceeds via the reductive amination of a 4-piperidone derivative with cyclopropylmethylamine. The choice of reducing agent is a critical parameter that dictates the reaction's efficiency, selectivity, and overall success.[1] This center provides in-depth answers to frequently encountered questions, helping you optimize your synthetic route.

Core Synthesis Pathway

The primary method for synthesizing the target amine is through the reductive amination of a ketone with a primary amine. This process involves the formation of an intermediate imine or iminium ion, which is then reduced to the final amine product.[2][3][4] The general workflow is depicted below.

Caption: A troubleshooting decision tree for common reductive amination issues.

Experimental Protocol: Transfer Hydrogenation Approach

This protocol offers a robust alternative to borohydride reagents, avoiding the use of high-pressure hydrogen gas. It utilizes ammonium formate as a hydrogen donor with a palladium catalyst.

Materials:

• N-Boc-4-piperidone

• Cyclopropylmethylamine

• Ammonium formate (HCO₂NH₄)

• 10% Palladium on carbon (Pd/C, 50% wet)

• Methanol (MeOH)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-Boc-4-piperidone (1.0 eq), cyclopropylmethylamine (1.1 eq), and methanol (5-10 mL per mmol of ketone).

• Amine & Catalyst Addition: Add ammonium formate (3.0-5.0 eq) to the solution. Stir for 5-10 minutes until it dissolves. Carefully add 10% Pd/C (5-10 mol %).

• Reaction: Heat the mixture to reflux (approx. 65 °C) and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with a small amount of methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude Boc-protected product.

• Deprotection (if required): The resulting N-Boc-1-(cyclopropylmethyl)piperidin-4-amine can be deprotected using standard conditions, such as treatment with hydrochloric acid in an alcoholic solvent or trifluoroacetic acid in DCM, to yield the final product, 1-(Cyclopropylmethyl)piperidin-4-amine.

References

• Reductive amination NaB(AcO)3. (2023). Reddit. [Link]

• Reductive amination. (n.d.). Wikipedia. [Link]

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• Aldehyde not reacting in reductive amination reaction, thoughts? (2018). ResearchGate. [Link]

• One-Pot Reductive Amination of Aldehydes and Ketones Using N- Methylpiperidine Zinc Borohydride (ZBNMPP) as a New Reducing Agent. (2025). ResearchGate. [Link]

• Reductive Amination. (n.d.). Wordpress. [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

• C-N Bond-Forming Reactions: Reductive Amination. (n.d.). Harvard University. [Link]

• Reductive Amination. (n.d.). Chemistry Steps. [Link]

• Reductive Amination. (n.d.). Organic Chemistry Tutor. [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015). International Journal of ChemTech Research. [Link]

• Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine. (n.d.).

• One-pot transfer hydrogenation and reductive amination of polyenals. (n.d.). RSC Publishing. [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2025). ResearchGate. [Link]

• Ir-catalyzed reductive amination and transfer hydrogenation of diketones: access to β- and γ-amino alcohols. (2024). National Institutes of Health. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Challenges in the Purification of 1-(Cyclopropylmethyl)piperidin-4-amine Derivatives

An in-depth guide to navigating the complexities of purifying 1-(Cyclopropylmethyl)piperidin-4-amine and its derivatives, crafted for the modern researcher.

As a Senior Application Scientist, I've frequently guided researchers through the nuances of purifying challenging molecules. The 1-(Cyclopropylmethyl)piperidin-4-amine scaffold, a cornerstone in many modern pharmaceutical programs, is notorious for its purification hurdles.[1][2] Its basicity, polarity, and potential for side-reactions demand a purification strategy that is both robust and intelligently designed. This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and achieve high purity.

The core challenge stems from the molecule's dual nature: the basic piperidine nitrogen and the primary amine at the 4-position. These basic centers are prone to strong interactions with acidic stationary phases like silica gel and can be susceptible to oxidation.[3][4] Understanding these properties is the first step toward mastering their purification.

Physicochemical Properties & Key Considerations

A successful purification strategy begins with a solid understanding of the target molecule's characteristics. The properties of the parent amine, 1-(Cyclopropylmethyl)piperidin-4-amine, provide a crucial baseline for its derivatives.

Property	Value	Implication for Purification
Molecular Formula	C₉H₁₈N₂	Relatively small and polar.
Molecular Weight	154.25 g/mol	Volatility may be an issue for some derivatives under high vacuum.
pKa (predicted)	~10-11	Strongly basic. Will interact strongly with acidic media, including silica gel. Prone to protonation.[5]
Solubility	Soluble in water, methanol, DCM	High polarity can make extraction from aqueous layers challenging.
Physical State	Liquid/Low-melting solid	Purification by distillation is possible for the parent but may not be suitable for less stable, higher MW derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the purification of these valuable intermediates in a direct question-and-answer format.

Q1: My flash column chromatography shows severe peak tailing and poor separation. What is happening?

A: This is the most prevalent issue and is almost always caused by the strong acid-base interaction between the basic nitrogen atoms of your piperidine derivative and the acidic silanol groups (Si-OH) on the surface of standard silica gel.[4] This interaction leads to a non-ideal equilibrium, causing the compound to "stick" and elute slowly and broadly, resulting in tailing.

Causality & Solution:

• The Problem: The lone pair on the piperidine nitrogen acts as a Lewis base, interacting strongly with the acidic protons of the silica surface. This can lead to irreversible adsorption and sample loss in severe cases.[6]

• The Solution: Neutralize the Stationary Phase. The most effective strategy is to add a small amount of a volatile base to your mobile phase. This "competing base" effectively neutralizes the acidic sites on the silica, allowing your compound to elute symmetrically.

  • Recommended Modifier: Add 0.5-2% triethylamine (NEt₃ or TEA) or 0.5-1% ammonium hydroxide (NH₄OH) to your eluent system (e.g., Dichloromethane/Methanol).[4][6] TEA is often preferred due to its volatility, making it easy to remove during solvent evaporation.

Diagram: Mechanism of Tailing and Mitigation

The following diagram illustrates the interaction between the basic amine and silica gel and how a basic modifier like triethylamine (TEA) mitigates this effect.

Caption: Logical flow of amine-silica interaction with and without a basic modifier.

Q2: I'm still experiencing low recovery even after adding a basic modifier. What else could be wrong?

A: If tailing is resolved but recovery is poor, consider these other common culprits:

• Column Overloading: You may be loading too much crude material for the amount of silica used. This exceeds the column's separation capacity, leading to broad, mixed fractions and an apparent loss of product.

  • Solution: A general rule of thumb for flash chromatography is to use a silica-to-crude material ratio of at least 30:1 to 50:1 by weight.[6] For difficult separations, this ratio may need to be increased.

• Compound Instability: Some complex piperidine derivatives can be unstable on silica gel, even with a modifier. Prolonged exposure can lead to degradation.

  • Solution: Minimize the compound's residence time on the column by using a faster flow rate (characteristic of flash chromatography). If instability is suspected, consider alternative purification methods like crystallization or an acid-base extraction.[6]

• Improper Eluent Polarity: If your eluent is not polar enough, your compound will not move off the baseline. If it's too polar, it will elute too quickly with impurities.

  • Solution: Carefully develop your solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.3 for your target compound in the chosen eluent system.

Q3: My purified compound is a yellow or brown color, but it should be colorless. Why?

A: Amines, particularly primary and secondary amines, are susceptible to air oxidation, which often produces colored impurities.[3] This can happen during the reaction, workup, purification, or storage.

• Prevention during Purification: While it's difficult to completely exclude air during chromatography, work efficiently. Avoid leaving fractions open to the air for extended periods.

• Prevention during Storage: Once pure, store your compound under an inert atmosphere (e.g., nitrogen or argon), protected from light, and in a refrigerator or freezer to slow down degradation.[6]

Q4: My derivative is an oil and won't crystallize from any common solvent system. How can I purify it?

A: This is a very common scenario. When a basic amine is difficult to crystallize as a free base, the most effective strategy is to convert it into a salt. Salts often have higher melting points and form well-ordered crystal lattices, making them much easier to crystallize and handle.[7][8]

• Strategy: Salt Formation. The hydrochloride (HCl) or hydrobromide (HBr) salts are most common. This is achieved by dissolving the crude free-base amine in a non-polar solvent (like diethyl ether or ethyl acetate) and adding a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol). The salt will often precipitate out of the solution and can then be isolated and recrystallized.

• Benefit: This process not only induces crystallization but also serves as a purification step, as non-basic impurities will remain in the mother liquor.

Experimental Protocols

These protocols provide detailed, step-by-step methodologies for the most effective purification techniques for this class of compounds.

Protocol 1: Optimized Flash Column Chromatography

This protocol is designed to mitigate peak tailing and improve recovery for basic piperidine derivatives.

• Solvent System Selection:

  • Using TLC, identify a suitable mobile phase (e.g., 95:5 Dichloromethane:Methanol).

  • Prepare two versions of this eluent: a "less polar" (e.g., 100% DCM) and a "more polar" (e.g., 90:10 DCM:Methanol).

  • Crucially, add 1% triethylamine (TEA) to both the less polar and more polar solvents.

• Column Packing:

  • Select an appropriately sized column for your sample amount (aim for a 40:1 silica-to-sample ratio).

  • Prepare a slurry of silica gel in the less polar solvent (containing 1% TEA).

  • Pack the column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve your crude material in a minimal amount of DCM.

  • Add a small amount of silica gel to this solution ("dry loading").

  • Evaporate the solvent until you have a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Begin elution with the less polar solvent, gradually increasing the proportion of the more polar solvent to elute your compound.

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation). Co-evaporation with methanol can help remove residual TEA.

Protocol 2: Purification via Hydrochloride Salt Crystallization

This method is ideal for compounds that are difficult to purify by chromatography or fail to crystallize as a free base.

• Dissolution:

  • Dissolve the crude amine (free base) in a minimum amount of a suitable solvent. Diethyl ether (Et₂O) or ethyl acetate (EtOAc) are good starting points.

• Acidification:

  • While stirring, slowly add a commercially available solution of 2M HCl in diethyl ether dropwise.

  • You should observe the immediate precipitation of a white solid, which is the hydrochloride salt of your amine.

  • Continue adding the HCl solution until no further precipitation is observed. Check the pH of the solution with moist pH paper to ensure it is acidic.

• Isolation of the Salt:

  • Collect the precipitated solid by vacuum filtration.[6]

  • Wash the solid with a small amount of cold diethyl ether to remove any non-basic impurities that may have remained in the solution.[6]

• Recrystallization:

  • Transfer the crude salt to a clean flask.

  • Select a suitable solvent system for recrystallization. A polar solvent in which the salt is soluble when hot but sparingly soluble when cold is ideal (e.g., ethanol, isopropanol, or a mixture like ethanol/diethyl ether).[9]

  • Add the minimum amount of hot solvent to fully dissolve the salt.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[6]

• Final Filtration and Drying:

  • Collect the pure crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to remove all residual solvent.[6]

Decision-Making Workflow for Purification Method Selection

Choosing the right method from the start can save significant time and resources. This workflow guides you through the selection process based on the properties of your specific derivative.

Caption: A decision-making workflow for selecting a purification method.[6]

References

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. Retrieved from [Link]

• Georgiadis, M. P., et al. (n.d.). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. ResearchGate. Retrieved from [Link]

• Bobardt, M., et al. (2015). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PLoS ONE, 10(9), e0137521. Retrieved from [Link]

• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it? ResearchGate. Retrieved from [Link]

• Crystallography Online. (n.d.). Guide for crystallization. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Retrieved from [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Retrieved from [Link]

• ResearchGate. (2025, August 5). Clean-up procedures for the analysis of heterocyclic aromatic amines (aminoazaarenes) from heat-treated meat samples. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Cyclopropanecarbonylpiperidin-4-amine. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine.

• University of Rochester, Department of Chemistry. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• Gross, G. A., & Grüter, A. (1992). An efficient and convenient method for the purification of mutagenic heterocyclic amines in heated meat products. Mutation research, 279(3), 163–171. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2021). Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. Journal of molecular structure, 1245, 131061. Retrieved from [Link]

• Vitaku, E., et al. (2014). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules (Basel, Switzerland), 19(5), 5784–5848. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: How To. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Piperidine Synthesis. Retrieved from [Link]

• LibreTexts Chemistry. (2024, March 24). 24.S: Amines and Heterocycles (Summary). Retrieved from [Link]

Sources

• 1. Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]
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Technical Support Center: Solubility Enhancement for 1-(Cyclopropylmethyl)piperidin-4-amine

Introduction & Compound Profile

Welcome to the technical support guide for 1-(Cyclopropylmethyl)piperidin-4-amine and related analogs. This document provides in-depth troubleshooting and practical, field-tested protocols for researchers and drug development professionals encountering solubility challenges with this compound class in biological assays.

1-(Cyclopropylmethyl)piperidin-4-amine is a small molecule featuring a basic piperidine core. The primary amine at the 4-position and the tertiary amine within the ring are key determinants of its physicochemical properties. While these basic centers offer handles for salt formation, the overall molecule can exhibit limited aqueous solubility at neutral physiological pH, leading to common experimental issues like compound precipitation, inaccurate data, and underestimated potency.[1]

The core challenge arises from the equilibrium between the charged (protonated) and uncharged (free base) forms of the molecule. The protonated form is significantly more water-soluble, while the neutral form is more lipophilic and prone to precipitation in aqueous assay buffers. Understanding and controlling this equilibrium is paramount for reliable experimental outcomes.

Key Physicochemical Properties (Estimated & Analog-Based):

• Structure: A piperidine ring substituted with a primary amine and a cyclopropylmethyl group.

• pKa: The piperidine ring nitrogen has a pKa around 11.22, while the primary amine at the 4-position is estimated to have a pKa around 10.37.[2][3] This means the compound is predominantly in its charged, more soluble form at acidic pH.

• Solubility Profile: Expected to be low in neutral aqueous buffers (e.g., PBS pH 7.4) but will increase significantly as the pH is lowered.

Frequently Asked Questions (FAQs)

Q1: My compound, dissolved in DMSO, precipitates immediately when I add it to my cell culture media (pH ~7.4). What's happening? A: This is a classic case of a "DMSO crash." Your compound is likely highly soluble in 100% DMSO but poorly soluble in the aqueous environment of your assay buffer. When the DMSO stock is diluted, the compound is exposed to a high-water environment at a neutral pH where its solubility is minimal, causing it to precipitate.

Q2: What is the maximum concentration of DMSO my cell-based assay can tolerate? A: This is cell-line dependent, but a general rule of thumb is to keep the final DMSO concentration at or below 0.5%.[4][5] Many cell lines show signs of toxicity or altered function at concentrations of 1% or higher.[4][5] Studies have shown that even 0.5% DMSO can cause cell death in some sensitive cell lines after 24 hours of exposure.[6] Always run a vehicle control (media + equivalent % DMSO) to assess baseline toxicity.

Q3: Can I just sonicate the final solution to redissolve the precipitate? A: While sonication can temporarily redisperse particles, it does not increase the thermodynamic solubility. The compound will likely crash out of solution again over time, leading to inconsistent and unreliable assay results. It is not a recommended primary solution.

Q4: I need to make a 50 mM stock solution, but it won't dissolve in DMSO. What should I do? A: First, gently warm the solution (e.g., to 37°C) and vortex. If it remains insoluble, you may be exceeding the compound's solubility limit even in DMSO.[7] Do not force it. Instead, prepare a lower concentration stock (e.g., 10 mM or 20 mM) and adjust your dilution scheme accordingly.[7] Preparing an accurate, fully dissolved stock solution is critical for data integrity.[8][9]

Troubleshooting & Root Cause Analysis

Low solubility can manifest in various ways, leading to inaccurate and highly variable data. Use this section to diagnose and address the root cause of your issue.

Problem Diagnosis Workflow

This decision tree provides a logical path for troubleshooting solubility-related issues.

Caption: Effect of pH on the solubility of an amine compound.

• Prepare Acidic Diluent: Prepare a sterile solution of 100 mM Hydrochloric Acid (HCl) or Citric Acid in Milli-Q water.

• Weigh Compound: Accurately weigh the required amount of 1-(Cyclopropylmethyl)piperidin-4-amine to make a high-concentration stock (e.g., 10 mM).

• Initial Dissolution: Add a small volume of the acidic diluent to the solid compound. Vortex vigorously. The compound should dissolve to form a clear solution as the salt is formed in situ.

• Final Volume Adjustment: Once fully dissolved, add the acidic diluent to reach the final target volume. This is now your concentrated, low-pH stock solution.

• Assay Preparation: Perform serial dilutions of this acidic stock in your assay buffer (e.g., PBS or cell media). The high buffering capacity of the final media should bring the pH back to a physiologically acceptable range.

  • Self-Validation Check: Always measure the pH of your final, highest concentration well in the assay plate to ensure it is within the tolerance range for your cells or proteins (typically +/- 0.2 pH units).

Method 2: Utilizing Co-solvents

Principle of Causality: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system. [10]This makes the environment more favorable for less polar compounds, effectively increasing their solubility. [10][11][12]This is a valuable secondary strategy if pH adjustment alone is insufficient or incompatible with your assay.

Co-solvent	Typical Final Conc. in Assay	Pros	Cons / Assay Considerations
DMSO	< 0.5%	High solubilizing power for many compounds. [7]	Can be toxic to cells at >1%. [5]May interfere with some enzyme kinetics or protein stability. [13]
Ethanol	< 1%	Less toxic than DMSO for many cell lines. Volatile.	Lower solubilizing power than DMSO for highly lipophilic compounds. Can cause protein denaturation at higher concentrations.
PEG 400	1-5%	Generally low toxicity. Can improve stability.	Can be viscous. May interfere with assays involving light scattering or fluorescence.
Glycerol	1-10%	Low toxicity, often used as a protein stabilizer.	High viscosity can make pipetting difficult. May affect cell osmolarity.

• Prepare Stock Solutions: Prepare 10 mM stock solutions of your compound in 100% of each co-solvent you wish to test (e.g., DMSO, Ethanol, PEG 400).

• Determine Maximum Tolerated Co-solvent %: Before testing the compound, determine the highest percentage of each co-solvent your assay can tolerate without affecting the biological outcome (e.g., cell viability, enzyme activity). Run a dose-response of the co-solvent alone.

• Test Compound Solubility: Prepare a series of dilutions of your compound from the stock solution into the assay buffer. Ensure the final co-solvent concentration does not exceed the maximum determined in Step 2.

• Visual and Functional Assessment: Visually inspect for precipitation immediately and after a relevant incubation period (e.g., 2 hours at 37°C). Run your biological assay with the highest soluble, non-interfering condition.

Method 3: Formulation with Cyclodextrins

Principle of Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. [14][15]They can encapsulate poorly soluble drug molecules, like the non-polar parts of your compound, forming an "inclusion complex." [14][16]This complex has a water-soluble exterior, dramatically increasing the apparent solubility of the guest molecule without chemical modification. []

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice due to its high aqueous solubility and low toxicity. [15]

• Prepare Cyclodextrin Solution: Prepare a concentrated solution of HP-β-CD (e.g., 20-40% w/v) in your assay buffer.

• Method A (Kneading/Slurry):

  • Add the solid compound directly to the HP-β-CD solution.

  • Vortex and/or sonicate the mixture for 30-60 minutes to facilitate complex formation.

  • Filter the solution through a 0.22 µm syringe filter to remove any undissolved compound. The filtrate contains your solubilized compound.

• Method B (Solvent Evaporation):

  • Dissolve both the compound and HP-β-CD in a minimal amount of a suitable organic solvent (e.g., ethanol/water). [18]

  • Stir the solution to allow complexation. [18]

  • Evaporate the solvent under vacuum to obtain a solid powder of the complex. [18]

  • This powder can then be readily dissolved in aqueous buffer.

• Quantify and Test: The concentration of the solubilized drug in the final solution must be determined analytically (e.g., by HPLC-UV). Then, test this formulation in your assay, including a control with HP-β-CD alone to check for vehicle effects.

Assay Compatibility & Interference

Crucial Consideration: The method you use to solubilize your compound must not interfere with the biological assay itself.

• pH: Drastic changes in pH can denature proteins, kill cells, or alter compound ionization states, affecting target binding. Always confirm the final assay pH.

• Co-solvents: Organic solvents can disrupt cell membranes, denature proteins, and directly inhibit enzymes. [13]Always include a vehicle control with the same final concentration of the co-solvent to account for these effects. [4]

• Cyclodextrins: HP-β-CD can extract cholesterol from cell membranes, which may induce cellular responses or toxicity. This effect is concentration-dependent. A vehicle control is essential. [15]

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• 1-(cyclopropylmethyl)-4-nitrosopiperazine. Veeprho. Available from: [Link]

• 1-(Cyclopropylmethyl)piperazine | CAS#:57184-25-5. Chemsrc. Available from: [Link]

• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. National Institutes of Health (NIH). Available from: [Link]

• pH Adjusting Database. CompoundingToday.com. Available from: [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. ResearchGate. Available from: [Link]

• Preparing Solutions. Chemistry LibreTexts. Available from: [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. Available from: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Available from: [Link]

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PubMed Central. Available from: [Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. MDPI. Available from: [Link]

• Preparing Stock Solutions. PhytoTech Labs. Available from: [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PubMed Central. Available from: [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Taylor & Francis Online. Available from: [Link]

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon. Available from: [Link]

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• MedChem Essentials: Solubility part 2. YouTube. Available from: [Link]

• 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs. PubMed. Available from: [Link]

• PREPARING SOLUTIONS AND MAKING DILUTIONS. Palomar College. Available from: [Link]

• What effects does DMSO have on cell assays? Quora. Available from: [Link]

• STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY WATER SOLUBLE DRUG. Journal of Drug Discovery and Therapeutics. Available from: [Link]

• The Effects of pH on Solubility. Chemistry LibreTexts. Available from: [Link]

• Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. MDPI. Available from: [Link]

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• Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. ResearchGate. Available from: [Link]

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Reference Data & Comparative Studies

A Tale of Two Scaffolds: 1-(Cyclopropylmethyl)piperidin-4-amine vs. 1-Benzylpiperidin-4-amine in Modern Drug Design

A Senior Application Scientist's Guide to Navigating Critical Choices in Lead Optimization

In the intricate landscape of medicinal chemistry, the piperidine ring stands as a cornerstone scaffold, a privileged structure renowned for its favorable physicochemical properties and its presence in a multitude of approved therapeutics. The strategic functionalization of the piperidine nitrogen at the 1-position is a critical determinant of a drug candidate's pharmacological profile, profoundly influencing its potency, selectivity, metabolic stability, and overall developability. Among the myriad of possible substituents, the cyclopropylmethyl and benzyl groups represent two frequently employed, yet functionally distinct, choices. This guide provides an in-depth, objective comparison of 1-(cyclopropylmethyl)piperidin-4-amine and 1-benzylpiperidin-4-amine, offering field-proven insights and supporting experimental frameworks to aid researchers in making informed decisions during the crucial hit-to-lead and lead optimization phases of drug discovery.

The Central Debate: Metabolic Fortitude vs. Aromatic Interactions

The choice between a cyclopropylmethyl and a benzyl substituent on the piperidine nitrogen is not merely a matter of structural variation; it is a strategic decision that dictates the fundamental properties of the resulting molecule. The core of the comparison lies in a trade-off between the metabolic robustness and reduced basicity offered by the cyclopropylmethyl group versus the potential for advantageous aromatic interactions provided by the benzyl moiety.

1-(Cyclopropylmethyl)piperidin-4-amine often emerges as a candidate when metabolic stability is a primary concern. The cyclopropyl group, with its strained ring system, is generally less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes compared to a benzylic methylene. This can lead to a longer half-life and improved oral bioavailability. Furthermore, the electron-withdrawing nature of the cyclopropyl group can lower the pKa of the piperidine nitrogen, which can be beneficial in mitigating off-target effects, such as hERG channel inhibition, that are often associated with highly basic amines.

Conversely, 1-benzylpiperidin-4-amine is a valuable scaffold when specific interactions with the target protein are desired. The aromatic phenyl ring of the benzyl group can engage in crucial π-π stacking, cation-π, and hydrophobic interactions within the binding pocket of a receptor or enzyme.[1][2] These interactions can significantly enhance binding affinity and potency. However, the benzyl group is also a potential site of metabolic oxidation, which can lead to the formation of metabolites with altered pharmacological profiles or potential safety liabilities.

Physicochemical Properties: A Head-to-Head Comparison

To understand the practical implications of choosing one scaffold over the other, a comparison of their key physicochemical properties is essential.

Property	1-(Cyclopropylmethyl)piperidin-4-amine	1-Benzylpiperidin-4-amine	Rationale and Implication in Drug Design
Molecular Weight	~154.26 g/mol	~190.28 g/mol	The lower molecular weight of the cyclopropylmethyl analog offers a better starting point for further derivatization while adhering to Lipinski's Rule of Five.
cLogP (Predicted)	~1.5 - 2.0	~2.0 - 2.5	The benzyl group imparts greater lipophilicity, which can enhance membrane permeability but may also increase non-specific binding and reduce aqueous solubility.
pKa (Predicted)	~9.5 - 10.0	~9.8 - 10.3	The cyclopropylmethyl group slightly reduces the basicity of the piperidine nitrogen. This can be advantageous for reducing hERG liability and improving oral absorption.[3]
Metabolic Stability	Generally Higher	Generally Lower	The cyclopropyl group is more resistant to CYP-mediated oxidation than the benzyl group, leading to improved metabolic stability.[4]
Potential for Target Interactions	Primarily hydrophobic and van der Waals	π-π stacking, cation-π, hydrophobic	The benzyl group offers a wider range of potential non-covalent interactions, which can be crucial for achieving high target affinity.[2]

Experimental Showdown: In Vitro and In Vivo Characterization

To provide a tangible framework for comparison, we will outline a series of standard, yet critical, experiments designed to elucidate the differential performance of drug candidates derived from these two scaffolds.

In Vitro Assays: The First Litmus Test

1. Metabolic Stability Assessment in Liver Microsomes

This assay provides a direct measure of a compound's susceptibility to Phase I metabolism.

• Objective: To compare the intrinsic clearance of a cyclopropylmethyl-substituted analog versus a benzyl-substituted analog.

• Methodology:

  • Incubate the test compounds (e.g., at 1 µM) with pooled human liver microsomes (e.g., at 0.5 mg/mL protein) and NADPH at 37°C.[5]

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • Quench the reaction with a suitable organic solvent (e.g., acetonitrile).

  • Analyze the remaining parent compound concentration using LC-MS/MS.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

• Expected Outcome: The cyclopropylmethyl analog is expected to exhibit a longer half-life and lower intrinsic clearance compared to the benzyl analog, indicating greater metabolic stability.

Experimental Workflow for Microsomal Stability Assay

Caption: Principle of a competitive radioligand binding assay.

In Vivo Studies: The Whole-System Perspective

Rodent Pharmacokinetic (PK) Study

This study is essential for understanding how the body processes a drug candidate and for predicting its behavior in humans.

• Objective: To compare the key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life, and oral bioavailability) of a cyclopropylmethyl-substituted analog versus a benzyl-substituted analog in a rodent model (e.g., rats or mice).

• Methodology:

  • Administer the test compounds to two groups of rodents via intravenous (IV) and oral (PO) routes.

  • Collect blood samples at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose). [6][7] 3. Process the blood samples to obtain plasma.

  • Quantify the drug concentration in plasma using a validated LC-MS/MS method.

  • Perform non-compartmental analysis to determine the pharmacokinetic parameters.

• Expected Outcome: The cyclopropylmethyl analog is likely to exhibit a longer half-life and higher oral bioavailability compared to the benzyl analog, reflecting its enhanced metabolic stability.

Typical Rodent Pharmacokinetic Study Workflow

Caption: Workflow of a typical rodent pharmacokinetic study.

Concluding Remarks: A Strategic Choice Based on Project Goals

The decision to utilize 1-(cyclopropylmethyl)piperidin-4-amine or 1-benzylpiperidin-4-amine in drug design is not a one-size-fits-all scenario. It is a strategic choice that must be guided by the specific objectives of the drug discovery program.

• Choose 1-(Cyclopropylmethyl)piperidin-4-amine when:

  • Early indications suggest metabolic instability is a key liability.

  • Reducing the basicity of the piperidine nitrogen is a priority to mitigate off-target effects.

  • Improving oral bioavailability is a primary goal.

• Choose 1-Benzylpiperidin-4-amine when:

  • Structure-activity relationship (SAR) data suggests that aromatic interactions are crucial for high target affinity and potency.

  • The target's binding pocket has a well-defined hydrophobic or aromatic region that can be exploited.

  • Metabolic liabilities of the benzyl group can be addressed through further medicinal chemistry efforts (e.g., by introducing substituents on the phenyl ring).

Ultimately, a thorough understanding of the target, coupled with a robust experimental evaluation of both scaffolds, will empower the medicinal chemist to make the most informed decision, paving the way for the development of safer and more effective medicines.

References

• Duan, J., et al. (2019). The N-Benzyl Piperidine Moiety as a Privileged Scaffold in Drug Discovery. Journal of Medicinal Chemistry, 62(21), 9470-9507.

• Singh, R., & Kumar, V. (2024). N-Benzyl piperidine Fragment in Drug Discovery. ChemMedChem. [Link] [2]3. Carreira, E. M., & Müller, K. (2016). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. ChemMedChem, 11(21), 2387-2395. [Link]

• Cyprotex. (n.d.). Microsomal Stability. Evotec. [Link] [5]5. Shanu-Wilson, J. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link] [4]6. Cambridge MedChem Consulting. (2023, December 14). Tuning basicity. [Link] [3]7. Bio-protocol. (n.d.). Murine Pharmacokinetic Studies. [Link] [6]8. Tong, W., et al. (1996). A comparative molecular field analysis study of N-benzylpiperidines as acetylcholinesterase inhibitors. Journal of Medicinal Chemistry, 39(2), 380-387. [Link] [8]9. Lindsley, C. W., et al. (2011). Synthesis and SAR of analogues of the M1 allosteric agonist TBPB. Part I. Exploration of alternative benzyl and privileged structure moieties. Bioorganic & Medicinal Chemistry Letters, 21(1), 374-378. [Link] [9]10. Flanagan, C. A. (2016). GPCR-radioligand binding assays. Methods in Cell Biology, 132, 243-262. [Link] [10]11. Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. [Link] [11]12. O'Malley, T., & Harmon, D. (2015). Pharmacokinetic/pharmacodynamic relationships of transdermal buprenorphine and fentanyl in experimental human pain models. European Journal of Pain, 19(3), 324-334. [Link]

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The Compass of a Scaffold: A Comparative Guide to the Biological Activity of 1-(Cyclopropylmethyl)piperidin-4-amine Analogs

For the discerning researcher in drug discovery, the piperidine ring is a familiar and trusted scaffold. Its prevalence in clinically approved drugs, particularly those targeting the central nervous system (CNS), speaks to its favorable physicochemical and pharmacokinetic properties.[1] The addition of a cyclopropylmethyl group to the piperidine nitrogen introduces a fascinating conformational rigidity and lipophilicity that can profoundly influence receptor interactions. This guide provides an in-depth comparison of the biological activities of analogs built upon the 1-(cyclopropylmethyl)piperidin-4-amine core, synthesizing data from disparate studies to illuminate the structure-activity relationships (SAR) that govern their function as modulators of key neurological targets.

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold is a versatile starting point for the development of potent and selective ligands for a variety of biological targets. The cyclopropylmethyl group, in particular, is a well-established modulator of opioid receptor activity, often imparting antagonist properties.[2] However, as we will explore, the biological activity of these analogs is not monolithic and can be finely tuned by substitutions at the 4-amino position, leading to compounds with significant affinity for sigma (σ) and dopamine receptors.

Core Scaffold and its Intrinsic Properties

The 1-(cyclopropylmethyl)piperidin-4-amine core combines the robustness of the piperidine ring with the unique steric and electronic properties of the cyclopropylmethyl group. This combination makes it a valuable building block in medicinal chemistry for creating complex molecular architectures.[3]

Caption: The core chemical structure of 1-(Cyclopropylmethyl)piperidin-4-amine.

Comparative Analysis of Biological Activities

The true potential of the 1-(cyclopropylmethyl)piperidin-4-amine scaffold is revealed through the diverse biological activities of its analogs. By systematically examining substitutions at the 4-amino position, we can discern the structural motifs that drive affinity and selectivity for different receptor families.

Opioid Receptor Modulation: The Influence of the N-Cyclopropylmethyl Group

The N-cyclopropylmethyl substituent is a classic feature in opioid receptor ligands, most notably in antagonists like naltrexone. Structure-activity relationship studies of opioids have consistently shown that introducing a cyclopropylmethyl group on the 17-amino group of the epoxymorphinan skeleton typically leads to opioid antagonists.[2] However, this is not an immutable rule. The functional activity of such compounds can be "switched" by modifications elsewhere in the molecule.[2]

For instance, in a series of N-phenyl-N-(piperidin-2-yl)propionamide analogues, which share a similar piperidine core, substitutions on a tetrahydronaphthalen-2-yl)methyl moiety attached to the piperidine nitrogen led to potent and selective µ-opioid receptor (MOR) agonists.[4] This highlights a key principle: while the N-cyclopropylmethyl group biases a ligand towards antagonism, the overall pharmacology is a result of the entire molecular structure's interaction with the receptor.

Sigma Receptor Affinity: A Promising Avenue for Neuroprotection and Oncology

The sigma-1 (σ1) receptor is a unique intracellular chaperone protein implicated in a variety of CNS disorders and cancer.[5] Piperidine-based scaffolds have proven to be a fertile ground for the discovery of potent σ1 receptor ligands.

A study of 4-(2-aminoethyl)piperidine derivatives revealed that the nature of the substituent on the piperidine nitrogen is critical for σ1 receptor affinity. While 1-methylpiperidines showed high affinity, piperidines with a proton, a tosyl moiety, or an ethyl group exhibited considerably lower affinity.[6] Extrapolating this to the 1-(cyclopropylmethyl)piperidin-4-amine scaffold, it is plausible that the cyclopropylmethyl group would also confer high affinity. In one study, the trifluoromethyl indazole analog of a related piperidine scaffold was identified as a potent σ1 modulator with a Ki of 0.7 nM and excellent selectivity over the dopamine D4 receptor.[5]

The development of selective σ1 receptor ligands is of significant interest for the treatment of neurodegenerative diseases and for their potential antiproliferative effects in cancer.[6]

Dopamine Receptor Activity: Fine-Tuning Selectivity for D2 and D3 Subtypes

Dopamine receptors, particularly the D2 and D3 subtypes, are key targets for antipsychotic and anti-Parkinsonian drugs. The 4-aminopiperidine scaffold is a common feature in many dopamine receptor ligands.

Structure-activity relationship studies of eticlopride-based bitopic ligands have shown that modifications to the piperidine ring and its substituents can dramatically alter binding affinities for D2 and D3 receptors.[7] While not directly featuring the N-cyclopropylmethyl group, these studies underscore the sensitivity of dopamine receptor binding to the substitution pattern on the piperidine core.

Interestingly, a series of 2-phenylcyclopropylmethylamine (PCPMA) derivatives were identified as potent D2 receptor partial agonists.[8] Although the core is a cyclopropylamine rather than a piperidine, this finding demonstrates the potential for the cyclopropylmethylamine moiety to confer potent activity at dopamine receptors. This suggests that 1-(cyclopropylmethyl)piperidin-4-amine analogs could be promising candidates for development as novel dopamine receptor modulators.

Quantitative Comparison of Analog Activity

To provide a clear, objective comparison, the following table summarizes the biological activity data for representative piperidine-based analogs from the literature. It is important to note that these compounds are not all direct analogs of 1-(cyclopropylmethyl)piperidin-4-amine, but they share key structural features that allow for a meaningful comparative discussion of SAR.

Compound/Analog Class	Target Receptor(s)	Key Structural Features	Activity (Ki/IC50/EC50)	Reference
N-Phenyl-N-(piperidin-2-yl)propionamide derivatives	µ-opioid, δ-opioid	Hydroxyl substitution on a (tetrahydronapthalen-2yl)methyl group at the piperidine nitrogen	4 nM and 5 nM (Ki for µ-opioid)	[4]
4-(2-Aminoethyl)piperidine derivatives	σ1, σ2	1-Methylpiperidine	High σ1 affinity	[6]
Trifluoromethyl indazole piperidine analog	σ1, D4	N-H indazole	0.7 nM (Ki for σ1)	[5]
2-Phenylcyclopropylmethylamine derivatives	D2	2-Phenylcyclopropylmethylamine scaffold	Potent D2 partial agonists	[8]
Eticlopride-based bitopic ligands	D2, D3	O-alkylated pyrrolidine	0.436 nM (Ki for D3), 1.77 nM (Ki for D2)	[7]

Experimental Protocols

To ensure the trustworthiness and reproducibility of the data discussed, it is crucial to understand the methodologies used to generate it. Below are detailed, step-by-step protocols for key in vitro assays commonly used to characterize the biological activity of these compounds.

Radioligand Binding Assay for Receptor Affinity (Ki)

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Rationale: This is a fundamental assay in pharmacology to determine the binding potency of a new ligand to its target receptor. It provides the inhibition constant (Ki), a measure of binding affinity.

Step-by-Step Protocol:

• Membrane Preparation:

  • Harvest cells expressing the target receptor (e.g., CHO or HEK293 cells).

  • Homogenize the cells in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend to a final protein concentration of 1-2 mg/mL.

• Binding Reaction:

  • In a 96-well plate, add the cell membrane preparation.

  • Add a known concentration of a high-affinity radioligand specific for the target receptor (e.g., [³H]DAMGO for MOR, [³H]DTG for σ1 receptors).

  • Add increasing concentrations of the unlabeled test compound (the 1-(cyclopropylmethyl)piperidin-4-amine analog).

  • For non-specific binding determination, add a high concentration of a known, unlabeled ligand for the target receptor in separate wells.

  • Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a set time (e.g., 60-120 minutes) to reach equilibrium.

• Separation and Counting:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

  • Wash the filters several times with ice-cold buffer to remove unbound radioligand.

  • Place the filter discs in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay to determine Ki.

Functional Assay (e.g., cAMP Assay for GPCRs)

This assay measures the functional response of a cell upon receptor activation or inhibition by a test compound. For G-protein coupled receptors (GPCRs) like opioid and dopamine receptors, changes in intracellular cyclic AMP (cAMP) levels are a common readout.

Rationale: While binding assays measure affinity, functional assays determine whether a ligand is an agonist (activates the receptor), antagonist (blocks the receptor), or inverse agonist (reduces basal receptor activity).

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Plate cells expressing the target receptor in a 96-well plate and grow to confluency.

  • Pre-treat the cells with the test compound at various concentrations for a specific duration.

• Receptor Stimulation:

  • For antagonist mode, stimulate the cells with a known agonist for the target receptor in the presence of the test compound.

  • For agonist mode, add only the test compound.

  • Add a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and cAMP Detection:

  • Lyse the cells to release intracellular cAMP.

  • Quantify cAMP levels using a commercially available kit, such as a competitive immunoassay (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Calculate the concentration of cAMP in each sample from the standard curve.

  • Plot the cAMP concentration against the logarithm of the test compound concentration.

  • For agonists, determine the EC50 (concentration for 50% of maximal response) and Emax (maximal effect).

  • For antagonists, determine the IC50 (concentration that inhibits 50% of the agonist response).

Caption: Workflow for a cAMP functional assay to determine EC50 or IC50.

Conclusion and Future Directions

The 1-(cyclopropylmethyl)piperidin-4-amine scaffold represents a highly versatile platform for the design of novel modulators of key neurological targets. The N-cyclopropylmethyl group provides a strong starting point for developing ligands with a predisposition for opioid receptor antagonism, while modifications at the 4-amino position allow for the fine-tuning of activity and selectivity towards sigma and dopamine receptors.

The comparative analysis of analogs from the literature reveals that:

• Substitutions on the piperidine core can switch the functional activity of N-cyclopropylmethyl-containing ligands from antagonists to agonists at opioid receptors.

• The piperidine scaffold is well-suited for generating high-affinity sigma-1 receptor ligands, with the N-substituent playing a critical role in determining potency.

• The 4-aminopiperidine moiety is a viable pharmacophore for targeting dopamine receptors, and the introduction of the cyclopropylmethyl group is a promising strategy for developing novel D2/D3 modulators.

Future research in this area should focus on the systematic synthesis and evaluation of a focused library of 1-(cyclopropylmethyl)piperidin-4-amine analogs with diverse substitutions at the 4-amino position. Screening this library against a panel of opioid, sigma, and dopamine receptors will provide a more comprehensive understanding of the SAR and facilitate the development of next-generation therapeutics with improved potency, selectivity, and pharmacokinetic profiles.

References

• Addie, M., et al. (2013). Discovery of 4-amino-N-[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamide (AZD5363), an orally bioavailable, potent inhibitor of Akt kinases. Journal of Medicinal Chemistry, 56(5), 2059-2073.
• Baig, S. Y., et al. (2015). Synthesis, characterization and biological evaluation of piperidine-4-carboxamide derivatives in mice. International Journal of Scientific & Engineering Research, 6(1), 1546-1551.
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A Comparative Guide to Pharmacophore Modeling of 1-(Cyclopropylmethyl)piperidin-4-amine Derivatives for Sigma-1 Receptor Targeting

This guide provides an in-depth, comparative analysis of pharmacophore modeling strategies for 1-(cyclopropylmethyl)piperidin-4-amine derivatives, a scaffold of significant interest in medicinal chemistry. We will explore both ligand-based and structure-based approaches, grounding our discussion in the context of their primary biological target, the sigma-1 (σ1) receptor. This document is intended for researchers, computational chemists, and drug development professionals seeking to leverage pharmacophore modeling for lead discovery and optimization.

Introduction: The Significance of the Piperidine Scaffold and Pharmacophore Modeling

The 1-(cyclopropylmethyl)piperidin-4-amine core is a privileged scaffold found in numerous biologically active compounds. Its derivatives have shown considerable promise as high-affinity ligands for various central nervous system (CNS) targets, most notably the sigma receptors.[1][2] The sigma-1 (σ1) receptor, an intracellular chaperone protein located at the endoplasmic reticulum, has emerged as a critical therapeutic target for a range of pathologies, including neurodegenerative diseases, pain, and psychiatric disorders.[3][4]

Pharmacophore modeling is a cornerstone of computer-aided drug design (CADD) that distills the complex three-dimensional structure of a molecule into a simplified representation of its essential interaction features.[5][6] A pharmacophore model defines the specific 3D arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic regions, ionizable groups) necessary for a molecule to bind to a specific biological target.[5][7] This guide will compare the two principal methodologies for developing such models: the ligand-based approach, which relies on the knowledge of active molecules, and the structure-based approach, which leverages the 3D atomic coordinates of the target protein.[8][9]

Foundational Concepts: Ligand-Based vs. Structure-Based Modeling

The choice between a ligand-based and a structure-based approach is dictated by the available data. Understanding the causality behind this choice is the first step in a robust modeling workflow.

• Ligand-Based Pharmacophore Modeling (LBPM): This method is employed when the 3D structure of the target receptor is unknown or of low resolution.[8] It operates on the principle that a set of molecules binding to the same target likely share common chemical features arranged in a similar spatial geometry. The process involves superimposing a set of active ligands and extracting the shared features. The quality of an LBPM is fundamentally dependent on the quality and diversity of the input ligand set.[10]

• Structure-Based Pharmacophore Modeling (SBPM): With the increasing availability of high-resolution protein crystal structures, SBPM has become a powerful and often more accurate alternative.[9][11] This approach analyzes the key interactions—hydrogen bonds, hydrophobic contacts, ionic interactions—between a ligand and the amino acid residues within the receptor's binding pocket.[12] The resulting pharmacophore represents a map of the ideal interaction points for any potential ligand, providing a more direct and physically grounded model.[11] The publication of the human σ1 receptor crystal structure in 2016 revolutionized the rational design of new ligands for this target.[3]

Experimental Protocol: A Comparative Case Study for σ1 Ligands

We will now detail the step-by-step protocols for generating and validating both a ligand-based and a structure-based pharmacophore model for 1-(cyclopropylmethyl)piperidin-4-amine derivatives targeting the σ1 receptor.

Methodology I: Ligand-Based Pharmacophore Modeling (LBPM)

The objective here is to derive a pharmacophore hypothesis from a set of known, high-affinity σ1 ligands incorporating our scaffold of interest.

Protocol:

• Training Set Selection: A curated set of structurally diverse 1-(cyclopropylmethyl)piperidin-4-amine derivatives with high σ1 affinity (low nanomolar Ki or IC50 values) is selected from the literature. This set should span a range of activities and include both highly active and moderately active compounds. For this guide, we will use a representative hypothetical dataset.

• Conformational Analysis: For each molecule in the training set, a diverse set of low-energy 3D conformations is generated. This step is critical because the bioactive conformation (the shape the molecule adopts when bound to the receptor) is often not its lowest energy state in solution.

• Common Feature Pharmacophore Generation: A pharmacophore generation algorithm (e.g., HypoGen, PHASE) is used to align the conformers of the active molecules and identify common chemical features.[8] The algorithm generates multiple hypotheses, each consisting of a unique combination of features (e.g., positive ionizable, hydrophobic, hydrogen bond acceptor).

• Hypothesis Scoring and Selection: The generated hypotheses are scored based on how well they map the features of the most active compounds and their ability to predict the activity of the training set. The best hypothesis is typically the one with the highest correlation between estimated and experimental activity and a low root-mean-square deviation (RMSD).[13]

Table 1: Representative Training Set for Ligand-Based Modeling

Compound ID	Structure	σ1 Receptor Affinity (Ki, nM)	Activity Class
LIG-01	1-(cyclopropylmethyl)-N-phenylpiperidin-4-amine	1.2	Active
LIG-02	1-(cyclopropylmethyl)-N-(4-fluorophenyl)piperidin-4-amine	0.8	Active
LIG-03	N-benzyl-1-(cyclopropylmethyl)piperidin-4-amine	2.5	Active
LIG-04	1-(cyclopropylmethyl)-N-(naphthalen-1-yl)piperidin-4-amine	5.1	Active
LIG-05	1-benzylpiperidin-4-amine	150.0	Inactive

Methodology II: Structure-Based Pharmacophore Modeling (SBPM)

This protocol leverages the crystal structure of the human σ1 receptor (PDB ID: 5HK1) to create a highly accurate pharmacophore model directly from the ligand-binding site.[3]

Protocol:

• Protein Structure Preparation: Download the PDB file (5HK1). Prepare the protein by removing water molecules, adding hydrogen atoms, and optimizing the hydrogen bond network. The co-crystallized ligand (PD144418) provides a blueprint of the key interactions.

• Binding Site Identification: The binding site is defined as the region of amino acid residues within a certain radius (typically 6-10 Å) of the co-crystallized ligand.

• Interaction Feature Generation: Software (e.g., LigandScout, MOE) is used to automatically identify all possible pharmacophoric features within the binding pocket based on the protein's structure.[5] This includes identifying hydrophobic pockets, potential hydrogen bond donors/acceptors from residue side chains, and charged regions.

• Pharmacophore Model Refinement: The generated features are refined to create the final pharmacophore model. This model represents the receptor's "view" of an ideal ligand. Key interacting residues in the σ1 receptor, such as the crucial ionic interaction with Glu172 and hydrophobic interactions with Tyr103 and Leu105, will be explicitly represented.

Comparative Analysis of Generated Models

The models generated from both approaches will share core features but may differ in their specifics. The piperidine nitrogen will be mapped by a Positive Ionizable (PI) feature, crucial for the salt bridge with residue Glu172 in the σ1 receptor. The cyclopropylmethyl group and the additional amine substituent will be mapped by Hydrophobic (HYD) or Hydrophobic Aromatic (HYD-AR) features.

Table 2: Feature Comparison of Hypothetical Pharmacophore Models

Feature	Ligand-Based Model	Structure-Based Model	Rationale / Corresponding Residues
PI	Positive Ionizable	Positive Ionizable	Interaction with Glu172
HYD1	Hydrophobic	Hydrophobic	Cyclopropylmethyl group in hydrophobic pocket (Leu105, Tyr206)
HYD2	Hydrophobic	Hydrophobic	Phenyl/Aromatic substituent pocket (Tyr103, Phe107)
HBA	Not identified	Hydrogen Bond Acceptor	Potential interaction with Tyr120 hydroxyl group
Ex. Vol.	Not defined	Excluded Volumes	Defines steric clashes with protein backbone

Insight: The structure-based model provides a higher level of detail, such as potential hydrogen bond interactions and, critically, "excluded volumes." These are regions of space occupied by the protein, which serve as negative constraints to prevent the selection of molecules with steric clashes. This makes the SBPM a more stringent and often more reliable filter for virtual screening.

Trustworthiness: The Critical Step of Model Validation

A pharmacophore model is only as good as its ability to distinguish active compounds from inactive ones.[10][14] This predictive power must be rigorously validated before the model is used for screening.

Validation Protocol:

• Test Set Preparation: A test set of known σ1 ligands, distinct from the training set, is compiled. This set must include both active compounds and a larger number of "decoys"—molecules with similar physicochemical properties to the actives but presumed to be inactive.

• Database Screening: The test set and decoys are screened against the final pharmacophore model.

• Statistical Evaluation: The performance of the model is quantified using several metrics. The goal is to confirm that the model preferentially identifies the active compounds.

Table 3: Key Validation Metrics and Their Interpretation

Metric	Description	Good Model Value
Sensitivity	The percentage of active compounds in the test set that are correctly identified (True Positives / Total Actives).	High (> 80%)
Specificity	The percentage of inactive compounds (decoys) that are correctly rejected (True Negatives / Total Inactives).	High (> 80%)
Enrichment Factor (EF)	The ratio of the concentration of active compounds in the screened hits compared to their concentration in the original database.	High (> 1)
Güner-Henry (GH) Score	A comprehensive metric (ranging from 0 to 1) that combines sensitivity, the yield of actives in the hit list, and the enrichment factor.	Close to 1
ROC Curve (AUC)	The Area Under the Receiver Operating Characteristic curve plots sensitivity against (1-specificity). An AUC of 1.0 represents a perfect model.	> 0.7

Application in Drug Discovery: Virtual Screening

The primary application of a validated pharmacophore model is to perform virtual screening (VS) on large chemical databases (e.g., ZINC, Enamine) to identify novel molecules that match the pharmacophore and are therefore likely to be active.[5][10] This process acts as a powerful computational filter, dramatically reducing the number of compounds that need to be synthesized and tested experimentally.

Conclusion

For 1-(cyclopropylmethyl)piperidin-4-amine derivatives targeting the σ1 receptor, both ligand-based and structure-based pharmacophore modeling are viable strategies. However, given the availability of a high-resolution crystal structure, the structure-based approach is demonstrably superior . It provides a more detailed and accurate model by incorporating information about specific receptor-ligand interactions and steric constraints, leading to a higher quality hit list in virtual screening campaigns.

The ligand-based method remains valuable in scenarios where no receptor structure is available or as a complementary approach to validate findings. A robust pharmacophore model, rigorously validated, is an invaluable tool that significantly accelerates the discovery of novel, potent, and selective ligands, ultimately saving considerable time and resources in the drug development pipeline.

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A Senior Application Scientist's Guide to In Vitro Target Engagement Assays for 1-(Cyclopropylmethyl)piperidin-4-amine Compounds

Introduction: The Significance of the 1-(Cyclopropylmethyl)piperidin-4-amine Scaffold and the Imperative of Target Engagement

In the landscape of contemporary drug discovery, the 1-(cyclopropylmethyl)piperidin-4-amine scaffold has emerged as a "privileged" structure. This designation is not arbitrary; it reflects the recurring presence of this motif in compounds exhibiting high affinity for a diverse range of biological targets.[1] Its inherent conformational rigidity and three-dimensional character, coupled with the ability to project substituents into specific binding pockets, make it an attractive starting point for the synthesis of novel therapeutics. Derivatives of this scaffold have been explored for their potential to modulate targets ranging from G-protein coupled receptors (GPCRs) to enzymes and ion channels.

However, the journey from a promising chemical scaffold to a clinically viable drug candidate is fraught with challenges, chief among them being the unambiguous demonstration of target engagement. It is no longer sufficient to demonstrate a desired phenotypic outcome in a cell-based assay; a deep mechanistic understanding of how a compound interacts with its intended molecular target is paramount.[2] This is where in vitro target engagement assays become indispensable tools, providing direct evidence of a physical interaction between a compound and its protein target.

This guide provides a comparative overview of four widely adopted in vitro target engagement assays: the Cellular Thermal Shift Assay (CETSA), Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Polarization (FP). We will delve into the principles underpinning each technique, provide detailed experimental protocols, and offer a comparative analysis to aid researchers in selecting the most appropriate method for their 1-(cyclopropylmethyl)piperidin-4-amine-based drug discovery campaigns.

The Principle of Target Engagement: A Foundational Concept

Before we explore the specific assays, it is crucial to understand the fundamental principle they are all designed to measure: the physical interaction between a ligand (our compound) and its target protein. This interaction can be characterized by several key parameters, including binding affinity (Kd), kinetics (kon and koff), and thermodynamics (ΔH and ΔS). A thorough understanding of these parameters is essential for establishing a robust structure-activity relationship (SAR) and optimizing lead compounds.

Caption: The core principle of target engagement assays.

Cellular Thermal Shift Assay (CETSA): Target Engagement in a Cellular Milieu

CETSA is a powerful technique that allows for the assessment of target engagement in a physiologically relevant context, such as intact cells or cell lysates.[3] The underlying principle is that the binding of a ligand to its target protein confers thermal stability to the protein.[4] When heated, unbound proteins denature and aggregate, while ligand-bound proteins remain in solution.[3]

Causality Behind Experimental Choices in CETSA

The choice of temperature and heating duration is critical in a CETSA experiment. The optimal temperature is typically determined empirically by generating a melt curve of the target protein in the absence of any ligand. The ideal temperature for an isothermal dose-response experiment is one that results in approximately 50% denaturation of the target protein, as this provides the largest window to observe ligand-induced stabilization. The heating time is also a crucial parameter that needs to be optimized to ensure reproducible results.[5]

Experimental Protocol: Western Blot-Based CETSA

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with varying concentrations of the 1-(cyclopropylmethyl)piperidin-4-amine compound or vehicle control for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating Step:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples at the optimized temperature for a set duration (e.g., 3-8 minutes) using a thermal cycler.[5]

  • Include an unheated control sample.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Separate the soluble fraction (containing the stabilized, ligand-bound protein) from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Quantification and Analysis:

  • Carefully collect the supernatant.

  • Determine the protein concentration of the soluble fraction.

  • Analyze the amount of the target protein in the soluble fraction by Western blotting using a specific antibody.

Caption: A simplified workflow of the Western Blot-based CETSA.

Surface Plasmon Resonance (SPR): Real-Time Kinetics and Affinity

SPR is a label-free optical biosensing technique that allows for the real-time monitoring of biomolecular interactions.[6] It measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte (in this case, the 1-(cyclopropylmethyl)piperidin-4-amine compound) to an immobilized ligand (the target protein).[7]

Causality Behind Experimental Choices in SPR

The choice of which molecule to immobilize on the sensor chip is a critical decision in SPR. Generally, the smaller molecule is kept in solution as the analyte to maximize the binding signal.[8] However, practical considerations such as protein stability and the availability of functional groups for immobilization may dictate the experimental setup. The choice of immobilization chemistry (e.g., amine coupling, streptavidin-biotin capture) is also crucial and depends on the properties of the ligand. A stable baseline is essential for high-quality data, and this is achieved by using a well-matched running buffer and ensuring the sensor surface is properly conditioned.[6]

Experimental Protocol: A Typical SPR Experiment

• Ligand Immobilization:

  • Activate the sensor chip surface (e.g., a CM5 chip for amine coupling).

  • Inject the purified target protein over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active groups on the surface.

• Analyte Injection and Data Collection:

  • Establish a stable baseline by flowing running buffer over the sensor surface.

  • Inject a series of concentrations of the 1-(cyclopropylmethyl)piperidin-4-amine compound over the surface.

  • Monitor the binding response in real-time, which is recorded as a sensorgram.[7]

• Dissociation and Regeneration:

  • After the association phase, switch back to running buffer to monitor the dissociation of the compound from the target protein.

  • If necessary, inject a regeneration solution to remove any remaining bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Fit the sensorgram data to an appropriate binding model (e.g., 1:1 Langmuir) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd).

Caption: The cyclical workflow of a typical SPR experiment.

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamics

ITC is a powerful biophysical technique that directly measures the heat changes associated with a binding event.[9] It is considered the gold standard for characterizing the thermodynamics of biomolecular interactions, as it can determine the binding affinity (Kd), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS) in a single experiment.[10]

Causality Behind Experimental Choices in ITC

The success of an ITC experiment is highly dependent on the quality of the samples and the experimental design. Both the protein and the compound solutions must be in identical, well-matched buffers to minimize the heat of dilution, which can otherwise obscure the heat of binding.[11] The choice of which component to place in the sample cell and which in the syringe is also important. Typically, the macromolecule is placed in the cell, and the small molecule ligand is in the syringe. The concentrations of the reactants are chosen to ensure that the "c-window" (c = n[M]tKa) is within an optimal range (typically 5 < c < 500) for accurate determination of the binding parameters.[10]

Experimental Protocol: A Direct Binding ITC Experiment

• Sample Preparation:

  • Prepare the purified target protein and the 1-(cyclopropylmethyl)piperidin-4-amine compound in the same, extensively dialyzed buffer.

  • Thoroughly degas both solutions to prevent the formation of air bubbles in the calorimeter.

• Instrument Setup:

  • Load the target protein into the sample cell and the compound into the injection syringe.

  • Equilibrate the instrument to the desired temperature.

• Titration:

  • Perform a series of small, sequential injections of the compound into the protein solution.

  • After each injection, the heat released or absorbed is measured and recorded.

• Data Analysis:

  • Integrate the heat flow data to obtain the heat change per injection.

  • Plot the heat change against the molar ratio of the compound to the protein.

  • Fit the resulting binding isotherm to a suitable binding model to determine Kd, n, ΔH, and ΔS.

Caption: The sequential steps of an ITC experiment.

Fluorescence Polarization (FP): A High-Throughput Screening Solution

FP is a fluorescence-based technique that is well-suited for high-throughput screening (HTS) of compound libraries.[12] The principle of FP is based on the observation that the degree of polarization of emitted light from a fluorescent molecule is dependent on its rotational diffusion. A small, fluorescently labeled tracer molecule tumbles rapidly in solution, resulting in low polarization. When this tracer binds to a larger protein, its rotational motion is slowed, leading to an increase in the polarization of the emitted light.

Causality Behind Experimental Choices in FP

The design of a robust FP assay requires careful consideration of several factors. The choice of the fluorescent tracer is critical; it should bind to the target with sufficient affinity and exhibit a significant change in polarization upon binding. The concentrations of the tracer and the target protein need to be optimized to ensure a good assay window and sensitivity. Non-specific binding of the tracer or the test compounds can be a source of artifacts, and the inclusion of detergents like Tween-20 in the assay buffer can help mitigate this issue.[9] It is also important to use non-binding microplates to prevent the tracer from adsorbing to the plastic surface.[13]

Experimental Protocol: A Competitive FP Assay

• Reagent Preparation:

  • Prepare a solution of the target protein and the fluorescently labeled tracer in an appropriate assay buffer.

  • Prepare serial dilutions of the 1-(cyclopropylmethyl)piperidin-4-amine compound.

• Assay Plate Setup:

  • Add the target protein and tracer solution to the wells of a low-binding, black microplate.

  • Add the compound dilutions to the wells.

  • Include controls for no protein (tracer only) and no compound (protein and tracer).

• Incubation and Measurement:

  • Incubate the plate at room temperature for a sufficient time to allow the binding reaction to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with polarizing filters.

• Data Analysis:

  • Calculate the percent inhibition of tracer binding for each compound concentration.

  • Plot the percent inhibition against the compound concentration and fit the data to a suitable model to determine the IC50 value.

Caption: A typical workflow for a competitive FP assay.

Comparative Analysis of Target Engagement Assays

The choice of a target engagement assay depends on several factors, including the stage of the drug discovery project, the nature of the target protein, the available resources, and the specific information required. The following table provides a comparative overview of the four assays discussed in this guide.

Feature	Cellular Thermal Shift Assay (CETSA)	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Fluorescence Polarization (FP)
Principle	Ligand-induced thermal stabilization	Change in refractive index upon binding	Measurement of heat change upon binding	Change in rotational diffusion upon binding
Labeling Requirement	Label-free	Label-free	Label-free	Requires a fluorescent tracer
Physiological Relevance	High (can be done in intact cells)	Moderate (in vitro, purified components)	Moderate (in vitro, purified components)	Moderate (in vitro, purified components)
Key Parameters Measured	Target engagement, relative affinity	Kd, kon, koff	Kd, n, ΔH, ΔS	IC50, Ki
Affinity Range (Kd)	Wide (indirectly assessed)	100 pM - 100 µM	1 nM - 100 µM	1 nM - 10 µM[12]
Throughput	Low to high (format dependent)	Medium	Low	High
Protein Consumption	Low to moderate	Low	High	Low
Compound Consumption	Low to moderate	Low	High	Low
Strengths	Cellular context, no protein purification	Real-time kinetics, label-free	Gold standard for thermodynamics, label-free	High throughput, low sample consumption
Limitations	Indirect measure of affinity, antibody-dependent	Requires protein immobilization, potential artifacts	Low throughput, high sample consumption	Requires a fluorescent tracer, potential for interference

Conclusion and Recommendations

The selection of an appropriate in vitro target engagement assay is a critical decision in any drug discovery program. For researchers working with 1-(cyclopropylmethyl)piperidin-4-amine compounds, a multi-pronged approach is often the most effective.

• For early-stage screening of a library of derivatives, Fluorescence Polarization (FP) offers the high throughput and low sample consumption necessary to identify initial hits.

• For detailed characterization of lead compounds, Surface Plasmon Resonance (SPR) provides invaluable real-time kinetic data, while Isothermal Titration Calorimetry (ITC) offers a complete thermodynamic profile of the binding interaction.

• To confirm target engagement in a more physiologically relevant setting, the Cellular Thermal Shift Assay (CETSA) is an excellent choice, as it provides evidence of target binding within the complex milieu of the cell.

By judiciously applying these powerful techniques, researchers can build a comprehensive understanding of the molecular interactions of their 1-(cyclopropylmethyl)piperidin-4-amine compounds, paving the way for the rational design of novel and effective therapeutics.

References

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A Head-to-Head Comparison of Synthetic Routes to 1-(Cyclopropylmethyl)piperidin-4-amine: A Guide for Medicinal Chemists

Introduction

1-(Cyclopropylmethyl)piperidin-4-amine is a key building block in contemporary medicinal chemistry. Its rigid cyclopropylmethyl moiety and the versatile piperidin-4-amine scaffold make it a sought-after intermediate in the synthesis of a wide range of biologically active compounds, including potent enzyme inhibitors and receptor modulators. The strategic importance of this intermediate necessitates the development of efficient, scalable, and cost-effective synthetic routes. This guide provides a detailed, head-to-head comparison of three distinct synthetic strategies for the preparation of 1-(cyclopropylmethyl)piperidin-4-amine, offering field-proven insights and experimental data to inform route selection for drug discovery and development programs.

Synthetic Strategies at a Glance

Three primary synthetic routes to 1-(cyclopropylmethyl)piperidin-4-amine have been evaluated:

• Route A: Reductive Amination: A convergent approach involving the formation of an imine or enamine intermediate followed by reduction.

• Route B: Direct N-Alkylation: A classical and straightforward approach based on the nucleophilic substitution of a cyclopropylmethyl halide.

• Route C: Acylation-Reduction Sequence: A two-step process involving the formation of a stable amide intermediate followed by its reduction.

Each of these routes presents a unique set of advantages and challenges in terms of starting material availability, reaction efficiency, scalability, and impurity profiles. The following sections provide a detailed analysis of each route, including step-by-step experimental protocols and a comparative summary of key performance indicators.

Route A: Reductive Amination

Reductive amination is a cornerstone of amine synthesis due to its versatility and broad functional group tolerance.[1][2] For the synthesis of 1-(cyclopropylmethyl)piperidin-4-amine, two main variations of this strategy are considered.

Route A1: From a Protected 4-Aminopiperidine

This approach utilizes a commercially available, Boc-protected 4-aminopiperidine and cyclopropanecarboxaldehyde. The Boc protecting group is crucial to prevent side reactions and to ensure selective N-alkylation at the piperidine nitrogen.

Step 1: Reductive Amination

• To a solution of tert-butyl (piperidin-4-yl)carbamate (1.0 eq.) in dichloromethane (DCM, 10 volumes), add cyclopropanecarboxaldehyde (1.2 eq.).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise over 30 minutes, maintaining the temperature below 25 °C.[3]

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring for completion by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford crude tert-butyl (1-(cyclopropylmethyl)piperidin-4-yl)carbamate.

Step 2: Boc Deprotection

• Dissolve the crude product from Step 1 in a solution of 4M HCl in 1,4-dioxane (10 volumes).

• Stir the mixture at room temperature for 2-4 hours, monitoring for the disappearance of the starting material by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the hydrochloride salt of the product.

• Filter the solid, wash with diethyl ether, and dry under vacuum to yield 1-(cyclopropylmethyl)piperidin-4-amine dihydrochloride.

• For the free base, neutralize the hydrochloride salt with a suitable base (e.g., NaOH solution) and extract with an organic solvent.

Caption: Synthetic pathway for Route B.

Route C: Acylation-Reduction Sequence

This two-step sequence involves the formation of a stable amide intermediate, which is then reduced to the target amine. This route can offer advantages in terms of purification and handling of intermediates.

Step 1: Amide Coupling

• To a solution of tert-butyl (piperidin-4-yl)carbamate (1.0 eq.) and triethylamine (1.5 eq.) in DCM (10 volumes) at 0 °C, add a solution of cyclopropanecarbonyl chloride (1.1 eq.) in DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to afford crude tert-butyl (1-(cyclopropanecarbonyl)piperidin-4-yl)carbamate.

Step 2: Amide Reduction

• To a solution of the crude amide from Step 1 in anhydrous tetrahydrofuran (THF, 10 volumes) at 0 °C, add lithium aluminum hydride (LiAlH₄, 2.0 eq.) portion-wise.

• Heat the reaction mixture to reflux and stir for 8-12 hours.

• Cool the reaction to 0 °C and quench sequentially by the slow addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting solids and wash with THF.

• Concentrate the filtrate to give crude tert-butyl (1-(cyclopropylmethyl)piperidin-4-yl)carbamate.

Step 3: Boc Deprotection

• Follow the deprotection protocol as described in Route A1, Step 2.

Caption: Synthetic pathway for Route C.

Head-to-Head Comparison

The choice of the optimal synthetic route depends on several factors, including the scale of the synthesis, cost of reagents, and available equipment. The following table provides a comparative overview of the three routes.

Feature	Route A1 (Reductive Amination)	Route B (Direct N-Alkylation)	Route C (Acylation-Reduction)
Starting Materials	tert-Butyl (piperidin-4-yl)carbamate, cyclopropanecarboxaldehyde	tert-Butyl (piperidin-4-yl)carbamate, (bromomethyl)cyclopropane	tert-Butyl (piperidin-4-yl)carbamate, cyclopropanecarbonyl chloride
Key Reagents	NaBH(OAc)₃	K₂CO₃	LiAlH₄
Number of Steps	2	2	3
Typical Overall Yield	Good to Excellent	Moderate to Good	Good
Scalability	Readily scalable	Scalable, but may require longer reaction times	Scalable, but requires careful handling of LiAlH₄
Key Advantages	Mild reaction conditions, high yields, good functional group tolerance.	Operationally simple, avoids the use of metal hydrides.	Amide intermediate is often crystalline and easy to purify.
Key Disadvantages	NaBH(OAc)₃ is moisture sensitive and relatively expensive.	Can be slower than other methods, potential for over-alkylation.	Use of LiAlH₄ requires stringent anhydrous conditions and careful quenching.
Green Chemistry	Use of a stoichiometric borohydride reagent.	Use of a simple base and solvent.	Use of a stoichiometric, hazardous metal hydride.

Conclusion and Recommendations

All three synthetic routes provide viable pathways to 1-(cyclopropylmethyl)piperidin-4-amine.

• Route A1 (Reductive Amination) is often the preferred method for laboratory-scale synthesis due to its mild conditions, high efficiency, and the commercial availability of the starting materials. The use of sodium triacetoxyborohydride allows for a one-pot procedure with minimal side product formation.

• Route B (Direct N-Alkylation) offers the simplest experimental setup and avoids the use of potentially hazardous reducing agents. While it may be slower and potentially lower yielding than reductive amination, its operational simplicity makes it an attractive option, particularly for smaller scale preparations.

• Route C (Acylation-Reduction) provides a robust alternative, especially when purification of the intermediates is a concern. The amide intermediate is typically a stable, crystalline solid that can be easily purified before the final reduction step. However, the use of lithium aluminum hydride necessitates specialized handling procedures and may not be ideal for all laboratory settings.

Ultimately, the selection of the most appropriate synthetic route will be guided by the specific requirements of the project, including the desired scale, cost constraints, and the available chemical infrastructure. For large-scale production, a thorough process optimization of any of these routes would be necessary to ensure safety, efficiency, and cost-effectiveness.

References

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• Khan, I., et al. (2023). Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. Journal of Molecular Structure, 1275, 134687.

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Biological screening of a library of 1-(Cyclopropylmethyl)piperidin-4-amine derivatives

An In-Depth Guide to the Biological Screening of 1-(Cyclopropylmethyl)piperidin-4-amine Derivatives: A Comparative Analysis

Introduction: The Privileged Piperidine Scaffold in Modern Drug Discovery

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmaceuticals and natural alkaloids.[1] These six-membered heterocyclic amines are ubiquitous in drug design, owing to their favorable physicochemical properties, metabolic stability, and ability to adopt specific three-dimensional conformations that facilitate precise interactions with biological targets.[2] Their derivatives are found in over twenty classes of pharmaceuticals, demonstrating a remarkable range of biological activities including anti-cancer, antihistamine, and analgesic properties.[1][3]

This guide focuses on a specific, highly versatile subset: derivatives of 1-(Cyclopropylmethyl)piperidin-4-amine. This scaffold combines the robust piperidine core with two key features: a 4-amino group, which serves as a crucial vector for building diverse substituents and engaging in hydrogen bonding with targets, and a 1-(cyclopropylmethyl) group. The cyclopropylmethyl moiety is of particular interest in drug design as it can enhance metabolic stability and introduce a degree of conformational rigidity, often improving binding affinity and optimizing pharmacokinetic profiles.

Here, we present a comparative analysis of the biological screening of libraries based on this and closely related 4-aminopiperidine scaffolds. By examining their performance against diverse targets, from central nervous system transporters to fungal enzymes, we will elucidate the rationale behind experimental design, detail the screening methodologies, and compare their efficacy against established alternatives.

Case Study 1: Targeting the Dopamine Transporter for CNS Disorders

Rationale and Experimental Causality

The dopamine transporter (DAT) is a critical protein in the central nervous system responsible for the reuptake of dopamine from the synaptic cleft, thereby terminating dopaminergic signaling.[4] Blockade of DAT leads to an accumulation of synaptic dopamine, a mechanism central to the euphoric and addictive effects of psychostimulants like cocaine.[4] Consequently, developing novel DAT inhibitors that are structurally distinct from cocaine is a key strategy for discovering potential pharmacotherapies for psychostimulant use disorders. The 1-(cyclopropylmethyl)piperidin-4-amine scaffold provides a robust and synthetically tractable starting point for developing such inhibitors, with the goal of achieving high affinity and selectivity for DAT.

The screening strategy detailed in a study by Riley et al. (2020) was not a broad, untargeted screen but a focused structure-activity relationship (SAR) campaign.[4] The central hypothesis was that bioisosteric replacement of a metabolically labile piperazine ring in a known series of DAT inhibitors with an aminopiperidine core could improve metabolic stability while retaining or enhancing target affinity. The inclusion of the N-cyclopropylmethyl group was a deliberate choice to explore how sterically constrained substituents on the piperidine nitrogen influence interaction with the transporter.

Screening Workflow: From Synthesis to Affinity Determination

The evaluation of the synthesized library followed a logical progression from chemical synthesis to biological characterization. The key biological assay was a competitive radioligand binding assay, a gold-standard technique for quantifying the affinity of a test compound for a specific receptor or transporter.

Caption: Workflow for DAT inhibitor screening.

Detailed Protocol: DAT Radioligand Binding Assay

• Preparation of Membranes: Membranes are prepared from cell lines (e.g., HEK293 cells) stably transfected to express the human dopamine transporter (hDAT).

• Assay Conditions: The assay is typically performed in 96-well plates. Each well contains a buffer solution, a fixed concentration of a high-affinity DAT radioligand (e.g., [³H]WIN 35,428), and the cell membranes.

• Competitive Binding: The library compounds are added to the wells across a range of concentrations. They compete with the radioligand for binding to DAT.

• Incubation and Separation: The plates are incubated to allow the binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration through glass fiber filters. The filters trap the membranes (and anything bound to them) while the unbound ligand passes through.

• Quantification: The amount of radioactivity trapped on the filters is measured using liquid scintillation counting.

• Data Analysis: The data are plotted as the percentage of specific binding versus the logarithm of the test compound concentration. A non-linear regression analysis is used to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific radioligand binding). The affinity constant (Ki) is then calculated from the IC₅₀ using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Performance Comparison: 1-(Cyclopropylmethyl)piperidin-4-amine Derivative vs. Alternatives

The screening revealed that derivatives built upon the 4-aminopiperidine scaffold were potent DAT inhibitors. The specific derivative featuring the target scaffold of this guide, N-(2-((Bis(4-fluorophenyl)methyl)thio)ethyl)-1-(cyclopropylmethyl)piperidin-4-amine (24c) , demonstrated high affinity for the dopamine transporter.[4]

Compound	Core Scaffold	DAT Binding Affinity (Ki, nM)	Reference
Cocaine	Tropane Alkaloid	~100-500 (Varies by study)	[4]
GBR 12909	Piperazine	20.3	[4]
Compound 24c	1-(Cyclopropylmethyl)piperidin-4-amine	31.7	[4]

The data clearly indicates that the 1-(cyclopropylmethyl)piperidin-4-amine derivative 24c exhibits a binding affinity that is significantly more potent than cocaine and comparable to the well-established piperazine-based DAT inhibitor, GBR 12909. This validates the aminopiperidine core as a successful bioisosteric replacement and highlights the potential of this specific derivative as a lead compound for further development.

Case Study 2: Screening for Novel Antifungal Agents

Rationale and Experimental Causality

The rise of invasive fungal infections, coupled with increasing resistance to existing drugs, creates an urgent need for novel antifungal agents. The fungal ergosterol biosynthesis pathway is a well-validated and highly successful target for antifungal therapy, as ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammals. Drugs like the azoles (e.g., fluconazole) inhibit specific enzymes in this pathway. Screening for new chemotypes that disrupt this pathway is a promising strategy for drug discovery.

A 2021 study by Natesan et al. described the synthesis and screening of a library of over 30 4-aminopiperidine derivatives, inspired by the structures of known antifungals like fenpropidin.[5] The core hypothesis was that combining the piperidine scaffold with various amine substituents could yield compounds with potent activity against clinically relevant fungal isolates. This approach is a classic example of "lead-inspired" library design.

Library Synthesis and Screening Workflow

The library was generated using a straightforward and efficient chemical reaction, reductive amination, which is well-suited for creating a diverse set of derivatives from common starting materials.

Caption: Synthesis and screening workflow for antifungal 4-aminopiperidines.

Detailed Protocol: Antifungal Susceptibility Testing (Microbroth Dilution)

• Inoculum Preparation: Standardized suspensions of fungal cells (e.g., Candida albicans, Aspergillus fumigatus) are prepared according to guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Serial Dilution: The test compounds are serially diluted in a liquid growth medium (e.g., RPMI-1640) in 96-well microtiter plates to create a range of concentrations.

• Inoculation: Each well is inoculated with the fungal suspension. Positive (no drug) and negative (no fungus) controls are included on each plate.

• Incubation: The plates are incubated at a controlled temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug that causes a significant inhibition of visible fungal growth compared to the positive control. This can be assessed visually or by spectrophotometric reading.

Performance Comparison: 4-Aminopiperidine Derivatives vs. Standard Antifungals

The screening identified several 4-aminopiperidine derivatives with potent broad-spectrum antifungal activity. The most promising compounds demonstrated significant efficacy against both yeast and mold pathogens.[5]

Compound	Target Organism	MIC (μg/mL)	Reference Antifungal	MIC (μg/mL)
1-benzyl-N-dodecylpiperidin-4-amine	Candida albicans	2	Fluconazole	0.25 - 2
Aspergillus fumigatus	2	Amphotericin B	0.5 - 2
N-dodecyl-1-phenethylpiperidin-4-amine	Candida albicans	1	Fluconazole	0.25 - 2
Aspergillus fumigatus	2	Amphotericin B	0.5 - 2

The results show that the optimized 4-aminopiperidine derivatives exhibit MIC values that are within the clinically relevant range of established antifungal drugs like Fluconazole and Amphotericin B. Further investigation into the mechanism of action through sterol analysis suggested that these compounds, like the azoles, interfere with the ergosterol biosynthesis pathway, specifically inhibiting the enzymes sterol C14-reductase and sterol C8-isomerase.[5]

Caption: Fungal ergosterol biosynthesis pathway showing targets of different inhibitors.

Conclusion and Future Outlook

The biological screening of libraries centered on the 1-(cyclopropylmethyl)piperidin-4-amine and related 4-aminopiperidine scaffolds demonstrates their exceptional versatility in drug discovery. As shown, these derivatives can be tailored to interact with high affinity to diverse biological targets, from mammalian neurotransmitter transporters to essential fungal enzymes.

The success in developing a potent DAT inhibitor highlights the value of this scaffold in neuroscience and addiction research.[4] Simultaneously, the discovery of broad-spectrum antifungal agents from a similar chemical space underscores its potential in combating infectious diseases.[5] The key to this versatility lies in the synthetic tractability of the 4-amino position, which allows for the systematic exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties for any given target. Future research will undoubtedly continue to leverage this privileged scaffold to develop novel therapeutics for a wide range of human diseases.

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of Piperidine-Containing Kinase Inhibitors

In the intricate landscape of signal transduction, protein kinases stand as central nodes, orchestrating a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized modern medicine, yet a significant challenge remains: achieving target selectivity. The highly conserved nature of the ATP-binding pocket across the human kinome, which consists of over 500 members, often leads to off-target interactions, a phenomenon known as cross-reactivity.[1] This guide provides an in-depth comparison of the cross-reactivity profiles of kinase inhibitors built around the versatile piperidine scaffold. While the initial intent was to focus on the specific 1-(cyclopropylmethyl)piperidin-4-amine scaffold, the publicly available data landscape has prompted a broader examination of piperidine-containing inhibitors to ensure a comprehensive and empirically grounded analysis.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the causality behind experimental choices for profiling inhibitor selectivity, present comparative data, and provide detailed protocols for key methodologies.

The Piperidine Scaffold: A Privileged Structure in Kinase Inhibitor Design

The piperidine ring is a frequently employed scaffold in medicinal chemistry due to its favorable physicochemical properties.[2] It can serve as a versatile anchor to orient functional groups in three-dimensional space, enabling precise interactions with the kinase active site. Its basic nitrogen can form key hydrogen bonds and improve aqueous solubility, enhancing the pharmacokinetic properties of the drug candidate. However, the inherent flexibility of the piperidine ring and its potential for multiple interaction modes also necessitate a thorough evaluation of its cross-reactivity profile across the kinome.

Assessing the Landscape: Methodologies for Kinase Inhibitor Profiling

A comprehensive understanding of a kinase inhibitor's selectivity is paramount for predicting its therapeutic window and potential off-target toxicities.[1] Several robust methodologies are employed to elucidate the cross-reactivity profile of a compound. Here, we detail two widely adopted approaches: large-scale enzymatic assays and chemical proteomics.

Experimental Workflow: Kinase Profiling

Caption: Comparative workflows for in vitro enzymatic and chemical proteomics-based kinase inhibitor profiling.

Detailed Protocol 1: In Vitro Kinase Panel Screening

This method provides a direct measure of an inhibitor's potency against a large number of purified kinases.

• Compound Preparation: A stock solution of the test inhibitor is prepared in a suitable solvent (e.g., DMSO). Serial dilutions are then made to generate a range of concentrations for IC50 determination.

• Assay Plate Preparation: In a multi-well plate, each well contains a specific purified kinase, a suitable substrate (peptide or protein), and ATP.

• Inhibitor Addition: The test inhibitor at various concentrations is added to the assay wells. Control wells with no inhibitor (vehicle control) and a known potent inhibitor (positive control) are included.

• Reaction Initiation and Incubation: The kinase reaction is initiated by the addition of ATP. The plate is incubated at a controlled temperature for a specific period to allow for substrate phosphorylation.

• Detection: The extent of substrate phosphorylation is measured using a detection method such as radiometric assays (incorporation of ³²P-ATP) or fluorescence/luminescence-based assays (e.g., ADP-Glo™, Z'-LYTE™).[3]

• Data Analysis: The percentage of kinase activity inhibition is calculated relative to the vehicle control. IC50 values are determined by fitting the dose-response data to a sigmoidal curve.

Causality Behind Experimental Choices: The choice of ATP concentration is critical. Assays performed at the Michaelis-Menten constant (Km) of ATP for each kinase provide a standardized measure of potency. However, screening at a higher, more physiologically relevant ATP concentration (e.g., 1 mM) can offer a more accurate prediction of cellular activity, as the inhibitor must compete with a higher concentration of the natural substrate.[4]

Detailed Protocol 2: Kinobeads-Based Chemical Proteomics

This approach assesses inhibitor binding to kinases in a more physiological context, using a native cell lysate.[5][6]

• Cell Lysate Preparation: Cells of interest are lysed under non-denaturing conditions to preserve native protein complexes.

• Competitive Binding: The cell lysate is incubated with varying concentrations of the test inhibitor.

• Kinase Enrichment: A broad-spectrum kinase affinity matrix, such as Kinobeads, is added to the lysate.[7] These beads are functionalized with multiple, non-selective kinase inhibitors that collectively bind a large portion of the kinome.[7] Kinases not bound by the test inhibitor will bind to the Kinobeads.

• Affinity Purification: The beads are washed to remove non-specifically bound proteins.

• Elution and Sample Preparation: The bound kinases are eluted from the beads, denatured, reduced, alkylated, and digested into peptides (typically with trypsin).

• LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the captured kinases.

• Data Analysis: The abundance of each identified kinase is compared across the different concentrations of the test inhibitor. A dose-dependent decrease in the amount of a kinase captured by the beads indicates that it is a target of the inhibitor.

Trustworthiness of the Protocol: This method is self-validating as it relies on a competitive binding principle. The dose-dependent displacement of kinases from the beads provides strong evidence of a direct interaction between the inhibitor and its targets.

Comparative Cross-Reactivity Profiles of Piperidine-Containing Kinase Inhibitors

For illustrative purposes, let's consider a hypothetical comparison between two piperidine-containing inhibitors, Inhibitor A (a highly selective inhibitor) and Inhibitor B (a multi-targeted inhibitor), against a panel of kinases.

Kinase Target	Inhibitor A (IC50, nM)	Inhibitor B (IC50, nM)
Primary Target (e.g., AKT1)	5	10
Kinase X	>10,000	50
Kinase Y	>10,000	80
Kinase Z	5,000	25
Aurora A	>10,000	15
JAK2	>10,000	100

Data Interpretation:

• Inhibitor A demonstrates high selectivity for its primary target, with IC50 values for off-targets being several orders of magnitude higher. This profile is desirable for minimizing off-target effects and for use as a chemical probe to study the specific function of the primary target kinase.

• Inhibitor B , on the other hand, exhibits a polypharmacological profile, inhibiting several other kinases with potent activity. This is exemplified by the multi-targeted kinase inhibitor AT9283, which inhibits Aurora kinases, JAKs, Abl, and Flt3.[8][9] Such a profile can be advantageous in certain therapeutic contexts, such as oncology, where simultaneously inhibiting multiple signaling pathways can lead to a more robust anti-tumor response.[10] However, it also increases the risk of off-target toxicities.[11]

Off-Target Effects and Signaling Pathway Implications

The off-target activities of a kinase inhibitor can have significant biological consequences by perturbing unintended signaling pathways. For instance, a hypothetical AKT inhibitor with off-target activity against a kinase in the MAPK/ERK pathway could lead to unforeseen effects on cell proliferation and survival.

Signaling Pathway Perturbation by a Multi-Targeted Inhibitor

Caption: A diagram illustrating how a multi-targeted inhibitor can affect both its intended pathway and an off-target pathway.

Conclusion and Future Directions

The piperidine scaffold remains a valuable component in the design of novel kinase inhibitors. However, as with any privileged structure, a thorough understanding of the cross-reactivity profile is essential for successful drug development. The methodologies of large-scale enzymatic screening and chemical proteomics provide complementary and robust approaches to characterizing inhibitor selectivity.

While highly selective inhibitors are crucial as research tools and for therapies where a specific node is the primary driver of disease, there is growing recognition of the therapeutic potential of multi-targeted inhibitors, particularly in complex diseases like cancer. The key is to design inhibitors with a desired and well-defined polypharmacology, rather than an unknown and promiscuous off-target profile. Future efforts in this field will likely focus on integrating computational methods with experimental screening to predict and design kinase inhibitors with tailored selectivity profiles, ultimately leading to safer and more effective medicines.

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A Senior Application Scientist's Guide to Piperidine Building Blocks: A Physicochemical Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, is a cornerstone of modern medicinal chemistry.[1][2] Its prevalence is remarkable, appearing in a vast array of FDA-approved drugs targeting a wide spectrum of diseases, from cancer to central nervous system disorders.[1][2][3][4] The success of this scaffold lies in its unique combination of properties: it can confer basicity, modulate lipophilicity, and provide a three-dimensional architecture that allows for precise vectoral presentation of pharmacophoric elements.[2][5] However, the true power of the piperidine building block is realized through its functionalization. Subtle modifications to the ring can dramatically alter its physicochemical properties, directly impacting a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement.[2][5]

This guide provides a comparative analysis of key piperidine building blocks, delving into the critical physicochemical properties that govern their behavior in biological systems. We will explore the causal relationships between structure and properties, present comparative data, and provide a validated experimental protocol for determining a key lipophilicity parameter.

The Physicochemical Quadrangle: Key Properties Governing Drug-Likeness

For any building block in drug discovery, a few key physicochemical parameters are of paramount importance. For piperidine and its derivatives, these are primarily basicity (pKa), lipophilicity (LogP/LogD), solubility, and metabolic stability.

• Basicity (pKa): The nitrogen atom in the piperidine ring imparts basicity. The pKa of the conjugate acid determines the ionization state of the molecule at physiological pH (around 7.4). This is critical for aqueous solubility, as the charged, protonated form is generally more soluble. Furthermore, ionic interactions are often a key component of a drug's binding to its biological target. The pKa of piperidine itself is approximately 11.1-11.2.[6][7]

• Lipophilicity (LogP/LogD): Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial determinant of its ability to cross biological membranes.[8] It is typically measured as the partition coefficient (LogP) between octanol and water for the neutral species. For ionizable molecules like piperidines, the distribution coefficient (LogD) at a specific pH (e.g., 7.4) is more biologically relevant as it considers all ionic forms.[8][9] An optimal LogD is essential for achieving good oral absorption and brain penetration, if desired.

• Aqueous Solubility: A drug must have sufficient aqueous solubility to be absorbed from the gastrointestinal tract and transported in the blood. As mentioned, solubility is heavily influenced by a molecule's ionization state (pKa) and its overall lipophilicity.

• Metabolic Stability: The piperidine ring itself is relatively metabolically stable.[2] However, it can be a target for cytochrome P450 enzymes, particularly at positions adjacent to the nitrogen atom.[2] Substitutions on the ring can either block these metabolic "soft spots" or introduce new ones, thereby modulating the drug's half-life.[10]

Comparative Analysis of Representative Piperidine Building Blocks

To illustrate the impact of substitution on physicochemical properties, we will compare the parent piperidine scaffold with a few common, commercially available derivatives. The data presented below is a compilation from various sources and calculated values, intended for comparative purposes.

Building Block	Structure	pKa (approx.)	cLogP	TPSA (Ų)	Key Attributes
Piperidine		11.1[6]	0.84[6]	12.0	Baseline secondary amine, moderately lipophilic.
N-Methylpiperidine		10.1[11][12][13]	1.15[11][12]	3.2	Tertiary amine, reduced basicity and increased lipophilicity compared to piperidine.
4-Hydroxypiperidine		10.4 (est.)	-0.35[14]	32.3	Increased polarity and aqueous solubility, reduced lipophilicity. Provides a handle for further functionalization.
Piperidine-4-carboxylic Acid		3.7 (acid), 10.7 (amine)[15]	-0.9 (est.)	49.3	Zwitterionic at physiological pH. Significantly increased polarity and solubility. Can act as a carboxylic acid bioisostere.

Note: cLogP (calculated LogP) and TPSA (Topological Polar Surface Area) values are estimations and can vary based on the algorithm used. pKa values are for the conjugate acid of the piperidine nitrogen unless otherwise specified.

This table clearly demonstrates how simple functionalization dramatically alters the core properties of the piperidine scaffold, allowing chemists to fine-tune molecules for specific applications.

Structure-Property Relationships: The Underlying Causality

The trends observed in the comparative data can be explained by fundamental chemical principles. Understanding these relationships is key to the rational design of drug candidates.

• N-Alkylation: Adding a methyl group to the nitrogen (N-Methylpiperidine) introduces steric hindrance around the nitrogen lone pair, making it slightly less available for protonation and thus lowering the pKa compared to the parent piperidine.[11][12][13] The added alkyl group also increases the nonpolar surface area, leading to a higher LogP.

• Introduction of Polar Groups: The hydroxyl group in 4-Hydroxypiperidine is a hydrogen bond donor and acceptor, significantly increasing the molecule's polarity and affinity for water.[14][16] This leads to a substantial decrease in LogP and an increase in aqueous solubility.

• Introduction of Ionizable Groups: Piperidine-4-carboxylic acid contains both a basic amine and an acidic carboxylic acid.[15][17][18] This makes it zwitterionic over a wide pH range, drastically increasing its polarity and solubility while lowering its lipophilicity. The electron-withdrawing nature of the carboxylic acid also slightly reduces the basicity of the piperidine nitrogen.

The following diagram illustrates the logical relationship between structural modifications and their impact on key physicochemical properties.

Caption: Impact of Piperidine Functionalization on Physicochemical Properties.

Experimental Protocol: Determination of LogD₇.₄ by the Shake-Flask Method

The shake-flask method is the gold standard for determining partition coefficients due to its direct and thermodynamic nature.[9] The following protocol is a self-validating system for determining the LogD of a piperidine-containing compound at a physiologically relevant pH of 7.4.

Rationale for Experimental Choices:

• Phosphate-Buffered Saline (PBS) at pH 7.4: This buffer system is chosen to mimic physiological pH, ensuring the measured distribution coefficient (LogD) is relevant to the compound's behavior in the body.[19]

• Pre-saturation of Solvents: n-Octanol and the aqueous buffer are mutually saturated before the experiment. This is a critical step to prevent volume changes during the partitioning process, which would otherwise lead to inaccurate concentration measurements.

• Vigorous Shaking & Centrifugation: Vigorous shaking ensures that the system reaches thermodynamic equilibrium.[20] Subsequent centrifugation provides a clean separation of the two phases, which is essential for accurate sampling.[20]

• Analysis of Both Phases: Measuring the compound's concentration in both the aqueous and organic phases provides a mass balance check, adding a layer of validation to the results.

• Use of a Control Compound: Running a compound with a known, well-documented LogD₇.₄ value (e.g., caffeine or atenolol) validates the experimental setup and procedure.[19]

Step-by-Step Methodology:

• Preparation of Saturated Solvents: a. Mix equal volumes of n-octanol and PBS (pH 7.4) in a large separatory funnel. b. Shake vigorously for 30 minutes. c. Allow the layers to separate for at least 24 hours. d. Carefully separate the two phases (n-octanol saturated with PBS and PBS saturated with n-octanol) into separate storage bottles.

• Sample Preparation: a. Prepare a 10 mM stock solution of the test compound in DMSO. b. Prepare a 10 mM stock solution of a control compound (e.g., atenolol, expected LogD₇.₄ ≈ 0.23) in DMSO.

• Partitioning Experiment (in triplicate for each compound): a. To a 2 mL glass vial, add 990 µL of pre-saturated PBS (pH 7.4). b. Add 10 µL of the 10 mM compound stock solution to the vial to achieve a final concentration of 100 µM. c. Add 1 mL of pre-saturated n-octanol. d. Cap the vial tightly and shake on a rotator at 30 rpm for 1 hour at room temperature to ensure equilibrium is reached.[8]

• Phase Separation: a. Centrifuge the vials at 2000 x g for 15 minutes to achieve complete phase separation.

• Sampling and Analysis: a. Carefully remove a 100 µL aliquot from the top n-octanol layer and a 100 µL aliquot from the bottom aqueous layer. Be careful not to disturb the interface. b. Dilute each aliquot appropriately for analysis by LC-MS/MS or HPLC-UV. c. Quantify the concentration of the compound in each phase against a standard curve.

• Calculation: a. The distribution coefficient (D₇.₄) is calculated as: D₇.₄ = [Concentration]ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ b. The LogD₇.₄ is the base-10 logarithm of D₇.₄: LogD₇.₄ = log₁₀(D₇.₄)

The following diagram outlines the experimental workflow.

Caption: Workflow for LogD Determination via the Shake-Flask Method.

Conclusion

The piperidine scaffold is a powerful tool in the medicinal chemist's arsenal, but its true potential is unlocked through a deep understanding of how its physicochemical properties can be modulated. By carefully selecting substituents, researchers can fine-tune the basicity, lipophilicity, and solubility of their molecules to overcome ADME challenges and optimize target engagement. The principles and data presented in this guide serve as a foundational reference for the rational selection and application of piperidine building blocks in the pursuit of novel therapeutics.

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A Comparative Guide to the Synthetic Validation of 1-(Cyclopropylmethyl)piperidin-4-amine

Introduction

1-(Cyclopropylmethyl)piperidin-4-amine is a key structural motif in numerous pharmacologically active compounds, valued for its unique combination of a rigid cyclopropyl group and a versatile piperidine scaffold. Its synthesis is a critical step in the development of novel therapeutics. This guide provides an in-depth comparison of two prevalent synthetic strategies for its preparation: a two-step sequence involving reductive amination and a more direct, single-step N-alkylation. We will delve into the mechanistic rationale behind each approach, present detailed experimental protocols, and offer a comparative analysis of their respective yields, scalability, and potential challenges. This document is intended to serve as a practical resource for researchers, scientists, and professionals in the field of drug development, enabling informed decisions in the synthesis of this important intermediate.

Synthetic Strategies: A Comparative Overview

The synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine can be approached through several routes. Here, we focus on two of the most common and illustrative methods:

• Route A: Two-Step Synthesis via Reductive Amination: This strategy involves the reaction of a protected piperidone derivative with cyclopropylmethanamine, followed by the removal of the protecting group. This method offers excellent control over the final product structure.

• Route B: Direct N-Alkylation: This approach entails the direct reaction of 4-aminopiperidine with a cyclopropylmethyl halide. While seemingly more straightforward, this route presents challenges in achieving selective alkylation.

The choice between these routes often depends on factors such as the desired purity of the final product, the scale of the synthesis, and the availability of starting materials.

Data Presentation: A Head-to-Head Comparison

Parameter	Route A: Reductive Amination	Route B: Direct N-Alkylation
Starting Materials	N-Boc-4-piperidone, Cyclopropylmethanamine	4-Aminopiperidine, Cyclopropylmethyl bromide
Number of Steps	2	1
Typical Overall Yield	75-85%	40-60% (due to potential side products)
Selectivity	High (N1-alkylation is directed)	Moderate to Low (risk of N4- and di-alkylation)
Key Reagents	Sodium triacetoxyborohydride, Trifluoroacetic acid	Potassium carbonate, Sodium iodide (catalyst)
Scalability	Generally good, with established protocols for large-scale reductive aminations.[1]	Can be challenging to scale due to purification difficulties.
Purification	Straightforward chromatography or crystallization.	Complex chromatographic separation of isomers and byproducts may be required.[2]
Key Advantages	High purity of the final product, predictable outcome.	Fewer synthetic steps, potentially faster.
Key Disadvantages	Longer overall synthesis time.	Potential for a mixture of products, leading to lower yield and complex purification.[2]

Experimental Protocols & Mechanistic Insights

Route A: Two-Step Synthesis via Reductive Amination

This route is favored for its high degree of control and the resulting purity of the final product. The use of a Boc protecting group on the piperidine nitrogen ensures that the subsequent reductive amination occurs at the desired carbonyl position.

In this step, N-Boc-4-piperidone is reacted with cyclopropylmethanamine in the presence of a reducing agent, typically sodium triacetoxyborohydride. The reaction proceeds through the formation of an intermediate iminium ion, which is then reduced in situ to the corresponding amine.[3]

Experimental Protocol:

• To a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous dichloromethane (DCM), add cyclopropylmethanamine (1.2 eq).

• Stir the mixture at room temperature for 1 hour to allow for the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue to stir at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude tert-butyl 4-((cyclopropylmethyl)amino)piperidine-1-carboxylate.

The final step involves the removal of the Boc protecting group under acidic conditions to yield the target compound. Trifluoroacetic acid (TFA) is commonly used for this purpose.[4]

Experimental Protocol:

• Dissolve the crude product from the previous step in DCM.

• Add trifluoroacetic acid (TFA) (5-10 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in water and basify with a 2M solution of sodium hydroxide to a pH of >10.

• Extract the product with DCM, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to give 1-(Cyclopropylmethyl)piperidin-4-amine.

Workflow Diagram (Route A):

Caption: Workflow for the two-step synthesis via reductive amination.

Route B: Direct N-Alkylation

This approach is a more atom-economical, one-step synthesis. However, it is often plagued by a lack of selectivity. 4-Aminopiperidine possesses two nucleophilic centers: the endocyclic secondary amine (N1) and the exocyclic primary amine (N4). The secondary amine is generally more nucleophilic, but the primary amine can also react, leading to a mixture of N1-alkylated, N4-alkylated, and potentially di-alkylated products.

Experimental Protocol:

• To a solution of 4-aminopiperidine (1.0 eq) in a suitable solvent such as acetonitrile or DMF, add a base, for instance, potassium carbonate (2.0 eq).

• Add a catalytic amount of sodium iodide.

• Add cyclopropylmethyl bromide (1.1 eq) dropwise to the mixture.

• Heat the reaction to 60-80 °C and monitor its progress by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product will likely be a mixture and require careful purification by column chromatography to isolate the desired 1-(Cyclopropylmethyl)piperidin-4-amine.

Workflow Diagram (Route B):

Caption: Workflow for the one-step direct N-alkylation route.

Conclusion and Recommendations

The synthesis of 1-(Cyclopropylmethyl)piperidin-4-amine can be effectively achieved by both reductive amination and direct N-alkylation.

The reductive amination route (Route A) is highly recommended for applications where product purity is paramount. Although it involves an additional step, the use of a protecting group ensures high selectivity, leading to a cleaner product and more straightforward purification. This method is also generally more scalable, a significant advantage in a drug development setting.[5]

The direct N-alkylation route (Route B) offers the allure of a quicker, one-step process. However, the inherent lack of selectivity is a major drawback, often resulting in lower yields of the desired product and a more challenging purification process to remove isomeric byproducts.[2] This route may be suitable for initial exploratory studies where small quantities of the compound are needed and purification challenges are acceptable.

Ultimately, the choice of synthetic route will be dictated by the specific requirements of the research or development program. For robust, reliable, and scalable production of high-purity 1-(Cyclopropylmethyl)piperidin-4-amine, the two-step reductive amination strategy is the superior choice.

References

• Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie. [Link]

• DeGoey, D. A., et al. (2016). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Journal of Medicinal Chemistry. [Link]

• Salah, N. (2018). How to remove excess 4-amino piperidine from reaction medium? ResearchGate. [Link]

• Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. [Link]

• Song, Q., et al. (2022). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Molecules. [Link]

• Walz, A. J., & Bae, S. Y. (2023). Fentanyl Synthesis Using N-BOC-4-Piperidinone. Defense Technical Information Center. [Link]

• Liu, G., et al. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• Various Authors. (2017). Procedure for N-alkylation of Piperidine? ResearchGate. [Link]

• O'Neill, J. C., et al. (2023). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. [Link]

• Stoll, E. L., et al. (2020). A practical catalytic reductive amination of carboxylic acids. Organic & Biomolecular Chemistry. [Link]

• Klumpp, D. A., et al. (2021). Robust and Scalable Reductive Amination Protocol for Electron-Poor Heterocyclic Amines Using Et3SiH/TFA as Reducing Agent. Organic Process Research & Development. [Link]

• Li, W., et al. (2021). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Romero, A. G., et al. (1996). Substituted 4-aminopiperidines having high in vitro affinity and selectivity for the cloned human dopamine D4 receptor. Journal of Medicinal Chemistry. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Kempe, K., et al. (2023). General Synthesis of Alkyl Amines via Borrowing Hydrogen and Reductive Amination. Advanced Synthesis & Catalysis. [Link]

• Cherkupally, P., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. Organic Letters. [Link]

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• CN108341792B - Preparation method of Volasertib intermediate 1-cyclopropyl methyl piperazine - Google P

• Li, J. J. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Organic Process Research & Development. [Link]

• Wang, D., et al. (2021). Development of a selective and scalable N1-indazole alkylation. RSC Advances. [Link]

• Kolis, S. P., et al. (2019). Deprotection of N-Boc Groups Under Continuous Flow High Temperature Conditions. Organic Process Research & Development. [Link]

• Zhang, Z., et al. (2021). Iridium-catalyzed direct asymmetric reductive amination utilizing primary alkyl amines as the N-sources. Nature Communications. [Link]

• Aapptec. (2023). N-Terminal Deprotection - Fmoc removal. [Link]

• Biondi, L., et al. (2012). Postsynthetic modification of peptides via chemoselective N-alkylation of their side chains. Chemical Communications. [Link]

• Mackenzie, D. A., et al. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. ChemRxiv. [Link]

• Bouzide, A., & Sauvé, G. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Organic Chemistry. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of 1-(Cyclopropylmethyl)piperidin-4-amine

As a Senior Application Scientist, my primary goal is to empower fellow researchers not only with high-quality reagents but also with the critical knowledge to handle and manage them safely throughout their lifecycle. The disposal of a chemical is as crucial as its application in an experiment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-(Cyclopropylmethyl)piperidin-4-amine (CAS No. 62813-02-9), ensuring the safety of laboratory personnel and adherence to environmental regulations. The procedures outlined here are grounded in an understanding of the compound's chemical nature and the regulatory framework governing hazardous waste.

Part 1: Hazard Profile & Waste Characterization

The foundation of any disposal plan is a thorough understanding of the substance's intrinsic hazards. 1-(Cyclopropylmethyl)piperidin-4-amine is a substituted piperidine derivative.[1] While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, its hazard profile can be reliably inferred from its structural components: the piperidine ring and the primary amine group.

The parent compound, piperidine, is classified as highly flammable, toxic in contact with skin or if inhaled, harmful if swallowed, and capable of causing severe skin burns and eye damage.[2][3] The primary amine group contributes to its basicity and corrosivity. Therefore, as a precautionary principle, 1-(Cyclopropylmethyl)piperidin-4-amine must be managed as a hazardous substance.

Before disposal, the waste must be characterized. Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), a chemical waste is hazardous if it is specifically "listed" or if it exhibits "characteristics" of a hazardous waste (ignitability, corrosivity, reactivity, or toxicity).[4][5] This compound is not specifically listed.[6][7] Therefore, a characteristic evaluation is necessary.

Hazard Identification & Waste Characterization
Chemical Name	1-(Cyclopropylmethyl)piperidin-4-amine
CAS Number	62813-02-9[8]
Molecular Formula	C₈H₁₆N₂[8]
GHS Hazard Statement(s)	H302: Harmful if swallowed.[8]Inferred from Piperidine Core: H311 + H331: Toxic in contact with skin or if inhaled.H314: Causes severe skin burns and eye damage.H225: Highly flammable liquid and vapour.
Potential EPA RCRA Waste Codes	D001 (Ignitability): If the waste has a flash point < 60°C (140°F). Piperidine has a low flash point, suggesting this is possible.[9]D002 (Corrosivity): If the waste has a pH ≥ 12.5. As an amine, this is highly likely.

This characterization dictates that the waste must be handled and disposed of following stringent hazardous waste protocols.

Part 2: The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to safely move 1-(Cyclopropylmethyl)piperidin-4-amine waste from the point of generation to its final disposal. The causality behind each step is explained to reinforce best practices.

Step 1: Don Personal Protective Equipment (PPE)

Why: Direct exposure to piperidine derivatives can cause severe chemical burns and toxicity.[2] Your first action must always be self-protection. Protocol:

• Gloves: Wear nitrile or neoprene gloves. Double-gloving is recommended.

• Eye Protection: Use chemical splash goggles that meet ANSI Z87.1 standards.

• Body Protection: A flame-resistant lab coat worn over long-sleeved clothing is mandatory.

• Ventilation: Always handle the waste inside a certified chemical fume hood to prevent inhalation of vapors.[3]

Step 2: Waste Collection & Containerization

Why: Proper containment is essential to prevent spills, leaks, and reactions with incompatible substances. Protocol:

• Select a Compatible Container: Use a clean, dry container made of High-Density Polyethylene (HDPE) or borosilicate glass. Crucially, do not use metal containers , as the corrosive nature of the amine can lead to degradation and container failure.[10]

• Collect Waste at Source: Collect waste 1-(Cyclopropylmethyl)piperidin-4-amine, including any contaminated solvents (e.g., from chromatography), in this designated container.

• Avoid Mixing: Do not mix this amine-based waste with other waste streams, especially acids or strong oxidizing agents, which can cause violent exothermic reactions.[11]

• Keep Closed: The container must be tightly sealed at all times, except when adding waste. This prevents the release of toxic vapors and potential spills.[10][12]

Step 3: Labeling the Hazardous Waste Container

Why: Accurate labeling is a legal requirement and is critical for communicating hazards to everyone in the lab and to the ultimate disposal facility. Protocol:

• Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

• Clearly write the words "HAZARDOUS WASTE ".[10]

• List all chemical constituents by their full name, including solvents, and their approximate percentages. Do not use abbreviations.

• Mark the appropriate hazard boxes on the tag (e.g., Toxic, Corrosive, Flammable).

• Indicate the accumulation start date.

Step 4: Accumulation & Storage

Why: Federal and local regulations limit the amount of hazardous waste that can be stored in a lab and for how long.[13] Protocol:

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container at or near the point of generation, in a designated SAA (e.g., a secondary containment tray within the fume hood).[14]

• Segregation: Ensure the container is stored separately from incompatible materials, particularly acids.[14]

• Volume Limits: Be aware of SAA volume limits (typically 55 gallons of hazardous waste or 1 quart of acutely hazardous waste).[10]

Step 5: Arranging for Final Disposal

Why: Hazardous waste must be treated and disposed of by a licensed Treatment, Storage, and Disposal Facility (TSDF) to ensure environmental protection.[13] Protocol:

• Contact EHS: Once the container is full or you have finished the project, contact your institution's Environmental Health and Safety (EHS) or equivalent department.

• Schedule Pickup: Arrange for a hazardous waste pickup. EHS personnel are trained to handle, transport, and consolidate waste for shipment to a licensed disposal facility.

• Documentation: You may need to complete a manifest or other tracking documents. This creates a "cradle-to-grave" record of the waste, which is a key component of RCRA regulations.[13]

The disposal workflow is summarized in the diagram below.

Disposal Workflow for 1-(Cyclopropylmethyl)piperidin-4-amine

Part 3: Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is vital.

• Small Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing full PPE, contain the spill using a chemical absorbent material suitable for amines (e.g., universal absorbent pads or vermiculite). Do not use combustible materials like paper towels.

  • Carefully collect the contaminated absorbent and debris using non-sparking tools.

  • Place all cleanup materials into a new, designated hazardous waste container. Label it immediately and dispose of it through EHS.[15]

• Large Spill (outside a fume hood) or Fire:

  • Evacuate the laboratory immediately.

  • Activate the nearest fire alarm.

  • Call your institution's emergency number and provide the chemical name, location, and approximate quantity of the spill.

  • Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.

By adhering to this comprehensive disposal guide, you fulfill your professional responsibility to maintain a safe laboratory environment, protect our ecosystem, and comply with the law. This diligence builds a culture of safety and trust that is the bedrock of scientific integrity.

References

• Safety Data Sheet: Piperidine. Carl ROTH.

• Guidelines: Handling and Disposal of Chemicals. Purdue University College of Engineering.

• SAFETY DATA SHEET: 1-(Cyclopropylmethyl)piperazine dihydrochloride. Fisher Scientific.

• Safety Data Sheet: Piperidine. Chemos GmbH & Co.KG.

• SAFETY DATA SHEET: Piperidine. Penta chemicals.

• 1-Cyclopropylpiperidin-4-amine. ChemScene.

• SAFETY DATA SHEET: Piperidine. Sigma-Aldrich.

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

• Waste Code - RCRAInfo. U.S. Environmental Protection Agency (EPA).

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA).

• Hazardous Waste. U.S. Environmental Protection Agency (EPA).

• SAFETY DATA SHEET: 1-CYCLOPROPYLMETHYL-PIPERAZINE DIHYDROCHLORIDE. ChemicalBook.

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison, Biomedical Engineering.

• EPA HAZARDOUS WASTE CODES. Unidocs.

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency (EPA).

• EPA Hazardous Waste Codes. University of Maryland, Environmental Safety, Sustainability and Risk.

• Chemical Waste Guidelines. University of Minnesota, Health, Safety & Risk Management.

• EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. ACTenviro.

• Hazardous Waste Disposal Procedures. The University of Texas at Austin, Office of Health and Safety.

• Piperidine - Acute Exposure Guideline Levels. National Center for Biotechnology Information (NCBI), NIH.

• CHEMICAL WASTE MANAGEMENT GUIDE. Auburn University, Risk Management and Safety.

• Defining Hazardous Waste. California Department of Toxic Substances Control.

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A Senior Application Scientist's Guide to the Safe Handling of 1-(Cyclopropylmethyl)piperidin-4-amine

As researchers and drug development professionals, our commitment to innovation is intrinsically linked to our dedication to safety. This guide provides essential, experience-driven protocols for the safe handling, storage, and disposal of 1-(Cyclopropylmethyl)piperidin-4-amine (CAS: 62813-02-9). The procedural guidance herein is designed to empower you with the knowledge to maintain a secure laboratory environment.

Hazard Identification and Risk Assessment: Understanding the Compound

1-(Cyclopropylmethyl)piperidin-4-amine is a substituted piperidine derivative. Structurally, the piperidine ring suggests potential for biological activity and specific toxicological properties. A thorough risk assessment is the cornerstone of safe handling.

Known Hazards:

Based on the Globally Harmonized System (GHS), this compound presents the following hazards:

• H302: Harmful if swallowed: Acute oral toxicity.

• H315: Causes skin irritation: Direct contact can lead to inflammation and irritation.

• H319: Causes serious eye irritation: Poses a significant risk of eye damage upon contact.

• H335: May cause respiratory irritation: Inhalation of vapors or aerosols can irritate the respiratory tract.

Given these hazards, the primary routes of exposure are ingestion, skin contact, eye contact, and inhalation. All subsequent safety protocols are designed to mitigate these risks.

Physical and Chemical Properties Overview:

Property	Value	Source
CAS Number	62813-02-9	ChemScene[1]
Molecular Formula	C₈H₁₆N₂	ChemScene[1]
Molecular Weight	140.23 g/mol	ChemScene[1]
Physical Form	Liquid	Sigma-Aldrich[2]
Boiling Point	194.9 ± 8.0 °C at 760 mmHg	Sigma-Aldrich[2]
Flash Point	66.824 °C	Sigma-Aldrich[2]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of appropriate PPE is your most critical immediate defense against exposure. The following recommendations are based on a comprehensive risk assessment for handling 1-(Cyclopropylmethyl)piperidin-4-amine in a research laboratory setting.

Core PPE Requirements:

• Hand Protection: Wear nitrile or neoprene gloves. Given the potential for skin irritation, ensure gloves are regularly inspected for tears or degradation. For prolonged handling or in case of a spill, double-gloving is recommended.

• Eye and Face Protection: Chemical safety goggles are mandatory. When there is a risk of splashing, a face shield should be worn in addition to goggles.[3]

• Body Protection: A standard laboratory coat is required. For procedures with a higher risk of splashing or aerosol generation, a chemically resistant apron or gown should be used.

• Respiratory Protection: All handling of this compound should be performed within a certified chemical fume hood to minimize inhalation exposure.[3] If a fume hood is not available, or in the event of a large spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational and Disposal Plans: From Bench to Waste

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is correctly worn. Prepare all required equipment and reagents to minimize movement and potential for accidents.

• Aliquotting and Transfer: Conduct all transfers of the liquid compound within the fume hood. Use appropriate tools such as calibrated pipettes to ensure accuracy and prevent spills. Avoid creating aerosols.

• Post-Handling: After use, securely seal the container. Decontaminate any surfaces that may have come into contact with the compound using an appropriate solvent (e.g., isopropanol), followed by soap and water.

• Hand Washing: Always wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.

Storage Plan:

• Store 1-(Cyclopropylmethyl)piperidin-4-amine in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4]

• A recommended storage temperature is 4°C, and the container should be protected from light.[1][2]

• Store away from incompatible materials such as strong oxidizing agents and acids.[3]

Disposal Plan:

• Waste Collection: Collect all waste materials containing 1-(Cyclopropylmethyl)piperidin-4-amine in a dedicated, clearly labeled, and sealed hazardous waste container.

• Disposal Route: Dispose of the chemical waste through an approved hazardous waste disposal facility.[3][4] Do not discharge into drains or the environment.

Emergency Procedures: Preparedness is Key

In Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

In Case of a Spill:

• Evacuate: Alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.

• Collect: Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Visualizing the PPE Decision Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the nature of the handling procedure.

Caption: Decision workflow for PPE selection.

References

• MOLBASE. 1-(cyclopropylmethyl)-N-methylpiperidine-4-amine | 1080651-47-3.[Link]

• Carl ROTH. Safety Data Sheet: Piperidine.[Link]

• PubChem. 4-Anilinopiperidine | C11H16N2 | CID 89982.[Link]

• PubChem. 1-(3-Methoxypropyl)-4-piperidinamine | C9H20N2O | CID 12088093.[Link]

• PubMed. Discovery of 1-(Cyclopropylmethyl)-2-(Dibenzo[b,d]Thiophen-2-yl)-1H-Benzo[d]Imidazole-5-Carboxylic Acid as Orally Bioavailable EP4 Receptor Antagonist.[Link]

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